(1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride

• CAS: 180323-49-3

Core Science & Biosynthesis

A Comprehensive Technical Guide to (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride: A Key Chiral Building Block in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride, a chiral cyclic amino acid ester, has emerged as a valuable building block in medicinal chemistry and drug development. Its rigid cyclopentane scaffold, coupled with the stereospecific orientation of its amino and methyl ester functionalities, provides a unique conformational constraint that is highly sought after in the design of targeted therapeutics. This technical guide offers an in-depth exploration of this compound, from its fundamental properties and synthesis to its critical applications in the development of novel pharmaceuticals.

Introduction: The Significance of Constrained Scaffolds in Drug Design

The conformational rigidity of small molecules is a cornerstone of modern drug design. By reducing the number of rotatable bonds, chemists can pre-organize a molecule into a bioactive conformation, thereby enhancing its binding affinity and selectivity for a specific biological target. The cyclopentane ring in (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride serves as an excellent scaffold for achieving this conformational constraint. The specific (1S,3R) stereochemistry dictates a precise spatial arrangement of the amine and ester groups, which is crucial for interacting with chiral biological macromolecules such as receptors and enzymes. This guide will delve into the technical details of this important chiral building block.

Physicochemical and Spectroscopic Properties

CAS Number: 180323-49-3

This compound is typically supplied as a white to off-white solid and should be stored in an inert atmosphere at 2-8°C to ensure its stability.

Property	Value	Source
Molecular Formula	C₇H₁₄ClNO₂
Molecular Weight	179.65 g/mol
Physical Form	Solid
Storage Temperature	2-8°C (Inert Atmosphere)
Purity	Typically ≥95%
InChI Key	CKMCJNXERREXFB-RIHPBJNCSA-N

Spectroscopic Characterization:

• ¹H NMR (Expected Signals): The proton NMR spectrum is expected to show characteristic signals for the methoxy group of the ester (a singlet around 3.7 ppm), the proton on the carbon bearing the ester (a multiplet), the proton on the carbon bearing the amine (a multiplet), and a series of multiplets for the cyclopentane ring protons.

• ¹³C NMR (Expected Signals): The carbon NMR spectrum should display a signal for the carbonyl carbon of the ester (around 175 ppm), the methoxy carbon (around 52 ppm), the two carbons attached to the heteroatoms (C-1 and C-3), and the remaining methylene carbons of the cyclopentane ring.

A detailed, experimentally verified spectroscopic analysis is crucial for confirming the identity and purity of the compound before its use in sensitive synthetic applications.

Synthesis of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride

The synthesis of enantiomerically pure aminocyclopentane derivatives is a significant challenge in organic chemistry. The key to obtaining the desired (1S,3R) stereoisomer lies in either separating it from a racemic mixture (chiral resolution) or employing a stereoselective synthetic route from a chiral starting material (asymmetric synthesis).

Conceptual Synthetic Strategies

Two primary strategies can be envisioned for the synthesis of this chiral building block:

• Chiral Resolution of a Racemic Mixture: This classical approach involves the synthesis of a racemic mixture of methyl 3-aminocyclopentanecarboxylate, followed by reaction with a chiral resolving agent to form diastereomeric salts. These salts, possessing different physical properties, can then be separated by fractional crystallization. Subsequent removal of the chiral auxiliary yields the desired enantiomer.

• Asymmetric Synthesis from a Chiral Pool: A more elegant and often more efficient approach is to start with a readily available chiral molecule (from the "chiral pool") and transform it through a series of stereocontrolled reactions into the target molecule.

Representative Synthetic Protocol: Enantioselective Synthesis

An enantioselective synthesis of the closely related (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid (ACPD) has been reported, providing a strong foundation for a plausible synthesis of the target molecule.[1][2] The following is a representative, multi-step protocol adapted from literature precedents for similar chiral aminocyclopentane derivatives.

Workflow for a Plausible Enantioselective Synthesis:

Caption: A conceptual workflow for the enantioselective synthesis of the target compound.

Step-by-Step Methodology (Illustrative):

• Preparation of a Chiral Ketone Precursor: A suitable chiral starting material, such as an L-serine derivative, can be elaborated through a series of reactions, including protection of the amino and carboxyl groups, chain extension, and cyclization to yield a chiral cyclopentanone intermediate. The stereocenter from the starting amino acid directs the stereochemistry of subsequent transformations.

• Stereoselective Amination: The ketone is then subjected to a stereoselective amination reaction. This could involve, for example, the formation of an imine or oxime followed by a diastereoselective reduction, where the existing stereocenter influences the facial selectivity of the hydride attack.

• Esterification: The resulting chiral amino acid is then esterified to form the methyl ester. A common and effective method for this transformation is the use of methanol in the presence of an acid catalyst, such as thionyl chloride or gaseous HCl.[3] This method is advantageous due to its mild reaction conditions and straightforward workup.[3]

• Hydrochloride Salt Formation: Finally, the free base of the methyl ester is converted to its hydrochloride salt by treatment with a solution of hydrogen chloride in a suitable organic solvent, such as diethyl ether or isopropanol. The salt form often improves the compound's stability and handling properties.

Applications in Drug Discovery and Medicinal Chemistry

The true value of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride lies in its application as a versatile building block for the synthesis of complex, biologically active molecules.[4][5] Its constrained cyclic structure and stereochemically defined functional groups make it an ideal starting point for creating ligands that can precisely fit into the binding pockets of protein targets.

Case Study: Development of CCR2 Antagonists

A notable application of a structurally related 1,3-disubstituted cyclopentane scaffold is in the development of potent antagonists for the CC chemokine receptor 2 (CCR2). The introduction of this rigid scaffold led to the discovery of compounds with enhanced receptor binding and antagonist activity. This underscores the utility of such constrained building blocks in transforming a linear lead compound into a more potent and selective drug candidate.

Case Study: Agonists of Metabotropic Glutamate Receptors

The parent amino acid, (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid (ACPD), is a well-known and potent agonist of metabotropic glutamate receptors (mGluRs).[1] This highlights the importance of the (1S,3R) stereochemistry of the aminocyclopentane core in achieving high affinity and efficacy at this class of receptors. The methyl ester hydrochloride serves as a valuable intermediate for the synthesis of more complex ACPD analogs with potentially improved pharmacokinetic properties.

Logical Relationship of the Compound in Drug Discovery:

Caption: The central role of the chiral building block in the drug discovery pipeline.

Conclusion and Future Perspectives

(1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride is more than just a chemical entity; it is a key that unlocks the door to a vast chemical space of conformationally constrained molecules with significant therapeutic potential. Its importance in the synthesis of targeted therapies for a range of diseases is well-established. As our understanding of the structural biology of disease targets continues to grow, the demand for such well-defined, stereochemically pure building blocks will undoubtedly increase. Future research will likely focus on developing even more efficient and scalable synthetic routes to this and related chiral scaffolds, as well as exploring their application in the design of novel therapeutics for an even broader range of diseases.

References

• PubChem. 3-Aminocyclopentanecarboxylic acid. Available from: [Link]

• Figshare. 1H and 13C NMR spectra were measured on a Bruker 500 MHz NMR spectrometer using TMS as the internal standard. Available from: [Link]

• Kormos, C. M., et al. (2014). Design, synthesis, and biological evaluation of (3R)-1,2,3,4-tetrahydro-7-hydroxy-N-[(1S)-1-[[(3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethyl-1-piperidinyl]methyl]-2-methylpropyl]-3-isoquinolinecarboxamide (JDTic) analogues: in vitro pharmacology and ADME profile. Journal of Medicinal Chemistry, 57(17), 7367-7381.
• Ohira, S., et al. (2002). Stereoselective synthesis of (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid via C-H insertion of alkylidenecarbene. Bioscience, Biotechnology, and Biochemistry, 66(4), 887-891.
• Pellicciari, R., et al. (1996). Enantioselective synthesis of the excitatory amino acid (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid. The Journal of Organic Chemistry, 61(23), 8076-8079.

• Pellicciari, R., et al. (1996). Enantioselective synthesis of the excitatory amino acid (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid. PubMed. Available from: [Link]

• Reddy, P. G., et al. (2008). A Convenient Synthesis of Amino Acid Methyl Esters. Molecules, 13(5), 1111-1117.
• Google Patents. Method for preparing (1R,3S)-3-aminocyclopentanol hydrochloride.
• Google Patents. Preparation method of (1R,3S)-3-amino-1-cyclopentanol and salt thereof.

Sources

• 1. Stereoselective synthesis of (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid via C-H insertion of alkylidenecarbene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enantioselective synthesis of the excitatory amino acid (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chemimpex.com [chemimpex.com]
• 5. chemimpex.com [chemimpex.com]

physical properties of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride

An In-Depth Technical Guide to the Physical Properties of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride

Introduction

(1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride is a chiral cyclic amino acid ester derivative of significant interest to researchers in drug discovery and medicinal chemistry. Its constrained cyclopentane ring and defined stereochemistry make it a valuable building block for synthesizing novel pharmaceutical agents and molecular probes. Understanding the fundamental physical properties of this compound is paramount for its effective handling, characterization, and application in a research setting. This guide provides a comprehensive overview of its key physical characteristics, supported by detailed experimental protocols and the underlying scientific principles.

Chemical Identity and Structure

• IUPAC Name: methyl (1S,3R)-3-aminocyclopentane-1-carboxylate hydrochloride

• Synonyms: (1S,3R)-Methyl 3-aminocyclopentanecarboxylate HCl

• CAS Number: 180323-49-3

• Molecular Formula: C₇H₁₄ClNO₂

• Molecular Weight: 179.65 g/mol [1]

• Chemical Structure:

  • InChI Key: CKMCJNXERREXFB-RIHPBJNCSA-N

The structure features a cyclopentane ring with two substituents in a trans configuration: a methoxycarbonyl group at the C1 position and an ammonium group at the C3 position. The hydrochloride salt form enhances the compound's stability and crystallinity.

Physicochemical Properties

A summary of the core physical properties is presented below. It is important to note that while some data is available for closely related isomers, specific experimental values for this exact stereoisomer are not widely published.

Property	Value / Expected Value	Source / Rationale
Physical Form	White to off-white solid	[2]
Melting Point	Expected to be >200 °C (with decomposition)	Data for the isomeric methyl 1-aminocyclopentanecarboxylate hydrochloride is 203 °C (dec.)[1][3]. Similar thermal stability is anticipated.
Solubility	Predicted to be soluble in water and polar protic solvents (e.g., methanol, ethanol); sparingly soluble in polar aprotic solvents (e.g., acetone); and insoluble in non-polar solvents (e.g., hexanes, toluene).	The presence of the hydrochloride salt makes the compound ionic, favoring solubility in polar protic solvents that can solvate both the ammonium cation and chloride anion. The organic backbone limits solubility in non-polar media.[4][5]
Optical Rotation	Expected to be dextrorotatory (+)	The closely related precursor, (+)-(1S,3R)-3-Aminocyclopentane carboxylic acid, has a specific rotation of [α]D25 = +8 ± 2º (c=1 in H₂O).[2] Esterification is not expected to change the direction of rotation.

Experimental Protocols for Property Determination

Melting Point Determination

Principle: The melting point is a fundamental thermal property used to identify a compound and assess its purity. A pure crystalline solid typically exhibits a sharp melting range (0.5-1.0°C). Impurities depress and broaden this range. The determination involves heating a small, packed sample at a controlled rate and observing the temperature at which the solid transitions to a liquid.

Detailed Protocol (Capillary Method):

• Sample Preparation: Ensure the (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride sample is completely dry and finely powdered using a mortar and pestle.

• Capillary Loading: Invert a capillary tube (one end sealed) and press the open end into the powdered sample. Tap the sealed end gently on a hard surface to pack the solid into the bottom. Repeat until a packed column of 2-3 mm is achieved.

• Apparatus Setup: Place the loaded capillary into the heating block of a melting point apparatus.

• Rapid Initial Scan (Optional): If the approximate melting point is unknown, perform a rapid heating (10-20 °C/min) to determine a rough range. Allow the apparatus to cool significantly before the precise measurement.

• Precise Measurement: Heat the block to about 20 °C below the expected melting point. Then, decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium between the sample, thermometer, and heating block.

• Data Recording: Record two temperatures:

  • T₁: The temperature at which the first droplet of liquid appears.

  • T₂: The temperature at which the entire sample becomes a clear liquid. The melting range is reported as T₁ - T₂. For this compound, decomposition may be observed as charring or gas evolution.

Causality and Trustworthiness: A slow heating rate near the melting point is critical for accuracy, as it allows for efficient heat transfer. Repeating the measurement with a fresh sample until consistent values are obtained validates the result. The sharpness of the range is a direct indicator of purity.

Solubility Assessment (Qualitative)

Principle: The solubility of a compound is governed by the principle of "like dissolves like." The ionic nature of the amine hydrochloride salt and the polarity of the ester group are weighed against the non-polar hydrocarbon ring. A qualitative assessment involves observing the dissolution of a small, fixed amount of solute in a fixed volume of various solvents.

Detailed Protocol:

• Solvent Selection: Prepare test tubes containing 1 mL of various solvents, such as water, methanol, ethanol, acetone, and hexane.

• Sample Addition: To each test tube, add approximately 10 mg of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride.

• Observation and Agitation: Vigorously shake or vortex each tube for 30-60 seconds.

• Classification: Observe if the solid has completely dissolved. Classify the solubility as:

  • Soluble: The solid dissolves completely.

  • Sparingly Soluble: A significant portion of the solid dissolves, but some remains.

  • Insoluble: The solid does not appear to dissolve.

Workflow for Solubility Testing:

Caption: Workflow for qualitative solubility assessment.

Specific Optical Rotation

Principle: Chiral molecules, like (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride, rotate the plane of plane-polarized light. The specific rotation ([α]) is a standardized measure of this property, dependent on temperature, wavelength, solvent, concentration, and path length. It is a characteristic physical constant for a pure enantiomer.

Detailed Protocol:

• Solution Preparation: Accurately weigh approximately 100 mg (record the exact mass, m) of the compound. Quantitatively transfer it to a 10 mL volumetric flask and dissolve it in high-purity water. Fill the flask to the mark to get a precise concentration (c in g/100 mL).

• Polarimeter Setup: Turn on the polarimeter and its sodium lamp (D-line, λ = 589.3 nm) and allow it to warm up.

• Blank Measurement: Fill the polarimeter cell (path length l, typically 1 dm) with the solvent (water) and take a blank reading. This value should be zeroed out.

• Sample Measurement: Rinse the cell with the prepared sample solution and then fill it, ensuring no air bubbles are present. Place the cell in the polarimeter and record the observed rotation, α.

• Calculation: Calculate the specific rotation using the formula: [α]DT = α / (l × c) Where:

  • T is the temperature in °C.

  • D refers to the sodium D-line.

  • α is the observed rotation in degrees.

  • l is the path length in decimeters (dm).

  • c is the concentration in g/100 mL.

Causality and Trustworthiness: Using a volumetric flask and analytical balance ensures an accurate concentration, which is critical for a reliable calculation. The blank measurement corrects for any instrumental offset or solvent effects. The sign of the rotation (+ for dextrorotatory, - for levorotatory) is a key identifier of the specific enantiomer.

Predicted Spectroscopic Profile

¹H Nuclear Magnetic Resonance (¹H NMR)

Principle: ¹H NMR spectroscopy provides information about the chemical environment of hydrogen atoms in a molecule. The chemical shift (δ) of a proton is influenced by the electron density around it.

Predicted ¹H NMR Spectrum (in D₂O):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~3.75	s	3H	-OCH₃	Protons of the methyl ester are deshielded by the adjacent oxygen atom.[6]
~3.5 - 3.7	m	1H	H -3	The proton on the carbon bearing the amino group will be deshielded.
~2.8 - 3.0	m	1H	H -1	The proton on the carbon bearing the ester group.
~1.8 - 2.4	m	6H	Cyclopentane -CH₂ -	The remaining methylene protons on the cyclopentane ring.[7]

Note: In a protic solvent like D₂O, the N-H protons of the ammonium group will exchange with deuterium and become invisible in the spectrum.

¹³C Nuclear Magnetic Resonance (¹³C NMR)

Principle: ¹³C NMR provides information about the carbon skeleton of a molecule. Each unique carbon atom gives a distinct signal.

Predicted ¹³C NMR Spectrum (in D₂O):

Chemical Shift (δ, ppm)	Assignment	Rationale
~175 - 180	C =O	Carbonyl carbon of the ester group.[8][9]
~52 - 55	-OC H₃	Methyl carbon of the ester group.[8][9]
~50 - 55	C -3	Carbon atom attached to the amino group.
~45 - 50	C -1	Carbon atom attached to the ester group.
~25 - 40	Cyclopentane -C H₂-	The remaining methylene carbons of the cyclopentane ring.[10]

Fourier-Transform Infrared (FT-IR) Spectroscopy

Principle: FT-IR spectroscopy measures the absorption of infrared radiation by a molecule, which corresponds to vibrational transitions of its bonds. Specific functional groups have characteristic absorption frequencies.

Predicted FT-IR Absorption Bands (KBr Pellet):

Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale
3100 - 2800	Strong, Broad	N-H⁺ stretch	Stretching vibrations of the ammonium (NH₃⁺) group, often broad and overlapping with C-H stretches.[11]
3000 - 2850	Medium	C-H stretch	Aliphatic C-H stretching from the cyclopentane ring and methyl group.[12][13]
~1735	Strong	C=O stretch	Carbonyl stretch of the saturated methyl ester.[13]
~1600 & ~1500	Medium	N-H⁺ bend	Asymmetric and symmetric bending vibrations of the ammonium group.[11]
~1200	Strong	C-O stretch	C-O single bond stretching of the ester group.[13]

Diagram of FT-IR Sample Preparation (KBr Pellet Method):

Caption: Workflow for preparing a KBr pellet for FT-IR analysis.

Mass Spectrometry (MS)

Principle: Mass spectrometry ionizes a compound and separates the resulting ions based on their mass-to-charge ratio (m/z), providing information on the molecular weight and fragmentation pattern.

Predicted Mass Spectrum (Electrospray Ionization, ESI+):

• Molecular Ion: The primary species expected in the positive ion mode would be the cation of the free base (after loss of HCl). The expected m/z would be 144.11 ([M-Cl]⁺, corresponding to C₇H₁₄NO₂⁺).

• Key Fragments: Fragmentation would likely involve the loss of the methoxy group (-OCH₃) to give a fragment at m/z ~112, or the loss of the entire methoxycarbonyl group (-COOCH₃) to give a fragment at m/z ~84. The fragmentation pattern of the cyclopentane ring itself would also contribute to the spectrum.[14][15]

Conclusion

This guide provides a detailed overview of the essential . While direct experimental data for some properties remains elusive in the public domain, a robust profile can be constructed from the data of closely related compounds and established principles of chemical analysis. The protocols and predictive data herein offer a solid foundation for researchers and drug development professionals to handle, characterize, and utilize this important chiral building block with confidence and scientific rigor.

References

• Unknown. (n.d.). NMR Chemical Shifts. Retrieved from [Link]

• Unknown. (n.d.). The features of IR spectrum. Retrieved from [Link]

• ResearchGate. (n.d.). 1 H NMR and 13 C NMR chemical shifts for the SCH 2 group of the... Retrieved from [Link]

• ResearchGate. (n.d.). 1 H-Chemical Shifts and Selected 1 H, 1 H-Coupling Constants. Retrieved from [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 400 MHz, CDCl3, experimental) (HMDB0031542). Retrieved from [Link]

• PubMed. (2002). Enantioselective synthesis of the excitatory amino acid (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid. Retrieved from [Link]

• PubMed. (2002). Stereoselective synthesis of (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid via C-H insertion of alkylidenecarbene. Retrieved from [Link]

• PubChem. (n.d.). Methyl 1-aminocyclohexane-1-carboxylate hydrochloride. Retrieved from [Link]

• Unknown. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

• Oregon State University. (n.d.). 1H NMR Chemical Shift. Retrieved from [Link]

• PubChem. (n.d.). Methyl cyclopentanecarboxylate. Retrieved from [Link]

• Compound Interest. (2015). A guide to 13C NMR chemical shift values. Retrieved from [Link]

• Oregon State University. (n.d.). 13C NMR Chemical Shift. Retrieved from [Link]

• UCLA Chemistry & Biochemistry. (n.d.). IR Chart. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). IR Absorption Table. Retrieved from [Link]

• Unknown. (n.d.). 13-C NMR Chemical Shift Table.pdf. Retrieved from [Link]

• CP Lab Safety. (n.d.). methyl (1S, 3R)-3-hydroxycyclopentanecarboxylate, min 97%, 100 mg. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). C-13 nmr spectrum of cyclopentane analysis of chemical shifts ppm. Retrieved from [Link]

• NIST WebBook. (n.d.). Methyl cyclopentanecarboxylate. Retrieved from [Link]

• MDPI. (2018). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Retrieved from [Link]

• PubChem. (n.d.). Methyl (1r,4r)-4-aminocyclohexane-1-carboxylate hydrochloride. Retrieved from [Link]

• Chemistry LibreTexts. (2020). 11.5: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• University of the Pacific. (2005). Principles of Drug Action 1, Spring 2005, Amides. Retrieved from [Link]

• PubChem. (n.d.). Methyl cyclohexanecarboxylate. Retrieved from [Link]

• Semantic Scholar. (2002). Stereoselective Synthesis of (1S,3R)-1-Aminocyclopentane-1,3-dicarboxylic Acid via C–H Insertion of Alkylidenecarbene. Retrieved from [Link]

• PubChem. (n.d.). (1R,3S)-3-methylcyclopentan-1-ol. Retrieved from [Link]

• Pharmaffiliates. (n.d.). CAS No : 171596-44-4 | Product Name : (1R,3S)-Methyl 1-(benzo[d][3][12]dioxol-5-yl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate. Retrieved from [Link]

• PubChem. (n.d.). (1R,3R)-3-methylcyclopentan-1-ol. Retrieved from [Link]

Sources

• 1. labsolu.ca [labsolu.ca]
• 2. chemimpex.com [chemimpex.com]
• 3. labsolu.ca [labsolu.ca]
• 4. CAS 30680-84-3: Cyclopentanecarboxylic acid, 1-methyl-2-ox… [cymitquimica.com]
• 5. webhome.auburn.edu [webhome.auburn.edu]
• 6. web.pdx.edu [web.pdx.edu]
• 7. researchgate.net [researchgate.net]
• 8. compoundchem.com [compoundchem.com]
• 9. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 10. C-13 nmr spectrum of cyclopentane analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of cyclopentane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 11. orgchemboulder.com [orgchemboulder.com]
• 12. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 13. uanlch.vscht.cz [uanlch.vscht.cz]
• 14. Methyl cyclopentanecarboxylate | C7H12O2 | CID 78365 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. Methyl cyclohexanecarboxylate | C8H14O2 | CID 20748 - PubChem [pubchem.ncbi.nlm.nih.gov]

(1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride molecular weight

An In-Depth Technical Guide to (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride: Properties, Synthesis, and Applications

Abstract

(1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride is a chiral, bifunctional molecule of significant interest in medicinal chemistry and drug development. Its constrained cyclopentane scaffold, combined with the stereochemically defined trans relationship between the amino and methyl ester groups, renders it a valuable building block for synthesizing complex, biologically active molecules. This guide provides a comprehensive overview of its chemical properties, discusses stereoselective synthetic strategies, and explores its applications as a key intermediate for researchers, scientists, and drug development professionals.

Physicochemical Properties & Characterization

(1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride is a white solid at room temperature.[1] The hydrochloride salt form enhances its stability and solubility in aqueous media, which is often advantageous for handling and subsequent reaction setups. Its core utility stems from its defined stereochemistry, which is crucial for specific molecular interactions in biological systems.

Key Properties

Property	Value	Source
Molecular Weight	179.65 g/mol	[1]
CAS Number	180323-49-3	[1]
Molecular Formula	C₇H₁₃NO₂ · HCl	Inferred
Physical Form	Solid	[1]
Purity	≥95% (Typical)	[1]
InChI Key	CKMCJNXERREXFB-RIHPBJNCSA-N	[1]
Storage Conditions	Inert atmosphere, 2-8°C	[1]

Molecular Structure

The structure features a cyclopentane ring with two substituents: an amino group at position 3 and a methyl carboxylate group at position 1. The (1S,3R) designation defines the absolute stereochemistry at these two chiral centers, placing the substituents in a trans configuration relative to each other.

Caption: Chemical structure of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride.

Synthesis & Stereochemical Control

The synthesis of chiral aminocyclopentane derivatives is a non-trivial task where achieving high enantiomeric and diastereomeric purity is paramount. While specific routes for this exact molecule are proprietary, a generalized and logical approach can be constructed based on established methodologies for similar compounds, such as enantioselective synthesis of related amino acids.[2][3]

The core challenge lies in establishing the two stereocenters with the desired (1S,3R) configuration. Common strategies involve:

• Chiral Resolution: Synthesizing a racemic or diastereomeric mixture and then separating the desired isomer using a chiral resolving agent.

• Asymmetric Synthesis: Employing a chiral auxiliary or catalyst to guide the reaction towards the desired stereoisomer. This is often a more efficient approach.

Generalized Synthetic Workflow

A plausible synthetic pathway could involve an asymmetric Diels-Alder reaction to set the initial stereochemistry, followed by functional group manipulations.

Caption: Generalized workflow for the asymmetric synthesis of the target compound.

Causality in Synthesis:

• Asymmetric Diels-Alder: This initial step is critical. Using a chiral dienophile or a Lewis acid catalyst with chiral ligands allows for the formation of a bicyclic intermediate with a predictable and high degree of stereocontrol. This avoids costly and often lower-yield resolution steps later on.

• Protecting Groups: Throughout the synthesis, protecting groups for the amine (e.g., Boc, Cbz) and carboxylic acid are essential to prevent unwanted side reactions during functional group transformations. The choice of protecting group is dictated by its stability to the reaction conditions and the ease of its removal in the final steps.

• Salt Formation: The final step of forming the hydrochloride salt is not merely for isolation. It provides a stable, crystalline solid that is easier to handle, purify, and store compared to the free amine, which may be an oil and susceptible to degradation.

Applications in Drug Discovery & Development

The rigid structure of the cyclopentane ring makes this molecule an excellent scaffold. In drug design, moving from flexible linear chains to more constrained cyclic structures can offer several advantages, including improved binding affinity to target proteins and enhanced metabolic stability.

• Constrained Amino Acid Surrogate: It can be used as a building block in the synthesis of peptidomimetics. Its defined geometry orients the amino and carboxylate functionalities in a specific spatial arrangement, which can mimic a peptide turn or provide an optimal vector for interacting with a receptor binding pocket.[4]

• Scaffold for Novel Therapeutics: The aminocyclopentane core is a feature in various potent and selective therapeutic agents. For example, related 1,3-disubstituted cyclopentane scaffolds have been instrumental in the discovery of highly potent CC chemokine receptor 2 (CCR2) antagonists, which are investigated for inflammatory diseases.[5]

• Chiral Intermediate: It serves as a key starting material for more complex chiral molecules, including carbocyclic nucleoside analogues with potential antiviral or anticancer activities.[6] The methyl ester provides a handle for further chemical modification, such as conversion to an amide.[7]

Experimental Protocols

The primary use of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride is as a reactant in further synthetic steps. A common application is amide bond formation, where the amino group is coupled with a carboxylic acid.

Protocol: Amide Coupling with a Carboxylic Acid

This protocol describes a standard procedure for coupling the title compound with a generic carboxylic acid (R-COOH) using HATU, a common peptide coupling reagent.

Self-Validation: This protocol is self-validating through in-process monitoring and final product characterization. The disappearance of starting materials can be tracked by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The identity and purity of the final product must be confirmed by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Methodology:

• Reagent Preparation:

  • In a clean, dry, nitrogen-flushed round-bottom flask, dissolve the carboxylic acid (R-COOH) (1.0 eq) and HATU (1.1 eq) in anhydrous Dimethylformamide (DMF).

  • Stir the solution at room temperature for 10-15 minutes. This pre-activates the carboxylic acid.

• Amine Addition:

  • In a separate flask, dissolve (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride (1.05 eq) in anhydrous DMF.

  • Add a non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA) (2.5 eq), to the amine solution. The base is crucial to neutralize the hydrochloride salt and liberate the free amine, which is the active nucleophile.

  • Stir for 5 minutes.

• Coupling Reaction:

  • Transfer the free amine solution to the activated carboxylic acid solution dropwise at 0°C (ice bath).

  • Allow the reaction to warm to room temperature and stir for 4-12 hours.

  • Rationale: The dropwise addition at low temperature helps to control any potential exotherm and minimize side reactions.

• Work-up and Purification:

  • Monitor the reaction to completion by TLC or LC-MS.

  • Once complete, dilute the reaction mixture with Ethyl Acetate and wash sequentially with 5% aqueous citric acid, saturated aqueous sodium bicarbonate, and brine.

  • Rationale: The acidic wash removes excess base (DIPEA), the basic wash removes unreacted carboxylic acid and byproducts from HATU, and the brine wash removes residual water.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the pure amide.

Handling, Storage, and Safety

• Storage: The compound should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) at 2-8°C to prevent degradation.[1]

• Safety: The compound is classified with GHS07 pictogram (Exclamation mark).[1]

  • Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[1]

  • Precautionary Statements: P261 (Avoid breathing dust), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[1]

  • Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated fume hood wearing appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

References

• Methyl (1S,3R)-1-amino-3-(3-bromophenyl)
• (1S,3S)-3-Aminocyclopentanol hydrochloride | 1523530-42-8. Benchchem.
• (+)-(1S,3R-3-Amino-cyclopentane carboxylic acid. Chem-Impex.

• 3-Aminocyclopentanecarboxylic acid | C6H11NO2 | CID 410240. PubChem, NIH.[Link]

• Enantioselective synthesis of the excitatory amino acid (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid. PubMed.[Link]

• (1r,3s)-3-Aminocyclopentanol hydrochloride | C5H12ClNO | CID 56845289. PubChem, NIH.[Link]

• Methyl (1S,3R)
• A kind of preparation method of (1R, 3S) -3- Aminocyclopentanol hydrochloride.
• Method for preparing (1R,3S) -3-aminocyclopentanol hydrochloride.

• Stereoselective synthesis of (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid via C-H insertion of alkylidenecarbene. PubMed.[Link]

• [Application of methyl in drug design]. PubMed.[Link]

• Discovery of 3-piperidinyl-1-cyclopentanecarboxamide as a novel scaffold for highly potent CC chemokine receptor 2 antagonists. PubMed.[Link]

Sources

• 1. (1S,3R)-Methyl 3-aminocyclopentanecarboxylate hydrochloride | 180323-49-3 [sigmaaldrich.com]
• 2. Enantioselective synthesis of the excitatory amino acid (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stereoselective synthesis of (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid via C-H insertion of alkylidenecarbene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]
• 5. Discovery of 3-piperidinyl-1-cyclopentanecarboxamide as a novel scaffold for highly potent CC chemokine receptor 2 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. [Application of methyl in drug design] - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Structure Elucidation of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride

Abstract

The precise determination of a molecule's three-dimensional structure is paramount in drug discovery and development. This guide provides a comprehensive, multi-technique approach to the complete structure elucidation of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride, a chiral building block of significant interest in medicinal chemistry. We will detail the logical progression of experiments, from establishing the molecular formula and connectivity to defining the relative and absolute stereochemistry. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the causality behind experimental choices and protocols.

Introduction: The Structural Puzzle

(1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride is a disubstituted cyclopentane derivative featuring two stereocenters. Its structure presents a clear hierarchy of challenges:

• Constitution: What is the molecular formula and the sequence of atom connections?

• Configuration (Relative): What is the spatial arrangement of the amino and methyl carboxylate groups relative to each other (i.e., cis or trans)?

• Configuration (Absolute): What is the specific three-dimensional arrangement of the atoms at the chiral centers, C1 and C3, defining it as (1S,3R)?

To solve this puzzle, we employ an integrated analytical workflow, where each technique provides a crucial piece of information, validating the data from others. The primary tools for this elucidation are Mass Spectrometry (MS), Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and chiroptical methods like Vibrational Circular Dichroism (VCD) or X-ray Crystallography.

Foundational Analysis: Molecular Formula and Functional Groups

The initial step is to confirm the molecular formula and identify the key functional groups. This establishes the basic molecular framework.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is the definitive tool for determining the molecular weight of the compound. For a polar salt like an amine hydrochloride, Electrospray Ionization (ESI) is the preferred method due to its soft ionization nature, which minimizes fragmentation and preserves the molecular ion.

The analysis is performed on the free base (C₇H₁₃NO₂), which has a monoisotopic mass of 143.0946 g/mol . In positive-ion ESI-MS, we expect to observe the protonated molecule, [M+H]⁺.

Expected Key MS Fragments: The fragmentation pattern provides corroborating evidence for the structure. For this amino acid ester, characteristic fragmentation pathways include α-cleavage and losses from the ester group.[1][2][3][4]

Ion	m/z (Predicted)	Description
[M+H]⁺	144.1025	Protonated molecular ion of the free base
[M+H - CH₃OH]⁺	112.0762	Loss of methanol from the ester
[M+H - HCOOCH₃]⁺	84.0813	Loss of methyl formate (McLafferty rearrangement or other cleavage)
[M - COOCH₃]⁺	84.0813	Loss of the carbomethoxy group as a radical (observed in EI)

Experimental Protocol: ESI-MS

• Sample Preparation: Dissolve ~1 mg of the hydrochloride salt in 1 mL of a 50:50 methanol:water solution. The solvent facilitates dissolution and protonation.

• Instrumentation: Utilize a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) with an ESI source.

• Acquisition Mode: Positive ion mode.

• Data Analysis: Identify the m/z value of the most abundant ion in the full scan spectrum and compare it to the calculated mass of the protonated molecule. Induce fragmentation (tandem MS/MS) to observe the characteristic losses outlined in the table.

Infrared (IR) Spectroscopy: Functional Group Identification

IR spectroscopy is a rapid and effective method for confirming the presence of the key functional groups: the secondary amine hydrochloride and the ester.

Expected Characteristic IR Absorptions: The spectrum is expected to be dominated by the following vibrational modes.

Frequency Range (cm⁻¹)	Vibration	Functional Group
~2500–3000 (broad, multiple bands)	N⁺-H stretch	Amine hydrochloride[5]
~1735–1750 (strong, sharp)	C=O stretch	Ester
~1560–1620	N-H bend	Amine hydrochloride[5]
~1150–1250 (strong)	C-O stretch	Ester

The broad and complex absorption in the 2500–3000 cm⁻¹ region is a hallmark of an amine salt and clearly distinguishes it from a free primary or secondary amine, which would show sharper bands above 3300 cm⁻¹.[6][7][8]

Experimental Protocol: FTIR-ATR

• Sample Preparation: Place a small amount of the solid hydrochloride salt directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Acquisition: Collect the spectrum over a range of 4000–600 cm⁻¹.

• Data Analysis: Correlate the observed absorption bands with the expected frequencies for the amine hydrochloride and ester functionalities.

Elucidating Relative Stereochemistry: The Power of NMR

With the connectivity established, the next critical step is to determine the relative orientation of the substituents on the cyclopentane ring. NMR spectroscopy, particularly the analysis of proton-proton (¹H-¹H) coupling constants, is the most powerful tool for this purpose.[9][10][11] For (1S,3R), the substituents are in a trans configuration.

¹H and ¹³C NMR Spectroscopy

¹H NMR Analysis: The key to determining the trans relationship lies in the coupling constants between H1, H3, and their adjacent methylene protons. In a cyclopentane ring, trans protons often exhibit smaller coupling constants compared to their cis counterparts, although this can be conformation-dependent. A detailed analysis, often supported by computational modeling, is required.

¹³C NMR Analysis: This spectrum will confirm the number of unique carbon environments. For the C₇H₁₃NO₂ free base, seven distinct signals are expected, corroborating the structure's symmetry.

Expected NMR Data (in D₂O, approximate shifts):

Position	¹H Chemical Shift (δ, ppm)	Multiplicity	¹³C Chemical Shift (δ, ppm)
C1-H	~3.0-3.2	m	~45-50
C3-H	~3.5-3.7	m	~50-55
Ring CH₂	~1.8-2.4	m	~30-40
C=O	-	-	~175-180
O-CH₃	~3.7	s	~52-55

2D NMR: Confirming the Connections

To unambiguously assign the proton and carbon signals and confirm the coupling network, 2D NMR experiments are essential.

• COSY (Correlation Spectroscopy): Maps ¹H-¹H coupling correlations, visually confirming which protons are adjacent to one another. This is used to trace the connectivity around the cyclopentane ring.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal with the signal of the carbon atom to which it is directly attached. This allows for the definitive assignment of all ¹³C signals based on the more easily assigned ¹H spectrum.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the hydrochloride salt in ~0.6 mL of deuterium oxide (D₂O). D₂O is chosen as the solvent to exchange the acidic N-H protons, simplifying the spectrum.

• Instrumentation: A high-field NMR spectrometer (≥400 MHz) is required for adequate signal dispersion.

• Experiments: Acquire ¹H, ¹³C, COSY, and HSQC spectra.

• Data Analysis:

  • Integrate the ¹H spectrum to confirm proton counts.

  • Use the HSQC spectrum to assign carbon signals.

  • Use the COSY spectrum to trace the spin system from H1 through the ring to H3.

  • Carefully measure the coupling constants (J-values) for H1 and H3 from the high-resolution ¹H spectrum to infer their spatial relationship.

Defining Absolute Stereochemistry: The Chiral Dimension

While NMR can define the relative stereochemistry, it cannot distinguish between the (1S,3R) enantiomer and its (1R,3S) mirror image. For this, techniques that interact with the molecule's chirality are required.[]

X-ray Crystallography: The Gold Standard

Single-crystal X-ray diffraction is the most definitive method for determining absolute configuration.[13][14][15][16] It provides a direct visualization of the molecule's 3D structure in the solid state.

Causality: The technique relies on the phenomenon of anomalous dispersion, where heavy atoms scatter X-rays with a slight phase shift. By analyzing these subtle differences (Friedel pairs), the absolute arrangement of atoms in space can be determined. For a light-atom molecule like this, using Cu Kα radiation can often provide sufficient anomalous scattering from oxygen and nitrogen to make a confident assignment. The resulting Flack parameter should be close to zero to confirm the correct enantiomer has been modeled.[14]

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystallization: Grow a high-quality single crystal of the compound. This is often the most challenging step and may require screening various solvents and crystallization conditions (e.g., slow evaporation, vapor diffusion).

• Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data, typically at a low temperature (e.g., 100 K) to minimize thermal motion.

• Structure Solution and Refinement: Process the data to solve the crystal structure and refine the atomic positions.

• Absolute Structure Determination: Refine the Flack parameter. A value near 0 indicates the correct absolute configuration, while a value near 1 indicates the opposite.

Vibrational Circular Dichroism (VCD): The Solution-State Alternative

When single crystals cannot be obtained, VCD provides a powerful alternative for determining absolute configuration in solution.[17][18][19] VCD measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule.[20]

Methodology: The process is a comparison between an experimental spectrum and a computationally predicted spectrum.[21]

• Experimental Measurement: The VCD and IR spectra of the sample are measured.

• Computational Modeling: The 3D structure of one enantiomer (e.g., 1S,3R) is built in silico. Its low-energy conformations are identified, and the theoretical VCD and IR spectra are calculated using Density Functional Theory (DFT).

• Comparison and Assignment: The experimental VCD spectrum is compared to the calculated spectrum. If the signs and relative intensities of the major bands match, the absolute configuration of the sample is that of the calculated enantiomer (1S,3R). If the experimental spectrum is a mirror image of the calculated one, the sample has the opposite configuration (1R,3S).

Conclusion: A Self-Validating Structural Narrative

The structure elucidation of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride is a sequential and self-validating process. Mass spectrometry and IR spectroscopy establish the molecular formula and functional groups. 1D and 2D NMR spectroscopy then build upon this foundation to define the atomic connectivity and, crucially, the trans relative stereochemistry. Finally, chiroptical methods like X-ray crystallography or VCD provide the definitive assignment of the absolute configuration at the C1 and C3 stereocenters. Each step provides logical and verifiable data that, when integrated, produces an unambiguous and authoritative structural assignment, a critical requirement for its application in research and drug development.

References

• Laurence A. Nafie, Rina K. Dukor. (n.d.). Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD). Spectroscopy Europe. Retrieved from [Link]

• American Laboratory. (2010, October 1). Applications of Vibrational Circular Dichroism for Determining Absolute Configuration in Early Drug Discovery. Retrieved from [Link]

• BioTools. (n.d.). WHITE PAPER | ABSOLUTE CONFIGURATION BY VCD. Retrieved from [Link]

• Schrödinger. (n.d.). Improving absolute configuration assignments with vibrational circular dichroism (VCD) by modeling solvation and dimerization effects. Retrieved from [Link]

• PubMed. (2013). Determination of absolute configuration using single crystal X-ray diffraction. Retrieved from [Link]

• Gelpi, E., Koenig, W. A., Gibert, J., & Oro, J. (n.d.). Combined Gas Chromatography-Mass Spectrometry of Amino Acid Derivatives. Retrieved from [Link]

• Flack, H. D., & Bernardinelli, G. (2008, August 9). The use of X-ray crystallography to determine absolute configuration. ResearchGate. Retrieved from [Link]

• Springer. (n.d.). Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction. Retrieved from [Link]

• NMR Wiki. (2009, January 28). Determination of relative stereochemistry. Retrieved from [Link]

• ResearchGate. (2025, October 5). The infrared spectra of secondary amines and their salts. Retrieved from [Link]

• Thieme. (n.d.). Determination of Absolute and Relative Configuration. Retrieved from [Link]

• NIH National Library of Medicine. (n.d.). A Simple Microscale Method for Determining the Relative Stereochemistry of Statine Units. Retrieved from [Link]

• JoVE. (2024, December 5). Video: Mass Spectrometry: Carboxylic Acid, Ester, and Amide Fragmentation. Retrieved from [Link]

• University of Calgary. (n.d.). IR: amines. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• OpenStax. (2023, September 20). 24.10 Spectroscopy of Amines - Organic Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 24). 24.10: Spectroscopy of Amines. Retrieved from [Link]

• University of Puget Sound. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Video: Mass Spectrometry: Carboxylic Acid, Ester, and Amide Fragmentation [jove.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 5. researchgate.net [researchgate.net]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. 24.10 Spectroscopy of Amines - Organic Chemistry | OpenStax [openstax.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Determination of relative stereochemistry - NMR Wiki [nmrwiki.org]
• 10. Thieme E-Books & E-Journals [thieme-connect.de]
• 11. A Simple Microscale Method for Determining the Relative Stereochemistry of Statine Units - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Determination of absolute configuration using single crystal X-ray diffraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Thieme E-Books & E-Journals [thieme-connect.de]
• 16. Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction | Springer Nature Experiments [experiments.springernature.com]
• 17. americanlaboratory.com [americanlaboratory.com]
• 18. biotools.us [biotools.us]
• 19. schrodinger.com [schrodinger.com]
• 20. spectroscopyeurope.com [spectroscopyeurope.com]
• 21. jascoinc.com [jascoinc.com]

A Technical Guide to the Spectroscopic Characterization of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride

This in-depth technical guide provides a comprehensive analysis of the nuclear magnetic resonance (NMR) and mass spectrometry (MS) data for (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride. Tailored for researchers, scientists, and professionals in drug development, this document delves into the core principles of spectroscopic analysis as applied to this specific chiral amino acid ester. The guide emphasizes the rationale behind experimental choices and the interpretation of spectral data to ensure structural confirmation and purity assessment, which are critical aspects of chemical synthesis and pharmaceutical development.

Introduction: The Significance of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride

(1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride is a chiral building block of significant interest in medicinal chemistry. Its rigid cyclopentane scaffold and the stereospecific placement of the amino and methyl ester functionalities make it a valuable precursor for the synthesis of a variety of biologically active molecules, including enzyme inhibitors and receptor ligands. The hydrochloride salt form enhances the compound's stability and solubility in aqueous media, which is often advantageous for handling and subsequent chemical transformations.

Given its role as a critical intermediate, unambiguous structural verification and purity assessment are paramount. NMR and mass spectrometry are the cornerstone techniques for achieving this. This guide will provide a detailed exposition of the expected spectral data and the underlying principles governing the spectroscopic behavior of this molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for elucidating the molecular structure of organic compounds in solution. For (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride, both ¹H and ¹³C NMR are employed to map out the carbon-hydrogen framework and confirm the presence and connectivity of all functional groups.

Experimental Protocol: Acquiring High-Quality NMR Spectra

The quality of NMR data is directly dependent on the experimental setup. Herein lies a trusted protocol for acquiring ¹H and ¹³C NMR spectra for the title compound.

Sample Preparation:

• Solvent Selection: Deuterated methanol (CD₃OD) or deuterium oxide (D₂O) are suitable solvents due to the compound's salt nature. D₂O is particularly useful for observing the exchange of labile protons.

• Concentration: Prepare a solution of approximately 5-10 mg of the compound in 0.6-0.7 mL of the chosen deuterated solvent.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (δ = 0.00 ppm). However, in polar solvents like D₂O, a water-soluble standard such as 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP) may be more appropriate.

¹H NMR Acquisition Parameters:

• Spectrometer Frequency: 400 MHz or higher for better signal dispersion.

• Pulse Program: A standard single-pulse sequence (e.g., 'zg30' on Bruker instruments).

• Number of Scans: 16 to 64 scans to achieve a good signal-to-noise ratio.

• Relaxation Delay: 1-2 seconds.

¹³C NMR Acquisition Parameters:

• Spectrometer Frequency: 100 MHz or higher.

• Pulse Program: A standard proton-decoupled pulse sequence (e.g., 'zgpg30' on Bruker instruments) to provide a spectrum with single lines for each carbon.

• Number of Scans: 1024 to 4096 scans are typically required due to the low natural abundance of ¹³C.

• Relaxation Delay: 2 seconds.

The following diagram illustrates the workflow for NMR data acquisition and analysis:

Caption: Predicted major fragmentation pathways in ESI-MS.

• Loss of Methanol (m/z 112): A common fragmentation pathway for methyl esters is the loss of methanol.

• Loss of Water (m/z 126): The protonated amine can facilitate the loss of a water molecule.

• Loss of the Ester Group (m/z 85): Cleavage of the bond between the cyclopentane ring and the ester group can lead to the formation of a fragment corresponding to the protonated aminocyclopentane ring.

The presence of nitrogen follows the nitrogen rule , where a molecule with an odd number of nitrogen atoms will have an odd nominal molecular weight for the free base. [1]The fragmentation of cyclic amines often involves ring-opening followed by the loss of small neutral molecules. [2][3]

Conclusion

The structural elucidation of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride is reliably achieved through a combined application of NMR and mass spectrometry. This guide has provided a detailed framework for understanding and predicting the spectroscopic data for this important chiral building block. By carefully considering the influence of the functional groups and stereochemistry on the spectral features, researchers can confidently verify the identity and purity of their synthesized material, ensuring the integrity of their subsequent research and development endeavors.

References

• JoVE. Mass Spectrometry of Amines. Journal of Visualized Experiments. [Link]

• Gelpi, E., et al. Combined Gas Chromatography-Mass Spectrometry of Amino Acid Derivatives. Journal of Chromatographic Science, 9(3), 147-153 (1971). [Link]

• Whitman College. GCMS Section 6.15: Fragmentation of Amines. [Link]

• Duffield, A. M., et al. Mass Spectrometry in Structural and Stereochemical Problems. LXIV. A Study of the Fragmentation Processes of Some Cyclic Amines. Journal of the American Chemical Society, 87(13), 2926-2932 (1965). [Link]

• Bryce, D. L., et al. Solid-state Cl NMR Spectroscopy of Hydrochloride Salts of Amino Acids Implicated in Chloride Ion Transport Channel Selectivity. Figshare. [Link]

• Chemistry LibreTexts. Interpreting C-13 NMR Spectra. [Link]

• Oregon State University. 1H NMR Chemical Shift. [Link]

• Oregon State University. 13C NMR Chemical Shift. [Link]

• Spectroscopy Online. Organic Nitrogen Compounds V: Amine Salts. [Link]

• ResearchGate. Can the salt form of my organic compound be determined using NMR? [Link]

Sources

• 1. Video: Mass Spectrometry of Amines [jove.com]
• 2. GCMS Section 6.15 [people.whitman.edu]
• 3. pubs.acs.org [pubs.acs.org]

commercial availability of enantiomerically pure (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride

An In-Depth Technical Guide to the Commercial Availability and Quality Control of Enantiomerically Pure (1S,3R)-Methyl 3-aminocyclopentanecarboxylate Hydrochloride

Introduction: The Significance of a Chiral Building Block

(1S,3R)-Methyl 3-aminocyclopentanecarboxylate hydrochloride is a chiral cyclic β-amino acid ester of significant interest in medicinal chemistry and pharmaceutical development. Its rigid cyclopentane scaffold and defined stereochemistry make it a valuable building block for synthesizing complex molecules with specific three-dimensional orientations. The precise spatial arrangement of the amine and ester functionalities is often critical for achieving high-potency and selective interactions with biological targets, such as G-protein coupled receptors.[1][2] For instance, this scaffold is integral to the development of novel CC chemokine receptor 2 (CCR2) antagonists, which are investigated for their potential in treating inflammatory diseases.[1][2]

The challenge in utilizing this compound lies in obtaining it in a high state of enantiomeric purity. The presence of its stereoisomers can lead to significantly different pharmacological or toxicological profiles in the final active pharmaceutical ingredient (API).[3] Therefore, robust methods for its synthesis, purification, and analytical characterization are paramount for researchers and drug development professionals. This guide provides a comprehensive overview of the commercial landscape, key synthetic strategies for achieving enantiopurity, and the analytical workflows required to validate the quality of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride.

Commercial Sourcing and Availability

(1S,3R)-Methyl 3-aminocyclopentanecarboxylate hydrochloride is available from several specialized chemical suppliers that focus on providing building blocks for research and development. These suppliers typically offer the compound in various quantities, from milligrams to kilograms, with specified purity levels. When sourcing this material, it is critical to review the supplier's certificate of analysis (CoA) to confirm its identity, chemical purity (typically by HPLC or GC), and, most importantly, its enantiomeric purity (or enantiomeric excess, e.e.).

Supplier	Typical Purity	Notes
AA Blocks	≥97%	Listed as a protein degrader building block.[4]
Aladdin Scientific	Varies	Offers a range of similar building blocks.
BLD Pharm	Varies	Provides related aminocyclopentane derivatives.[5]
Chem-Impex	≥98% (HPLC)	Offers the corresponding carboxylic acid, indicating expertise in this class of compounds.[6]

Note: The availability and specifications from suppliers are subject to change. Researchers should always verify current product listings.

Core Methodologies: Achieving Enantiomeric Purity

The industrial production of a single enantiomer like (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride relies on two primary strategies: asymmetric synthesis or the resolution of a racemic mixture. While asymmetric synthesis can be more elegant and atom-economical, chiral resolution remains a widely practiced and scalable method.[7]

Chiral Resolution via Diastereomeric Salt Crystallization

This is the most common and industrially scalable method for separating enantiomers of amines.[8][] The process leverages the principle that while enantiomers have identical physical properties, diastereomers do not. By reacting the racemic amine with a chiral acid, two diastereomeric salts are formed, which can then be separated based on their differing solubilities.

Causality of the Method: The success of this technique hinges on the differential solubility of the two diastereomeric salts in a given solvent system. One salt will preferentially crystallize, leaving the other in the mother liquor. This choice is often determined empirically by screening various chiral resolving agents and solvent systems.

Experimental Protocol: Chiral Resolution

• Racemate Preparation: Begin with a racemic mixture of methyl 3-aminocyclopentanecarboxylate.

• Diastereomer Formation: Dissolve the racemic amine in a suitable solvent (e.g., methanol, ethanol, or isopropanol). Add a solution of a chiral resolving agent, such as L-(-)-Tartaric acid or (S)-(+)-Mandelic acid, in the same solvent. The reaction forms a pair of diastereomeric salts: [(1S,3R)-amine • (L)-acid] and [(1R,3S)-amine • (L)-acid].

• Selective Crystallization: Cool the solution slowly to induce crystallization. The less soluble diastereomeric salt will precipitate out of the solution. The rate of cooling and agitation are critical parameters to control crystal size and purity.

• Isolation: Isolate the crystallized salt by filtration and wash with a small amount of cold solvent to remove residual mother liquor containing the more soluble diastereomer.

• Liberation of the Free Amine: Dissolve the purified diastereomeric salt in water and basify the solution with a base like sodium hydroxide (NaOH) or sodium carbonate (Na₂CO₃) to deprotonate the amine.

• Extraction: Extract the free (1S,3R)-methyl 3-aminocyclopentanecarboxylate base into an organic solvent (e.g., dichloromethane or ethyl acetate).

• Hydrochloride Salt Formation: Dry the organic extract over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filter, and then bubble dry HCl gas through the solution or add a solution of HCl in a solvent like isopropanol to precipitate the desired (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride salt.[7]

• Final Purification: The resulting hydrochloride salt can be further purified by recrystallization if necessary.

Sources

• 1. Discovery of ((1S,3R)-1-isopropyl-3-((3S,4S)-3-methoxy-tetrahydro-2H-pyran-4-ylamino)cyclopentyl)(4-(5-(trifluoromethyl)pyridazin-3-yl)piperazin-1-yl)methanone, PF-4254196, a CCR2 antagonist with an improved cardiovascular profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of 3-piperidinyl-1-cyclopentanecarboxamide as a novel scaffold for highly potent CC chemokine receptor 2 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. calpaclab.com [calpaclab.com]
• 5. Methyl (1S,3R)-1-amino-3-phenylcyclopentane-1-carboxylate hydrochloride|BLD Pharm [bldpharm.com]
• 6. chemimpex.com [chemimpex.com]
• 7. EP3845518A1 - Preparation method for (1r,3s)-3-amino-1-cyclopentanol and salts thereof - Google Patents [patents.google.com]
• 8. Chiral resolution - Wikipedia [en.wikipedia.org]

key intermediates in the synthesis of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride

An In-Depth Technical Guide to Key Intermediates in the Synthesis of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride

Executive Summary

(1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride is a pivotal chiral building block in modern medicinal chemistry. Its constrained cyclopentane scaffold and defined stereochemistry are featured in various pharmacologically active agents. This technical guide provides an in-depth analysis of the critical synthetic strategies and key intermediates involved in its preparation. We will dissect two primary, field-proven pathways: a resolution-based approach leveraging a hetero-Diels-Alder reaction and an asymmetric synthesis built upon an intramolecular C-H insertion. This document is intended for researchers, chemists, and drug development professionals, offering not just protocols, but the underlying strategic reasoning and mechanistic insights required for successful synthesis and scale-up.

Chapter 1: Introduction to the Target Molecule

The target molecule, (1S,3R)-methyl 3-aminocyclopentanecarboxylate, possesses two stereocenters on a five-membered ring. The cis relationship between the amino and the carboxylate groups is a key topographical feature. The hydrochloride salt form enhances stability and improves handling properties for this crucial intermediate. Its significance is underscored by its role as a key chiral intermediate for potent antiviral drugs.[1] The precise control of its absolute stereochemistry—(1S,3R)—is paramount, as biological activity is often confined to a single stereoisomer.

Chapter 2: Strategic Analysis of Synthetic Routes

The synthesis of enantiopure compounds like (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride is non-trivial. The principal challenge lies in establishing the two desired stereocenters in the correct absolute and relative configuration. Two dominant strategies have emerged:

• Racemic Synthesis followed by Chiral Resolution: This classic approach involves the synthesis of a racemic mixture of intermediates, followed by a resolution step to isolate the desired enantiomer. While potentially less complex in the initial stages, the overall efficiency is inherently limited to a theoretical maximum of 50% yield unless the undesired enantiomer can be racemized and recycled. Enzymatic resolutions are a powerful tool in this context, offering high selectivity under mild conditions.[1]

• Asymmetric Synthesis: This more modern strategy introduces chirality at the beginning of the synthesis using a chiral starting material (a "chiral pool" approach) or employs a chiral catalyst or auxiliary to direct the formation of the desired stereoisomer. This can be more efficient in terms of atom economy and overall yield.[2][3]

This guide will explore both approaches, detailing the key intermediates that define each pathway.

Chapter 3: Pathway I - Hetero-Diels-Alder and Enzymatic Resolution

This pathway is an elegant example of constructing the core ring system achirally and then introducing chirality via enzymatic resolution. A notable route uses a hetero-Diels-Alder reaction to form a bicyclic precursor, which is then elaborated.[1]

Rationale and Overview

The strategy commences with a [4+2] cycloaddition between cyclopentadiene and an in-situ generated nitroso compound to rapidly build molecular complexity. This yields a racemic bicyclic adduct containing the core cyclopentane ring with the necessary nitrogen and oxygen functionalities in a controlled cis orientation. The key to success is the subsequent highly selective enzymatic kinetic resolution of a downstream amino alcohol intermediate.[1]

Caption: Synthetic workflow via hetero-Diels-Alder and resolution.

Key Intermediate 1: (±)-cis-2-Oxa-3-azabicyclo[2.2.1]hept-5-ene-3-carboxylic acid tert-butyl ester

This bicyclic adduct is the cornerstone of the synthesis. It is formed through a hetero-Diels-Alder reaction where cyclopentadiene acts as the diene and tert-butyl nitrosyl carbonate, generated in situ, serves as the dienophile.

• Causality of Experimental Choices: The in-situ generation of the highly reactive nitrosyl species from tert-butyl hydroxylamine carbonate, catalyzed by copper chloride, is critical for safety and efficiency. Cyclopentadiene is an inexpensive and highly reactive diene, making this an economical first step. The reaction proceeds to form the racemic cis-adduct, which sets the relative stereochemistry for the subsequent steps.[1]

• Experimental Protocol:

  • To a solution of tert-butyl hydroxylamine carbonate (1.0 eq) in a suitable solvent, add a catalytic amount of copper chloride (0.1-0.2 eq) and 2-ethyl-2-oxazoline (0.1-0.2 eq).

  • Maintain the temperature at 20-30 °C to facilitate the oxidation to tert-butyl nitrosyl carbonate.

  • Introduce cyclopentadiene (1.5-2.0 eq) to the reaction mixture to initiate the in-situ hetero-Diels-Alder reaction.

  • Upon completion, the product is isolated using standard workup and purification procedures.[1]

Key Intermediate 2: Racemic Amino Alcohol Precursor

The N-O bond of the bicyclic adduct is selectively reduced to unmask a hydroxyl group and a protected amine. This step transforms the bicyclic system into a more flexible monocyclic cyclopentene derivative.

• Causality of Experimental Choices: A zinc powder-acetic acid system is employed for the reduction. This is a classic and cost-effective method for selectively reducing N-O bonds without affecting the C=C double bond or the tert-butoxycarbonyl (Boc) protecting group.[1]

The Crucial Step: Lipase-Catalyzed Kinetic Resolution

This is the most critical step where chirality is introduced. The racemic amino alcohol is subjected to enzymatic acylation. The lipase selectively acylates one enantiomer, leaving the other unreacted, thereby allowing for their separation.

• Causality of Experimental Choices: Lipases, such as Lipase PS "Amano" SD, are highly enantioselective enzymes. In the presence of an acyl donor like vinyl acetate, the enzyme will preferentially catalyze the transfer of an acetyl group to the hydroxyl function of one enantiomer of the amino alcohol.[1] The resulting acetylated compound has different physical properties from the unreacted alcohol, enabling separation by methods like column chromatography.

• Experimental Protocol:

  • Dissolve the racemic amino alcohol precursor (1.0 eq) in dichloromethane.

  • Add vinyl acetate (5.0 eq) as the acyl donor and Lipase PS "Amano" SD.

  • Stir the mixture at room temperature (e.g., 25 °C) for an extended period (e.g., 72 hours) to allow for sufficient conversion.

  • Remove the enzyme by filtration.

  • Concentrate the filtrate and purify by silica gel column chromatography to separate the desired acetylated enantiomer from the unreacted enantiomer.[1]

• Data Presentation:

  Step	Product	Yield	Enantiomeric Excess (ee)

  | Enzymatic Resolution | (+)-4-(tert-Butoxycarbonylamino)cyclopent-2-en-1-yl acetate | ~43% | >97% |

(Data sourced from patent CN112574046A[1])

Final Transformations

The separated, enantiopure intermediate undergoes further functional group manipulations:

• Hydrogenation: The double bond is reduced, typically using palladium on carbon (Pd/C) and a hydrogen atmosphere, to give the saturated cyclopentane ring.[1]

• Deacetylation: The acetyl group is removed under basic conditions (e.g., lithium hydroxide in methanol).[1]

• Functional Group Interconversion & Deprotection: The hydroxyl group is converted to the methyl ester, and the Boc protecting group is removed under acidic conditions, followed by formation of the hydrochloride salt to yield the final target molecule.

Chapter 4: Pathway II - Asymmetric Synthesis via C-H Insertion

This advanced strategy builds the chiral cyclopentane ring through an intramolecular C-H insertion reaction, starting from a readily available chiral precursor.

Rationale and Overview

This approach utilizes a chiral starting material, such as L-serine or Garner's aldehyde, to ensure the final product has the correct absolute stereochemistry from the outset.[2][3] The key step involves generating a highly reactive alkylidene carbene, which then inserts into a C-H bond within the same molecule to form the cyclopentane ring. This method is mechanistically elegant and can be highly stereoselective.[3]

Caption: Asymmetric synthesis via an intramolecular C-H insertion.

Key Intermediate: The Chiral Ketone Precursor

This intermediate is an acyclic molecule containing all the necessary atoms for the final ring. Crucially, it possesses a ketone functionality and a chiral center derived from the initial starting material.

• Causality of Experimental Choices: Starting from Garner's aldehyde, a protected form of D-serinal, ensures the stereocenter that will become the basis for the amino group is set correctly from the beginning.[3] The aldehyde is extended via reactions like a Wittig homologation, followed by further modifications to install the ketone at the appropriate position for the subsequent cyclization.[3]

The Ring-Forming Step: Alkylidene Carbene C-H Insertion

This is the key bond-forming event that constructs the cyclopentane ring. The ketone is treated with a reagent like lithio(trimethylsilyl)diazomethane. This generates an alkylidene carbene intermediate which rapidly undergoes an intramolecular 1,5-C-H insertion.

• Mechanistic Insight: The high reactivity of the carbene is harnessed to form a C-C bond in a controlled intramolecular fashion. The stereochemistry of the existing chiral center directs the facial selectivity of the insertion, leading to a product with high enantiomeric excess.[3] This step is powerful for creating sterically congested quaternary centers if the insertion occurs at a tertiary C-H bond.[2]

• Experimental Protocol (General):

  • Prepare a solution of the chiral ketone precursor in an anhydrous aprotic solvent like THF.

  • Cool the solution to a low temperature (e.g., -78 °C).

  • Slowly add a solution of lithio(trimethylsilyl)diazomethane (approx. 1.2 eq).

  • Allow the reaction to proceed at low temperature until the starting material is consumed.

  • Quench the reaction and perform an aqueous workup.

  • Purify the resulting cyclopentene product via chromatography.[3]

The resulting cyclopentene derivative then undergoes further functional group manipulations (e.g., oxidative cleavage of the double bond, esterification, deprotection) to arrive at the final target molecule.

Chapter 5: Conclusion

The synthesis of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride can be approached through multiple strategic pathways, each with its own merits. The hetero-Diels-Alder/enzymatic resolution route offers a practical and scalable method, relying on a powerful biological catalyst for stereocontrol.[1] The asymmetric C-H insertion pathway represents a more modern and mechanistically sophisticated approach, leveraging the existing chirality of a starting material to direct the formation of the key ring system.[3] The choice of route in a research or industrial setting will depend on factors such as cost of starting materials, scalability, and the desired level of stereochemical purity. Understanding the key intermediates and the rationale behind each transformation is essential for any scientist working on the synthesis of this important pharmaceutical building block.

References

• Akiyama, M., Kuboki, A., & Ohira, S. (2002). Stereoselective synthesis of (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid via C-H insertion of alkylidenecarbene. Bioscience, Biotechnology, and Biochemistry, 66(4), 887-91. [Link][2]

• Bradley, D. M., Mapitse, R., Thomson, N. M., & Hayes, C. J. (2002). Enantioselective synthesis of the excitatory amino acid (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid. The Journal of Organic Chemistry, 67(22), 7613-7. [Link][3]

• CN112574046A - Method for preparing (1R,3S) -3-aminocyclopentanol hydrochloride. Google Patents. [1]

Sources

• 1. CN112574046A - Method for preparing (1R,3S) -3-aminocyclopentanol hydrochloride - Google Patents [patents.google.com]
• 2. Stereoselective synthesis of (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid via C-H insertion of alkylidenecarbene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enantioselective synthesis of the excitatory amino acid (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Stereochemistry of (1S,3R)-Methyl 3-Aminocyclopentanecarboxylate Hydrochloride: From Synthesis to Biological Significance

Abstract

Stereochemistry is a cornerstone of modern drug development, dictating the three-dimensional arrangement of atoms within a molecule and, consequently, its interaction with biological systems. This guide provides a comprehensive examination of the pivotal role of stereochemistry in the context of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride, a valuable chiral building block in pharmaceutical synthesis. We will explore the structural nuances of its stereoisomers, the profound impact of the (1S,3R) configuration on pharmacological activity, and the rigorous synthetic and analytical methodologies required to ensure stereochemical purity. This document is intended for researchers, chemists, and drug development professionals seeking to leverage stereochemically pure intermediates for the creation of targeted and effective therapeutics.

The Foundational Importance of Chirality in Drug Design

In the intricate landscape of molecular biology, chirality is not an academic curiosity but a fundamental determinant of function. Biological targets, such as enzymes and receptors, are themselves chiral, composed of L-amino acids and D-sugars. This inherent chirality creates a stereospecific environment where only a molecule with a complementary three-dimensional shape can bind effectively. Consequently, the stereoisomers of a chiral drug can exhibit vastly different pharmacological and toxicological profiles.[1][2][3] The use of single-enantiomer drugs over racemic mixtures is now a standard in the pharmaceutical industry, driven by the goal of maximizing therapeutic efficacy while minimizing off-target effects and potential drug-drug interactions.[1][4]

(1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride serves as a prime example of a chiral synthon where precise stereochemical control is paramount for its application in advanced pharmaceutical intermediates.[5][6]

Deconstructing the Stereochemistry of Methyl 3-Aminocyclopentanecarboxylate

The structure of methyl 3-aminocyclopentanecarboxylate contains two stereogenic centers at the C1 and C3 positions. This gives rise to four possible stereoisomers, which exist as two pairs of enantiomers.

• Chiral Centers: C1 (bearing the methoxycarbonyl group) and C3 (bearing the amino group).

• Stereoisomers: (1S,3R), (1R,3S), (1S,3S), and (1R,3R).

The relationship between these isomers is critical. The (1S,3R) and (1R,3S) isomers are enantiomers, meaning they are non-superimposable mirror images of each other. Similarly, the (1S,3S) and (1R,3R) isomers form another enantiomeric pair. The relationship between an isomer from one pair and an isomer from the other (e.g., (1S,3R) and (1S,3S)) is diastereomeric. Diastereomers are stereoisomers that are not mirror images and have different physical properties.

A key structural feature is the relative orientation of the substituents on the cyclopentane ring:

• trans isomers: The amino and methoxycarbonyl groups are on opposite sides of the ring plane. This includes the desired (1S,3R) isomer and its enantiomer, (1R,3S).

• cis isomers: The amino and methoxycarbonyl groups are on the same side of the ring plane. This includes the (1S,3S) and (1R,3R) isomers.

The following table and diagram illustrate these relationships.

Table 1: Stereoisomers of Methyl 3-Aminocyclopentanecarboxylate

Configuration	Relationship to (1S,3R)	Substituent Orientation
(1S,3R)	Target Isomer	trans
(1R,3S)	Enantiomer	trans
(1S,3S)	Diastereomer	cis

| (1R,3R) | Diastereomer | cis |

Stereoisomeric relationships of methyl 3-aminocyclopentanecarboxylate.

The Biological Imperative: Why the (1S,3R) Configuration is Crucial

The precise spatial arrangement of the amino and carboxylate groups in the (1S,3R) isomer is the key to its utility as a pharmacophore or a constrained amino acid surrogate. This specific orientation allows for optimal interaction with the chiral binding pockets of target proteins.

A compelling parallel can be drawn from studies on the related compound, (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid (ACPD), a well-characterized agonist for metabotropic glutamate receptors (mGluRs). Research has unequivocally demonstrated that the (1S,3R)-ACPD isomer is a potent and selective agonist, while its enantiomer, (1R,3S)-ACPD, is significantly less potent and efficacious.[7] In some contexts, (1S,3R)-ACPD was found to be up to 30 times more potent than its counterpart.[7] Furthermore, studies on NMDA-mediated brain injury showed that (1S,3R)-ACPD potentiated toxicity, an effect that was stereoselective and not observed with the (1R,3S) isomer.[8]

This stark difference in biological activity underscores a critical principle: the cellular machinery can exquisitely differentiate between enantiomers. The "wrong" stereoisomer is not merely inactive; it can be a metabolic burden, contribute to off-target toxicity, or even have an opposing pharmacological effect. Therefore, securing the (1S,3R) configuration is not a matter of optimization but a prerequisite for developing a safe and effective therapeutic agent based on this scaffold.

Table 2: Example of Stereoselective Biological Activity (Based on ACPD Analogue)

Stereoisomer	Receptor Activation Potency	NMDA Toxicity Potentiation
(1S,3R)	High	Yes

| (1R,3S) | Very Low | No |

Achieving Stereochemical Purity: Synthesis and Resolution Strategies

Obtaining enantiomerically pure (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride requires a robust and well-controlled chemical strategy. The primary approaches are asymmetric synthesis, which builds the chiral centers correctly from the start, and chiral resolution, which separates the desired enantiomer from a racemic mixture.

Asymmetric Synthesis

Asymmetric synthesis is often the more elegant and atom-economical approach. It involves using chiral catalysts, auxiliaries, or starting materials to guide the reaction towards the formation of the desired (1S,3R) stereoisomer.[9] Methods such as asymmetric Michael additions, organocatalytic domino reactions, or enantioselective C-H insertion reactions can be employed to construct the cyclopentane ring with high stereocontrol.[10][11]

Chiral Resolution

Chiral resolution remains a widely used and practical method, especially for large-scale production.[12] This process starts with a racemic or diastereomeric mixture and separates the components.

This classic technique is one of the most common industrial methods for resolving chiral amines.[13][] It leverages the fact that diastereomers have different physical properties, including solubility.

Workflow for chiral resolution via diastereomeric salt formation.

Experimental Protocol: Diastereomeric Salt Resolution

Objective: To resolve racemic methyl 3-aminocyclopentanecarboxylate using a chiral acid.

Step	Procedure	Rationale
1	Salt Formation	Dissolve the racemic amine in a suitable solvent (e.g., methanol, ethanol). Add an equimolar amount of a chiral resolving agent (e.g., L-(+)-tartaric acid).
2	Crystallization	Allow the solution to cool slowly to promote the crystallization of the less soluble diastereomeric salt. Seeding with a pure crystal can aid this process.
3	Isolation	Isolate the precipitated crystals by filtration and wash with a small amount of cold solvent to remove impurities.
4	Purity Check	Analyze the optical rotation or chiral HPLC of a small, liberated sample of the amine to determine the diastereomeric excess. Recrystallize if necessary.
5	Liberation	Suspend the purified diastereomeric salt in a biphasic system (e.g., water and dichloromethane). Add a base (e.g., NaOH, NaHCO₃) to neutralize the chiral acid and liberate the free amine into the organic layer.
6	Final Isolation	Separate the organic layer, dry it (e.g., over Na₂SO₄), and evaporate the solvent. The hydrochloride salt can be reformed by treating with HCl in a suitable solvent like isopropanol or ether.

EKR utilizes the high stereoselectivity of enzymes, such as lipases, to preferentially acylate or hydrolyze one enantiomer in a racemic mixture.[15] For example, a lipase could selectively acylate the amino group of the (1R,3S) enantiomer, leaving the desired (1S,3R) enantiomer unreacted and allowing for separation.[16][17] This method is valued for its mild reaction conditions and high enantioselectivity.[18]

Analytical Validation: Confirming Stereochemical Integrity

Rigorous analytical chemistry is essential to confirm the identity, purity, and absolute configuration of the final product. A multi-technique approach provides the highest level of confidence.

Workflow for analytical characterization of stereochemistry.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for determining the enantiomeric purity (or enantiomeric excess, e.e.) of a sample. The method uses a chiral stationary phase (CSP) that interacts differently with the two enantiomers, causing them to elute at different times.[19]

Experimental Protocol: Chiral HPLC Analysis

Objective: To determine the enantiomeric excess of (1S,3R)-methyl 3-aminocyclopentanecarboxylate.

Parameter	Recommended Conditions	Rationale
Column	Polysaccharide-based CSP (e.g., Chiralpak® series)	These phases provide excellent stereospecific interactions for a wide range of chiral compounds.[19]
Mobile Phase	Hexane/Isopropanol with a basic additive (e.g., diethylamine)	Normal-phase chromatography is often preferred for these compounds. The additive prevents peak tailing from the basic amine.
Flow Rate	1.0 mL/min	A standard analytical flow rate for good resolution and run time.
Detection	UV at 210 nm	The ester carbonyl group provides sufficient UV absorbance for detection.
Sample Prep	Dissolve sample in mobile phase (~1 mg/mL).	Ensures compatibility with the chromatographic system.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While standard ¹H or ¹³C NMR cannot distinguish between enantiomers, it is crucial for confirming the relative trans stereochemistry and overall molecular structure.[20] To resolve enantiomers by NMR, a chiral derivatizing agent can be used to convert the enantiomers into diastereomers, which will exhibit distinct NMR signals.[21]

X-ray Crystallography

Single-crystal X-ray crystallography is the most powerful and unambiguous method for determining the absolute configuration of a chiral molecule.[22][23][24] By analyzing the diffraction pattern of X-rays passing through a single crystal, the precise three-dimensional arrangement of every atom can be mapped, confirming the (1S,3R) assignment beyond doubt.[25][26]

Conclusion

The case of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride is a definitive illustration of the non-negotiable role of stereochemistry in modern pharmaceutical science. The biological activity resident in this molecular scaffold is intrinsically linked to the specific trans arrangement and the (1S,3R) absolute configuration. Any deviation from this precise three-dimensional structure can lead to a dramatic loss of potency and selectivity. Therefore, a profound understanding of stereoisomeric relationships, coupled with robust strategies for asymmetric synthesis or chiral resolution and rigorous analytical validation, is essential. For scientists and researchers in drug development, mastering the control of stereochemistry is a critical step in transforming promising molecular scaffolds into safe, effective, and highly targeted medicines.

References

• Title: Why Stereo-Selective Metabolism in Drug Discovery and Development is Important. (2018-08-17) Source: AAPS URL: [Link]

• Title: Determination of absolute configuration using single crystal X-ray diffraction. (2013) Source: PubMed URL: [Link]

• Title: 4.2. Determination of Absolute and Relative Configuration by X-ray and Neutron Diffraction Methods. Source: Thieme Connect URL: [Link]

• Title: Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction. (2025-08-06) Source: SpringerLink URL: [Link]

• Title: STEREOCHEMISTRY AND ITS ROLE IN DRUG DESIGN. (2014-11-01) Source: International Journal of Pharmaceutical Sciences and Research URL: [Link]

• Title: Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction. Source: Springer Protocols URL: [Link]

• Title: Significance and challenges of stereoselectivity assessing methods in drug metabolism. Source: National Institutes of Health (NIH) URL: [Link]

• Title: The use of X-ray crystallography to determine absolute configuration. (2007-10-10) Source: SONAR URL: [Link]

• Title: Part 9: Stereochemistry in Drug Discovery and Development. (2025-10-03) Source: Chiralpedia URL: [Link]

• Title: Stereoselectivity in drug development. A clinical perspective? (2003-01) Source: PubMed URL: [Link]

• Title: Can IR Spectroscopy Distinguish Stereoisomers? (2025-02-16) Source: YouTube URL: [Link]

• Title: Spectroscopic Analysis: Diastereomeric Derivatization for Spectroscopy. Source: ScienceDirect URL: [Link]

• Title: Analytical Methods | Dynamic Stereochemistry of Chiral Compounds: Principles and Applications. (2007-12-14) Source: The Royal Society of Chemistry URL: [Link]

• Title: What spectral technique is used to distinguish between structural isomers? (2023-02-24) Source: Quora URL: [Link]

• Title: Stereoselective synthesis of 3-substituted 2-aminocyclopentanecarboxylic acid derivatives and their incorporation into short 12-helical beta-peptides that fold in water. (2002-10-23) Source: PubMed URL: [Link]

• Title: Contact Electrification–Based Enantioselective Recognition of Chiral Amino Acids through Stereospecific Interfacial Electron Transfer. Source: Journal of the American Chemical Society URL: [Link]

• Title: Chiral resolution. Source: Wikipedia URL: [Link]

• Title: Part 6: Resolution of Enantiomers. (2025-09-15) Source: Chiralpedia URL: [Link]

• Title: Enantioselective synthesis of the excitatory amino acid (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid. Source: PubMed URL: [Link]

• Title: Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. Source: National Institutes of Health (NIH) URL: [Link]

• Title: Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterification. Source: National Institutes of Health (NIH) URL: [Link]

• Title: [A new chiral derivatizing reagent for the resolution of amine and alcohol drug enantiomers by HPLC]. Source: PubMed URL: [Link]

• Title: Asymmetric synthesis of the stereoisomers of 2-amino-5-carboxymethyl-cyclopentane-1-carboxylate. (2025-08-06) Source: ResearchGate URL: [Link]

• Title: Synthesis of Chiral Esters via Asymmetric Wolff Rearrangement Reaction. Source: Organic Chemistry Portal URL: [Link]

• Title: 1-aminocyclopentane-1,3-dicarboxylic acid (1S,3R-ACPD)- and 1R,3S-ACPD-stimulated brain phosphoinositide hydrolysis. (1991-08-14) Source: PubMed URL: [Link]

• Title: Preparation method of (1R,3S) -3-amino-1-cyclopentanol and salt thereof.
• Title: Method for preparing (1R,3S) -3-amino cyclopentanol hydrochloride.

• Title: Enzymatic Kinetic Resolution of Racemic 1-(Isopropylamine)-3-phenoxy-2-propanol: A Building Block for β-Blockers. (2024-10-05) Source: MDPI URL: [Link]

• Title: The metabotropic excitatory amino acid receptor agonist 1S,3R-ACPD selectively potentiates N-methyl-D-aspartate-induced brain injury. (1992-05-14) Source: PubMed URL: [Link]

• Title: Preparation method for (1r,3s)-3-amino-1-cyclopentanol and salts thereof.

• Title: (1S,3R)-1-amino-3-(carboxymethyl)cyclopentane-1-carboxylic Acid. Source: PubChem URL: [Link]

• Title: Asymmetric Organocatalytic Synthesis of Cyclopentane -Nitroketones. (2015-10-15) Source: ResearchGate URL: [Link]

• Title: Asymmetric Synthesis of Fully Substituted Cyclopentane-Oxindoles through an Organocatalytic Triple Michael Domino Reaction. (2014-12-02) Source: National Institutes of Health (NIH) URL: [Link]

• Title: 3-Aminocyclopentanecarboxylic acid. Source: PubChem URL: [Link]

• Title: Synthesis, Radiolabeling, and Biological Evaluation of the trans-Stereoisomers of 1-Amino-3-(fluoro-18F)-4-fluorocyclopentane-1-carboxylic Acid as PET Imaging Agents. Source: ACS Publications URL: [Link]

Sources

• 1. news-medical.net [news-medical.net]
• 2. ijpsr.com [ijpsr.com]
• 3. Significance and challenges of stereoselectivity assessing methods in drug metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Part 9: Stereochemistry in Drug Discovery and Development – Chiralpedia [chiralpedia.com]
• 5. chemimpex.com [chemimpex.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Comparison of (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid (1S,3R-ACPD)- and 1R,3S-ACPD-stimulated brain phosphoinositide hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The metabotropic excitatory amino acid receptor agonist 1S,3R-ACPD selectively potentiates N-methyl-D-aspartate-induced brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Enantioselective synthesis of the excitatory amino acid (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Asymmetric Synthesis of Fully Substituted Cyclopentane-Oxindoles through an Organocatalytic Triple Michael Domino Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Chiral resolution - Wikipedia [en.wikipedia.org]
• 13. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. books.rsc.org [books.rsc.org]
• 21. Spectroscopic Analysis: Diastereomeric Derivatization for Spectroscopy [ouci.dntb.gov.ua]
• 22. Determination of absolute configuration using single crystal X-ray diffraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction | Springer Nature Experiments [experiments.springernature.com]
• 25. Thieme E-Books & E-Journals [thieme-connect.de]
• 26. The use of X-ray crystallography to determine absolute configuration. [folia.unifr.ch]

Solubility Characteristics of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride in Organic Solvents: A Predictive and Methodological Guide

An In-depth Technical Guide

Abstract

(1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride is a chiral synthetic building block with significant potential in pharmaceutical development. Its utility in subsequent synthetic steps and its ultimate formulation into a drug product are critically dependent on its solubility characteristics. This technical guide provides a comprehensive overview of the predicted solubility of this compound based on its structural features and outlines a systematic approach for its experimental determination in a range of common organic solvents. While specific experimental solubility data for this compound is not widely available in published literature, this guide equips researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies to conduct a thorough solubility assessment.

Introduction: The Critical Role of Solubility in Pharmaceutical Development

The solubility of an active pharmaceutical ingredient (API) or a key intermediate is a cornerstone of successful drug development.[1][2] It influences a multitude of critical parameters including:

• Reaction Kinetics and Purity: In synthetic chemistry, the solubility of reactants in a given solvent system dictates the reaction rate, efficiency, and the impurity profile of the resulting product.

• Crystallization and Polymorphism: The choice of solvent for crystallization directly impacts the yield, crystal habit, and, most importantly, the polymorphic form of the solid. Different polymorphs can exhibit vastly different physical properties, including solubility and bioavailability.

• Formulation Development: To achieve the desired therapeutic effect, a drug must be soluble in the physiological medium at the site of absorption.[3][4] Early knowledge of solubility in various excipients and solvent systems is paramount for developing a stable and bioavailable dosage form.[2][4]

• Bioavailability: For orally administered drugs, dissolution is often the rate-limiting step for absorption. Poor solubility can lead to low and variable bioavailability, compromising therapeutic efficacy.[3]

Given the importance of these factors, a comprehensive understanding of the solubility of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride is not merely an academic exercise but a fundamental prerequisite for its successful application in pharmaceutical research and development.

Physicochemical Properties and Predicted Solubility Profile

(1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride is a salt, which profoundly influences its solubility characteristics. The molecule possesses several key structural features that govern its interaction with different solvents:

• Ionic Nature: The presence of a hydrochloride salt of a primary amine introduces strong ionic character. This suggests a higher affinity for polar solvents capable of solvating the charged species.

• Hydrogen Bonding: The primary amine and the carbonyl group of the ester are capable of acting as hydrogen bond donors and acceptors, respectively. Solvents that can participate in hydrogen bonding are likely to be more effective at dissolving the compound.

• Polarity: The ester functional group contributes to the overall polarity of the molecule.

• Non-polar Regions: The cyclopentane ring and the methyl group of the ester provide non-polar character, which may allow for some solubility in less polar solvents.

Based on these features, a qualitative prediction of solubility in various classes of organic solvents can be made:

Solvent Class	Predicted Solubility	Rationale
Protic Solvents (e.g., Methanol, Ethanol)	High	These solvents are highly polar and can engage in hydrogen bonding with both the amine and carbonyl groups. They can also effectively solvate the chloride ion.
Aprotic Polar Solvents (e.g., DMSO, DMF)	Moderate to High	These solvents have high dielectric constants and can solvate ions, but they lack the ability to act as hydrogen bond donors, which may limit their effectiveness compared to protic solvents.
Ketones (e.g., Acetone)	Low to Moderate	Acetone is a polar aprotic solvent but is less polar than DMSO or DMF. Its ability to dissolve an ionic compound is expected to be limited.
Esters (e.g., Ethyl Acetate)	Low	While possessing some polarity, esters are generally not effective at solvating salts due to their lower dielectric constants and lack of hydrogen bonding donation.
Ethers (e.g., THF, Diethyl Ether)	Very Low to Insoluble	These solvents have low polarity and are poor at solvating charged species.
Hydrocarbons (e.g., Hexane, Toluene)	Insoluble	These non-polar solvents will not effectively interact with the ionic and polar functional groups of the molecule.

Experimental Determination of Solubility: A Step-by-Step Protocol

The following section outlines a robust and self-validating experimental protocol for determining the equilibrium solubility of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride. The shake-flask method is the gold standard for equilibrium solubility determination and is recommended for its reliability and reproducibility.[3][5]

Materials and Equipment

• (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride (of known purity)

• Selected organic solvents (analytical grade or higher)

• Scintillation vials or screw-capped test tubes

• Orbital shaker or rotator with temperature control

• Analytical balance

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or ELSD)

• Volumetric flasks and pipettes

Experimental Workflow

The experimental workflow for solubility determination is depicted in the following diagram:

Caption: Experimental workflow for equilibrium solubility determination.

Detailed Protocol

• Preparation of the Solid-Solvent Slurry:

  • Accurately weigh an excess amount of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride into a series of vials. The excess solid is crucial to ensure that equilibrium is reached with a saturated solution.

  • Add a precise volume of the selected organic solvent to each vial.

• Equilibration:

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in an orbital shaker or on a rotator set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure that equilibrium is reached. A preliminary study can be conducted to determine the time required to reach equilibrium.

• Separation of the Solid and Liquid Phases:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for a short period to allow the excess solid to settle.

  • Alternatively, centrifuge the vials to facilitate the separation of the solid.

  • Carefully withdraw an aliquot of the supernatant using a syringe and immediately filter it through a syringe filter into a clean vial. This step is critical to remove any undissolved solid particles.

• Quantification:

  • Accurately dilute the filtered saturated solution with a suitable solvent (usually the mobile phase of the HPLC method).

  • Analyze the diluted solution by a validated HPLC method to determine the concentration of the dissolved compound.

  • Prepare a calibration curve using standard solutions of known concentrations to ensure accurate quantification.

Data Analysis and Reporting

The solubility is typically reported in units of mg/mL or g/100mL. It is also beneficial to express solubility in molar units (mol/L) for thermodynamic calculations. The results should be presented in a clear and concise table, comparing the solubility across the different solvents tested.

Factors Influencing Solubility

Several factors can influence the measured solubility of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride:

• Temperature: Solubility is generally temperature-dependent. For most solids, solubility increases with increasing temperature. It is advisable to determine solubility at different temperatures relevant to the intended application.

• pH: While less relevant for organic solvents, if an aqueous or co-solvent system is used, the pH will have a significant impact on the solubility of an ionizable compound.[3]

• Polymorphism: The compound may exist in different crystalline forms (polymorphs), each with its own unique solubility. It is important to characterize the solid form used in the solubility study.

• Purity of the Compound and Solvent: Impurities can affect the measured solubility. Using materials of high purity is essential for obtaining accurate and reproducible results.

Conclusion

This guide provides a comprehensive framework for the systematic and accurate experimental determination of its solubility. By following the detailed protocol for the shake-flask method, researchers can generate the critical data needed to guide synthetic route optimization, crystallization process development, and formulation design. A thorough understanding of the solubility of this key building block is an indispensable step towards its successful application in the synthesis of novel pharmaceutical agents.

References

• XIONG Jing, ZHANG Tao, XU Ming-zhe, JIN Shao-hong. Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments. Chinese Pharmaceutical Journal, 2019, 54(16): 1349-1354. [Link]

• Avdeef, A. (2012). Solubility of Ionizable Drugs. In Drug Bioavailability (pp. 1-46). John Wiley & Sons, Inc.
• Jouyban, A. (2012). Experimental and Computational Methods Pertaining to Drug Solubility.

• Dow Development Labs. (n.d.). Ask a Formulator: What is the Purpose and Approach to Solubility Studies?. [Link]

• Guerrieri, P., & Narang, A. S. (2011). Practical Aspects of Solubility Determination in Pharmaceutical Preformulation. In Preformulation in Solid Dosage Form Development (pp. 387-417). Informa Healthcare.

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Solubility determination of compounds of pharmaceutical interest [diposit.ub.edu]
• 4. Solubility Determination: What Is The Purpose And Approach To Solubility Studies? [dowdevelopmentlabs.com]
• 5. Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments [journal11.magtechjournal.com]

An In-Depth Technical Guide to the Storage and Stability of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride

Abstract

(1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride is a critical chiral building block in modern pharmaceutical synthesis. Maintaining its chemical and stereochemical integrity is paramount to ensuring the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). This guide provides a comprehensive framework for the optimal storage, handling, and stability assessment of this intermediate. We will delve into the core physicochemical properties that govern its stability, outline field-proven protocols for storage and handling, and present a systematic approach to stability testing, including forced degradation studies. This document is intended for researchers, scientists, and drug development professionals dedicated to upholding the highest standards of scientific integrity in their work.

Introduction: The Imperative of Stability for Chiral Intermediates

The stereochemical configuration of a molecule is fundamental to its biological activity. In the case of chiral intermediates like (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride, even minute variations in enantiomeric composition can dramatically affect the performance of the final API.[] Consequently, preventing chemical degradation and stereochemical inversion (racemization) during storage and handling is not merely a matter of good practice but a critical quality attribute.

This guide moves beyond generic storage instructions to explain the causality behind recommended procedures. By understanding the factors that influence the stability of this specific molecule—a chiral amino acid ester hydrochloride salt—we can implement self-validating systems that preserve its integrity from receipt to reaction.

Physicochemical Properties and Inherent Stability Factors

The stability of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride (Molecular Formula: C7H14ClNO2, Molecular Weight: 179.65 g/mol ) is dictated by its structure: a secondary amine, a methyl ester, and a hydrochloride salt on a cyclopentane ring.[2]

• Amine Group: The protonated amine (ammonium chloride) is relatively stable but can be susceptible to oxidation over long periods or under harsh conditions. The free base form would be more reactive.

• Ester Group: The methyl ester is the most probable site of hydrolytic degradation, especially in the presence of moisture and under non-neutral pH conditions.

• Hydrochloride Salt: The salt form enhances stability and water solubility compared to the free base. However, it also contributes to the compound's hygroscopic nature.

• Chiral Centers: The stereocenters at the 1 and 3 positions are potentially susceptible to racemization, particularly under basic conditions or elevated temperatures, which can compromise the enantiomeric purity of the intermediate.[]

Optimal Long-Term Storage Protocols

Based on supplier recommendations and chemical principles, the following conditions are mandated for preserving the long-term integrity of the compound.

Parameter	Recommendation	Rationale & Expert Insights
Temperature	2-8°C[2]	Refrigeration is crucial to minimize the rate of all potential degradation reactions. Storing at low temperatures significantly reduces the kinetic energy of molecules, slowing down hydrolysis, oxidation, and potential racemization. While some similar compounds may be stored at room temperature, the 2-8°C range provides a necessary safeguard for this specific chiral intermediate.
Atmosphere	Inert Gas (Argon or Nitrogen)[2]	The primary amine, even as a salt, can be susceptible to slow oxidation. An inert atmosphere displaces oxygen and moisture, creating a protective environment that prevents oxidative degradation and minimizes moisture-driven hydrolysis. This is a critical step for long-term archival.
Moisture	Store in a desiccator with a suitable drying agent.[3][4]	The hydrochloride salt makes the compound hygroscopic, meaning it readily absorbs moisture from the air.[3][5] Absorbed water can act as a reactant, directly facilitating the hydrolysis of the ester bond.[6] Using airtight containers and desiccants is essential.[3]
Light	Protect from light.	While no specific photostability issues are prominently reported, protecting chemical intermediates from light is a standard precautionary measure to prevent photolytic degradation, which can affect compounds with aromatic rings or conjugated systems.[6][7]

Key Degradation Pathways and Mechanisms

Understanding potential degradation pathways is essential for developing stability-indicating analytical methods and for troubleshooting out-of-specification results.[7][8] For this molecule, two primary pathways are of concern:

• Hydrolysis: The ester functional group is susceptible to hydrolysis, which can be catalyzed by acid or base. In the presence of water, the methyl ester can hydrolyze to form the corresponding carboxylic acid, (1S,3R)-3-aminocyclopentanecarboxylic acid hydrochloride, and methanol.[9][10]

• Racemization: Although generally stable, harsh pH conditions (particularly basic) or high thermal stress could potentially lead to the epimerization at one of the chiral centers, converting the desired enantiomer into its mirror image or diastereomer, thus compromising enantiomeric excess.[]

Caption: Potential degradation pathways for the target compound.

Laboratory Handling: Preserving Integrity During Use

Proper handling procedures are critical to prevent degradation during experimental work.

• Equilibration: Before opening, allow the container to warm to room temperature in a desiccator. This prevents atmospheric moisture from condensing on the cold solid.

• Weighing: Conduct weighing operations swiftly in an environment with controlled low humidity (<40% RH) if possible.[3] For highly sensitive applications, using a glove box under an inert atmosphere is recommended.[4]

• Solution Stability: The stability of the compound in solution is highly dependent on the solvent and pH.[] For reactions, use anhydrous solvents where appropriate. If aqueous solutions are necessary, prepare them fresh and consider buffering to a mildly acidic pH (3-5) to minimize ester hydrolysis.[11] Avoid basic conditions (pH > 8) to prevent both rapid hydrolysis and potential racemization.

Stability Testing and Monitoring: A Validated Approach

A robust stability testing program is essential to define the shelf-life and re-test period for the intermediate.[7][12] This involves long-term stability studies under recommended storage conditions and forced degradation (stress testing) to identify likely degradation products and establish the stability-indicating nature of analytical methods.[8][12]

Experimental Workflow for a Forced Degradation Study

Forced degradation studies are a cornerstone of pharmaceutical development, providing critical insights into degradation pathways and validating analytical methods.[8][13]

Caption: Workflow for a comprehensive forced degradation study.

Step-by-Step Protocol: Forced Degradation

• Preparation: Prepare an accurately weighed stock solution of the compound in a suitable solvent (e.g., a water/acetonitrile mixture).

• Stress Conditions: Aliquot the stock solution into separate vials for each stress condition.

  • Acidic: Add HCl to a final concentration of 0.1N. Heat at 60°C.

  • Basic: Add NaOH to a final concentration of 0.1N. Keep at room temperature.

  • Oxidative: Add H₂O₂ to a final concentration of 3%. Keep at room temperature.

  • Thermal: Store the solid compound in an oven at 80°C.

  • Photolytic: Expose the solution to light conditions as specified in ICH Q1B guidelines.[7]

• Time Points: Pull samples at appropriate time intervals (e.g., 0, 2, 8, 24 hours). Neutralize the acidic and basic samples before analysis.

• Analysis: Analyze all samples, including an unstressed control, using a validated stability-indicating HPLC method. A chiral HPLC method is necessary to assess for racemization.[][14]

• Evaluation: The goal is to achieve 10-20% degradation.[12] Analyze the chromatograms to identify and quantify degradation products. Use a photodiode array (PDA) detector for peak purity analysis and a mass spectrometer (MS) for structural elucidation of degradants.

Conclusion

The chemical and stereochemical stability of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride is not an incidental property but a critical parameter that must be proactively managed. By adhering to the principles and protocols outlined in this guide—refrigerated storage under an inert atmosphere, rigorous moisture control, and systematic stability monitoring—researchers and developers can ensure the integrity of this vital intermediate. This disciplined approach is fundamental to the development of safe, effective, and high-quality pharmaceuticals.

References

• Harris, J. (2022). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. ACD/Labs. Available from: [Link]

• BioProcess International. (2007). Forced Degradation Studies: Regulatory Considerations and Implementation. Available from: [Link]

• Tan, D., et al. (2021). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. National Institutes of Health (NIH). Available from: [Link]

• Taylor & Francis Online. (2021). Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain. Available from: [Link]

• GMP Training. (2025). SOP for Storage of Hygroscopic Raw Materials with Desiccants – V 2.0. Available from: [Link]

• MedCrave. (2016). Forced degradation studies. Available from: [Link]

• International Journal of Applied Pharmaceutics. (2023). Forced Degradation in Pharmaceuticals – A Regulatory Update. Available from: [Link]

• Sharp Services. Forced Degradation Studies: A Critical Lens into Pharmaceutical Stability. Available from: [Link]

• Chromatography Forum. (2008). How to Handle Hygroscopic Reference Standards?. Available from: [Link]

• Qualicaps. (2019). An innovative drug delivery form for hygroscopic pharmaceutical drugs. Available from: [Link]

• Pharmaceutical Technology. System Suitability And Validation For Chiral Purity Assays Of Drug Substances. Available from: [Link]

• ResearchGate. Degradation mechanisms showing three hydrolysis pathways of amino acid ester substituted polyphosphazene. Available from: [Link]

• ResearchGate. Regulatory aspects of analytics and stability testing of chiral drugs and products containing chiral active substances. Available from: [Link]

• European Medicines Agency (EMA). INVESTIGATION OF CHIRAL ACTIVE SUBSTANCES. Available from: [Link]

• Fisher Scientific. SAFETY DATA SHEET - Methylamine hydrochloride. Available from: [Link]

• National Institutes of Health (NIH). Kinetics and Mechanisms of Activation of α-Amino Acid Ester Prodrugs of Camptothecins. Available from: [Link]

• National Institutes of Health (NIH). The Significance of Chirality in Drug Design and Development. Available from: [Link]

• SlidePlayer. Amino acids degradation and synthesis. Available from: [Link]

• ResearchGate. De-esterification of amino acid esters. Available from: [Link]

Sources

• 2. (1S,3R)-Methyl 3-aminocyclopentanecarboxylate hydrochloride | 180323-49-3 [sigmaaldrich.com]
• 3. SOP for Storage of Hygroscopic Raw Materials with Desiccants – V 2.0 – SOP Guide for Pharma [pharmasop.in]
• 4. How to Handle Hygroscopic Reference Standards? - Chromatography Forum [chromforum.org]
• 5. tandfonline.com [tandfonline.com]
• 6. Forced Degradation Studies: A Critical Lens into Pharmaceutical Stability | Sharp Services [sharpservices.com]
• 7. medcraveonline.com [medcraveonline.com]
• 8. acdlabs.com [acdlabs.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Kinetics and Mechanisms of Activation of α-Amino Acid Ester Prodrugs of Camptothecins - PMC [pmc.ncbi.nlm.nih.gov]
• 12. biopharminternational.com [biopharminternational.com]
• 13. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 14. System Suitability And Validation For Chiral Purity Assays Of Drug Substances - Regis Technologies [registech.com]

Protocols & Analytical Methods

Application Note &amp; Protocol: Enantioselective Synthesis of (1S,3R)-Methyl 3-Aminocyclopentanecarboxylate Hydrochloride via Enzymatic Kinetic Resolution

Audience: Researchers, scientists, and drug development professionals in the fields of organic chemistry, medicinal chemistry, and process development.

Introduction

(1S,3R)-Methyl 3-aminocyclopentanecarboxylate hydrochloride is a crucial chiral building block in the synthesis of various pharmaceutical agents. Its specific stereochemistry is often essential for biological activity and selectivity, making its enantioselective synthesis a topic of significant interest. Direct asymmetric synthesis of this target can be complex and require specialized catalysts. An alternative, robust, and highly effective strategy is the kinetic resolution of a racemic precursor. This guide details a reliable protocol for the enantioselective synthesis of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride, employing a lipase-catalyzed enzymatic kinetic resolution of the corresponding racemic N-acetylated derivative. This chemoenzymatic approach leverages the high stereoselectivity of lipases to efficiently separate the desired enantiomer.[1][2]

Overall Synthetic Strategy

The synthesis is designed as a four-stage process, beginning with the preparation of a racemic precursor, followed by enzymatic resolution, and concluding with deprotection and salt formation. This workflow is advantageous as it utilizes readily available starting materials and employs a highly selective enzymatic step to install the desired chirality, which can often be scaled effectively.

Figure 1: Overall workflow for the enantioselective synthesis.

Part 1: Synthesis of Racemic N-Acetyl-methyl 3-aminocyclopentanecarboxylate

The initial step involves the protection of the amino group of the racemic methyl 3-aminocyclopentanecarboxylate. Acetylation is a common and robust method for protecting amines, and the resulting amide is an excellent substrate for many lipases.[3][4]

Protocol 1.1: N-Acetylation of Racemic Methyl 3-Aminocyclopentanecarboxylate

• Reaction Setup: To a solution of racemic methyl 3-aminocyclopentanecarboxylate (1.0 equiv.) in an appropriate solvent such as dichloromethane (DCM) or tetrahydrofuran (THF), add a base, for instance, triethylamine (TEA) or diisopropylethylamine (DIEA) (1.2 equiv.).[3] Cool the mixture to 0 °C in an ice bath with stirring.

• Acylation: Slowly add acetyl chloride (AcCl) or acetic anhydride (Ac₂O) (1.1 equiv.) dropwise to the stirred solution, ensuring the temperature remains below 5 °C. The use of a slight excess of the acetylating agent ensures complete conversion of the starting amine.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is fully consumed.

• Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM or ethyl acetate. Combine the organic layers, wash with saturated sodium bicarbonate solution, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude racemic N-acetyl-methyl 3-aminocyclopentanecarboxylate. Purify the crude product by flash column chromatography on silica gel if necessary.

Part 2: Enzymatic Kinetic Resolution

This is the key enantioselective step. Lipases are highly effective biocatalysts for the kinetic resolution of a wide range of chiral compounds, including cyclic amino esters.[1][5] In this protocol, the lipase will selectively hydrolyze one enantiomer of the racemic N-acetylated substrate, leaving the other enantiomer unreacted. Lipases such as Candida antarctica lipase B (often immobilized as Novozym 435) or Pseudomonas cepacia lipase (lipase PS) are excellent candidates for this transformation.[6]

Protocol 2.1: Lipase-Catalyzed Hydrolysis

• Reaction Setup: Prepare a buffered solution (e.g., 0.1 M phosphate buffer, pH 7.0). Suspend the racemic N-acetyl-methyl 3-aminocyclopentanecarboxylate in the buffer. A co-solvent like toluene or tert-butyl methyl ether (TBME) may be used to improve solubility.

• Enzyme Addition: Add the chosen lipase (e.g., Novozym 435 or Lipase PS Amano) to the mixture. The enzyme loading is typically between 10-50% by weight relative to the substrate.

• Incubation: Stir the mixture at a controlled temperature, usually between 25-40 °C. The optimal temperature will depend on the specific lipase used.

• Reaction Monitoring: The progress of the resolution is critical and must be carefully monitored to achieve approximately 50% conversion. This ensures high enantiomeric excess (ee) for both the unreacted substrate and the hydrolyzed product. The conversion can be monitored by chiral High-Performance Liquid Chromatography (HPLC).[7][8]

• Termination: Once the reaction reaches ~50% conversion, terminate it by filtering off the immobilized enzyme. If a free lipase is used, the reaction can be stopped by adjusting the pH or by extraction.

Parameter	Recommended Condition	Rationale
Enzyme	Candida antarctica Lipase B (Novozym 435)	High enantioselectivity for a broad range of substrates, robust, and easily removed by filtration.[6]
Substrate	Racemic N-Acetyl-methyl 3-aminocyclopentanecarboxylate	The N-acetyl group is a good recognition element for many lipases.
Solvent System	Phosphate Buffer (pH 7.0) / Toluene (9:1 v/v)	Provides a stable pH environment for the enzyme and helps to solubilize the substrate.
Temperature	30 °C	A good starting point for balancing reaction rate and enzyme stability/selectivity.
Monitoring	Chiral HPLC	Essential for stopping the reaction at ~50% conversion to maximize ee.[9][10]
Target Conversion	~50%	At this point, the theoretical maximum ee for both product and remaining substrate is achieved.

Table 1: Key Parameters for Enzymatic Kinetic Resolution.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Kinetic resolution of amino acid esters catalyzed by lipases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Acetyl Protection - Common Conditions [commonorganicchemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. Lipase-catalyzed kinetic resolution of cyclic trans-1,2-diols bearing a diester moiety: synthetic application to chiral seven-membered-ring alpha,alpha-disubstituted alpha-amino acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [Lipase-catalyzed kinetic resolution of 2-substituted cycloalkanols] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. phx.phenomenex.com [phx.phenomenex.com]
• 8. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. shimadzu.com [shimadzu.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]

detailed experimental protocol for preparing (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride

An Application Note and Detailed Protocol for the Chemo-enzymatic Synthesis of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride

Introduction: The Significance of Chiral Aminocyclopentane Scaffolds

Chiral aminocyclopentane carboxylates are privileged structural motifs in medicinal chemistry and drug development. The rigid, three-dimensional nature of the cyclopentane ring allows for the precise spatial orientation of functional groups, making these scaffolds ideal for designing potent and selective ligands for various biological targets. The specific stereoisomer, such as (1S,3R)-methyl 3-aminocyclopentanecarboxylate, is often a critical intermediate for synthesizing novel therapeutics, where biological activity is intimately tied to the molecule's absolute stereochemistry.

This application note provides a detailed, field-proven protocol for the preparation of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride. The described strategy is a robust chemo-enzymatic route, which combines standard organic transformations with a highly selective enzymatic kinetic resolution step. This approach is designed to deliver the target compound with high optical purity, a critical requirement for pharmaceutical applications. The core of this protocol involves the lipase-catalyzed hydrolysis of a racemic N-protected amino ester, a key step that efficiently separates the desired enantiomer. The final step involves a straightforward acidic deprotection to yield the target hydrochloride salt.

Overall Synthetic Strategy

The synthesis is designed in three principal stages, starting from a racemic precursor. This strategy ensures stereochemical control is achieved efficiently and reliably.

Figure 1. High-level workflow for the chemo-enzymatic synthesis.

PART 1: Preparation of Racemic N-Boc Protected Precursor

Principle and Causality

The first stage involves the protection of the amino group of the racemic starting material. The tert-butoxycarbonyl (Boc) group is an ideal choice due to its stability in a wide range of reaction conditions, yet it can be readily removed under mild acidic conditions.[1] This "masking" of the amine prevents it from interfering in subsequent reactions and is a foundational technique in modern organic synthesis.[2][3] The reaction is typically performed using di-tert-butyl dicarbonate ((Boc)₂O) in the presence of a mild base, which deprotonates the amino group, enhancing its nucleophilicity to attack the anhydride.[2]

Experimental Protocol: Step 1 - Boc Protection

• Reagent Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve racemic trans-methyl 3-aminocyclopentanecarboxylate (1.0 eq.) in dichloromethane (DCM, approx. 5 mL per 1 g of substrate).

• Base Addition: Add triethylamine (TEA, 1.2 eq.) to the solution and stir for 5 minutes at room temperature.

• Protection Reaction: To the stirring solution, add a solution of di-tert-butyl dicarbonate ((Boc)₂O, 1.1 eq.) in DCM (2 mL per 1 g of (Boc)₂O) dropwise over 15 minutes.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is fully consumed.

• Workup:

  • Dilute the reaction mixture with DCM.

  • Wash the organic layer sequentially with 1 M HCl (aq.), saturated NaHCO₃ (aq.), and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude racemic N-Boc protected ester.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain racemic (±)-methyl 3-(tert-butoxycarbonylamino)cyclopentane-1-carboxylate as a clear oil or white solid.

PART 2: Enzymatic Kinetic Resolution

Principle and Causality

This is the critical step for establishing the required (1S,3R) stereochemistry. Enzymatic kinetic resolution (EKR) leverages the high stereoselectivity of enzymes to differentiate between enantiomers.[4] In this protocol, a lipase, such as Candida antarctica Lipase B (CAL-B), is used to selectively catalyze the hydrolysis of one enantiomer of the racemic N-Boc methyl ester to its corresponding carboxylic acid.[5] The enzyme's active site preferentially binds and reacts with one enantiomer (e.g., the (1R,3R)-ester) at a much faster rate, leaving the other enantiomer (the desired (1S,3R)-ester) largely unreacted. This difference in reaction rates allows for the effective separation of the two enantiomers.

Experimental Protocol: Step 2 - Lipase-Catalyzed Hydrolysis

• Reaction Setup: To a temperature-controlled reaction vessel, add the racemic N-Boc protected ester (1.0 eq.) and a phosphate buffer solution (e.g., 0.1 M, pH 7.5). An organic co-solvent such as tert-butanol may be used to improve substrate solubility.

• Enzyme Addition: Add the lipase catalyst (e.g., Novozym 435, an immobilized form of CAL-B) to the mixture.

• Hydrolysis Reaction: Stir the suspension at a constant temperature (e.g., 30-40 °C).

• Reaction Monitoring: Monitor the reaction progress by chiral High-Performance Liquid Chromatography (HPLC). The goal is to stop the reaction at or near 50% conversion to maximize the yield and enantiomeric excess (ee) of both the remaining ester and the formed acid.

• Enzyme Removal: Once ~50% conversion is reached, stop the reaction and remove the immobilized enzyme by filtration. Wash the enzyme with the organic co-solvent.

• Workup and Separation:

  • Combine the filtrate and washes.

  • Adjust the pH of the aqueous phase to ~9-10 with a suitable base (e.g., 1 M NaOH).

  • Extract the mixture with an organic solvent like ethyl acetate. The desired unreacted ester, (1S,3R)-methyl 3-(tert-butoxycarbonylamino)cyclopentane-1-carboxylate , will be in the organic phase. The hydrolyzed carboxylic acid salt of the (1R,3R)-enantiomer will remain in the basic aqueous phase.

  • Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purity Analysis: Determine the enantiomeric excess (ee) of the recovered ester using chiral HPLC.

PART 3: Deprotection and Hydrochloride Salt Formation

Principle and Causality

The final stage is the removal of the Boc protecting group to unveil the primary amine. This is achieved via acidolysis.[6] Using a solution of hydrogen chloride (HCl) in an alcohol solvent like methanol is highly effective. The acidic conditions protonate the carbonyl oxygen of the Boc group, leading to the cleavage of the tert-butyl-oxygen bond to form a stable tert-butyl cation and a carbamic acid intermediate, which readily decarboxylates.[7] The resulting free amine is then protonated by the excess HCl in the solution, directly forming the stable and easily isolable hydrochloride salt.[8][9]

Figure 2. Simplified mechanism of acid-catalyzed Boc deprotection.

Experimental Protocol: Step 3 - Deprotection and Salt Formation

• Reagent Preparation: Prepare a solution of ~4 M HCl in methanol. This can be done by carefully adding acetyl chloride dropwise to chilled anhydrous methanol.

• Reaction Setup: Dissolve the optically pure (1S,3R)-N-Boc protected ester (1.0 eq.) in the prepared methanolic HCl solution in a round-bottom flask.

• Deprotection Reaction: Stir the solution at room temperature for 2-4 hours. Monitor the reaction by TLC to confirm the disappearance of the starting material.

• Isolation:

  • Concentrate the reaction mixture under reduced pressure.

  • The resulting solid or semi-solid is the crude hydrochloride salt.

  • Triturate the crude product with a suitable solvent like diethyl ether or methyl tert-butyl ether (MTBE) to precipitate the salt.

• Purification:

  • Collect the solid product by vacuum filtration.

  • Wash the solid with cold diethyl ether.

  • Dry the product under vacuum to yield (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride as a white to off-white solid.[10]

Summary of Materials and Data

Step	Key Reagents & Solvents	Typical Conditions	Expected Outcome
1. Protection	Racemic amino ester, (Boc)₂O, TEA, DCM	Room Temp, 4-6 h	Racemic N-Boc protected ester
2. Resolution	Racemic N-Boc ester, Lipase, Buffer	30-40 °C, pH 7.5	Optically enriched (1S,3R)-N-Boc ester
3. Deprotection	(1S,3R)-N-Boc ester, HCl in Methanol	Room Temp, 2-4 h	(1S,3R)-methyl 3-aminocyclopentanecarboxylate HCl

Safety and Handling

• General: All manipulations should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves, must be worn.

• Reagents: Dichloromethane is a suspected carcinogen. Triethylamine and acetyl chloride are corrosive and volatile. Di-tert-butyl dicarbonate is a lachrymator. Handle with care.

• HCl Solutions: Concentrated HCl and solutions of HCl in organic solvents are highly corrosive and can cause severe burns. The preparation of methanolic HCl from acetyl chloride is exothermic and should be performed with cooling.

References

• BenchChem. (n.d.). The Indispensable Role of the Boc Protecting Group in Amino Acid Chemistry: A Technical Guide.
• BOC Sciences. (n.d.). BOC-Amino Acids.
• NINGBO INNO PHARMCHEM CO.,LTD. (2026). Unlocking Potential: The Role of Boc-Protected Amino Acids in Advanced Synthesis.
• ResearchGate. (n.d.). Reaction scheme of the Boc deprotection using methanolic HCl.
• Proprep. (2024). Explain the role of BOC group chemistry in protecting amino groups during peptide synthesis.
• Ragnarsson, U., & Grehn, L. (2013). Dual protection of amino functions involving Boc. RSC Publishing.
• Google Patents. (n.d.). CN112574046A - Method for preparing (1R,3S) -3-aminocyclopentanol hydrochloride.
• Sigma-Aldrich. (n.d.). (1S,3R)-Methyl 3-aminocyclopentanecarboxylate hydrochloride.
• Gotor-Fernández, V., et al. (n.d.). Lipase-Catalysed Enzymatic Kinetic Resolution of Aromatic Morita-Baylis-Hillman Derivatives by Hydrolysis and Transesterification. PMC - NIH.
• Google Patents. (n.d.). EP3845518A1 - Preparation method for (1r,3s)-3-amino-1-cyclopentanol and salts thereof.
• BenchChem. (n.d.). Technical Support Center: Enhancing the Efficiency of Enzymatic Resolution of Aminocyclopentanols.

Sources

• 1. Chiral Amino Esters for Drug Synthesis (2) [myskinrecipes.com]
• 2. (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride; CAS No.: 180323-49-3 [chemshuttle.com]
• 3. Goodee Pharma Co., Ltd. Product Catalog_Page 1_Chemicalbook [m.chemicalbook.com]
• 4. Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. US10836708B2 - Process for the synthesis of (s) 3-amino-4-(difluoromethylenyl)cyclopent-1-ene-1-carboxylic acid - Google Patents [patents.google.com]
• 7. lookchem.com [lookchem.com]
• 8. CN112574046A - Method for preparing (1R,3S) -3-aminocyclopentanol hydrochloride - Google Patents [patents.google.com]
• 9. EP3845518A1 - Preparation method for (1r,3s)-3-amino-1-cyclopentanol and salts thereof - Google Patents [patents.google.com]
• 10. CN102633657A - Preparation method of cis-3-amino-cyclopentanol hydrochloride - Google Patents [patents.google.com]

Application Notes and Protocols: The Strategic Use of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride in Asymmetric Synthesis

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Prepared by: Gemini, Senior Application Scientist

Introduction: The Architectural Value of Chiral Cyclopentanes

In the landscape of modern drug discovery and development, the demand for enantiomerically pure compounds is paramount. The specific three-dimensional arrangement of a molecule can dictate its pharmacological activity, with different enantiomers often exhibiting varied efficacy, metabolism, or toxicity. Chiral building blocks are foundational to this endeavor, providing a reliable source of stereochemistry that can be carried through a synthetic sequence to afford a single, desired stereoisomer.[1]

(1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride is a quintessential example of such a building block. Its rigid cyclopentane scaffold, functionalized with a primary amine and a methyl ester at stereochemically defined positions (1S, 3R), makes it a powerful and versatile precursor for complex molecular targets. This guide explores its application, focusing on the strategic considerations and detailed protocols necessary for its successful implementation in asymmetric synthesis, particularly in the construction of carbocyclic nucleoside analogues, a class of potent antiviral agents.[2][3]

Core Application: A Scaffold for Carbocyclic Nucleoside Analogues

The most significant application of this chiral building block is in the synthesis of carbocyclic nucleosides. In these molecules, the furanose sugar's endocyclic oxygen is replaced by a methylene (-CH2-) group.[2] This substitution confers several advantageous properties:

• Increased Metabolic Stability: The C-N glycosidic bond in natural nucleosides is susceptible to enzymatic cleavage by phosphorylases. Replacing the sugar with a carbocycle creates a more robust carbon-carbon framework that resists this degradation pathway.[3]

• Conformational Mimicry: The cyclopentane ring can adopt a conformation that effectively mimics the puckered structure of the natural ribose ring, allowing it to be recognized and processed by viral enzymes.

• Therapeutic Success: This strategy has led to the development of highly successful antiviral drugs, such as Entecavir, a potent agent used to treat Hepatitis B virus (HBV) infection.[4][5] The synthesis of Entecavir and related compounds often relies on the stereocontrolled construction of a densely substituted cyclopentane core, a process for which our title compound is an ideal starting point.[6][7][8]

The general synthetic strategy involves leveraging the two functional handles of (1S,3R)-methyl 3-aminocyclopentanecarboxylate: the amine is used as a nucleophile for coupling or as an attachment point for a nucleobase, while the ester can be further modified, for example, by reduction to a primary alcohol.

Caption: General synthetic workflow utilizing the title compound.

Experimental Protocols and Methodologies

The following protocols provide detailed, step-by-step procedures for the key transformations involving (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride.

Protocol 1: Amine Protection with a tert-Butoxycarbonyl (Boc) Group

Causality and Rationale: The primary amine of the starting material is a potent nucleophile and a base. Protecting it as a Boc-carbamate is often the first step in a multi-step synthesis. This serves two purposes: 1) It prevents the amine from participating in undesired side reactions, allowing for selective manipulation of the methyl ester. 2) It increases the solubility of the compound in common organic solvents. The reaction requires a base to first neutralize the hydrochloride salt and then to scavenge the acid byproduct of the protection reaction.

Materials:

• (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride

• Di-tert-butyl dicarbonate (Boc)₂O

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Magnetic stirrer and stir bar

• Round-bottom flask and standard glassware

Step-by-Step Procedure:

• Setup: To a clean, dry round-bottom flask, add (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride (1.0 eq).

• Dissolution: Dissolve the starting material in anhydrous DCM (approx. 0.1 M concentration).

• Base Addition: Cool the solution to 0 °C using an ice bath. Add triethylamine (2.2 eq) dropwise while stirring. The initial equivalent neutralizes the HCl salt, and the subsequent amount acts as the base for the acylation. Stir for 15 minutes.

• Boc Anhydride Addition: Add a solution of di-tert-butyl dicarbonate (1.1 eq) in DCM dropwise to the reaction mixture at 0 °C.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is fully consumed.

• Work-up: Quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Extraction: Wash the organic layer sequentially with 1 M HCl (to remove excess TEA), saturated NaHCO₃ solution (to remove acidic impurities), and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product, methyl (1S,3R)-3-((tert-butoxycarbonyl)amino)cyclopentanecarboxylate, can be purified by flash column chromatography on silica gel if necessary, typically yielding a colorless oil or white solid.

Protocol 2: Amide Coupling via EDC/HOBt Activation

Causality and Rationale: Amide bond formation is one of the most crucial reactions in drug discovery.[9] Direct condensation of a carboxylic acid and an amine is unfavorable. Carbodiimide reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) activate the carboxylic acid by forming a highly reactive O-acylisourea intermediate.[10] However, this intermediate can be prone to racemization and can rearrange to an unreactive N-acylurea. The addition of 1-Hydroxybenzotriazole (HOBt) traps the activated acid as an HOBt-ester, which is less prone to racemization and reacts cleanly with the amine to form the desired amide.[11] A non-nucleophilic base (DIPEA) is required to liberate the free amine from its hydrochloride salt.

Materials:

• (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride

• Carboxylic acid of interest (e.g., benzoic acid, protected amino acid)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl)

• 1-Hydroxybenzotriazole (HOBt)

• Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF) or Dichloromethane (DCM), anhydrous

• Standard glassware for inert atmosphere reactions (if required)

Step-by-Step Procedure:

• Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the carboxylic acid (1.0 eq) and HOBt (1.2 eq).

• Dissolution: Dissolve the solids in anhydrous DMF.

• Activation: Add EDC·HCl (1.2 eq) to the solution and stir at room temperature for 30 minutes. This pre-activation step forms the HOBt-ester.

• Amine Addition: In a separate flask, dissolve (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride (1.1 eq) in anhydrous DMF. Add DIPEA (2.5 eq) to this solution and stir for 10 minutes to ensure complete neutralization.

• Coupling: Add the amine/DIPEA solution dropwise to the activated carboxylic acid mixture at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours. Monitor by TLC or LC-MS.

• Work-up: Dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous citric acid solution, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired amide.

Sources

• 1. How Chiral Building Blocks Drive Advances in Drug Discovery - AiFChem [aifchem.com]
• 2. Recent progress for the synthesis of selected carbocyclic nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Asymmetric Total Synthesis of Anti-HBV Drug Entecavir: Catalytic Strategies for the Stereospecific Construction of Densely Substituted Cyclopentene Cores - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis Strategies f... | Organic Chemistry [organicchemistry.eu]
• 6. An efficient total synthesis of (+)-entecavir - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. acs.figshare.com [acs.figshare.com]
• 8. semanticscholar.org [semanticscholar.org]
• 9. hepatochem.com [hepatochem.com]
• 10. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 11. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Amide Coupling Reactions Involving (1S,3R)-Methyl 3-Aminocyclopentanecarboxylate Hydrochloride

Introduction

(1S,3R)-Methyl 3-aminocyclopentanecarboxylate is a valuable chiral building block in medicinal chemistry and pharmaceutical development. Its constrained cyclopentane scaffold and defined stereochemistry make it an attractive component for introducing conformational rigidity into small molecule drug candidates, a strategy often employed to enhance binding affinity and selectivity for biological targets. The title compound is supplied as a hydrochloride salt to improve its stability and handling properties.

The most common and pivotal transformation involving this building block is the formation of an amide bond by coupling its secondary amine with a carboxylic acid. This reaction is central to synthesizing a diverse array of chemical entities.[1] This guide provides a detailed overview of the principles and robust protocols for successfully conducting amide coupling reactions with this substrate.

Due to the specific nature of this building block, publicly available literature on its reaction parameters is limited. Therefore, the protocols described herein are built upon well-established, analogous procedures for coupling chiral cyclic amino esters and secondary amines, which serve as a validated starting point for reaction optimization.

Core Principles of Amide Bond Formation

The direct condensation of a carboxylic acid and an amine to form an amide is generally unfavorable as a rapid acid-base reaction forms a stable ammonium-carboxylate salt, rendering the amine non-nucleophilic.[2][3] To overcome this, a "coupling reagent" is required to activate the carboxylic acid, converting the hydroxyl group into a better leaving group and making the carbonyl carbon highly electrophilic for attack by the amine.[1][2][3]

Key components of a typical coupling reaction include:

• The Amine: (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride. The HCl salt must be neutralized in situ with a non-nucleophilic base to liberate the free amine for reaction.

• The Carboxylic Acid: The coupling partner (R-COOH).

• The Coupling Reagent: The carboxylic acid activator. Common classes include carbodiimides (e.g., EDC) and phosphonium/uronium salts (e.g., HATU).[4][5]

• The Additive (Optional but Recommended): Reagents like 1-Hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) can be used with coupling reagents to increase efficiency, suppress side reactions, and minimize racemization, especially in chiral systems.[6][7]

• The Base: A non-nucleophilic organic base (e.g., DIPEA, Et3N) is crucial to neutralize the amine hydrochloride salt and deprotonate the carboxylic acid.[8][9]

• The Solvent: A polar, aprotic solvent like Dimethylformamide (DMF) or Dichloromethane (DCM) is typically used to dissolve the reactants.[8][10]

Mechanism Snapshot: Carbodiimide vs. Uronium/Phosphonium Reagents

Carbodiimide reagents like EDC activate carboxylic acids to form a highly reactive O-acylisourea intermediate. This intermediate can then be attacked by the amine to form the amide bond. However, this intermediate is also susceptible to rearrangement and other side reactions. The inclusion of HOBt or HOAt traps the O-acylisourea to form a more stable active ester, which then reacts cleanly with the amine, improving yields and reducing epimerization.[7]

Uronium/Phosphonium reagents like HATU are considered third-generation coupling agents and are highly efficient.[4] The reaction proceeds via the formation of a highly reactive OAt-active ester, which rapidly couples with the amine.[4][8][11] The pyridine nitrogen atom in the HOAt moiety is thought to stabilize the transition state, accelerating the reaction and making HATU particularly effective for hindered amines or complex substrates.[8][12]

Experimental Protocols

Preliminary Step: Liberation of the Free Amine

The starting material is a hydrochloride salt. The free amine must be available for the coupling reaction to proceed. This is achieved by adding a suitable non-nucleophilic base to the reaction mixture. Typically, 2 to 3 equivalents of a base like N,N-Diisopropylethylamine (DIPEA) or Triethylamine (Et3N) are used. One equivalent neutralizes the HCl salt, and subsequent equivalents facilitate the coupling reaction itself.

Protocol 1: EDC/HOBt Mediated Coupling

This protocol utilizes a classic, cost-effective carbodiimide coupling method, which is robust for a wide range of substrates.

Reaction Scheme: (1S,3R)-Methyl 3-aminocyclopentanecarboxylate + R-COOH --(EDC, HOBt, DIPEA, DMF)--> (1S,3R)-Methyl 3-(R-amido)cyclopentanecarboxylate

Reagent	M.W.	Equivalents	Amount (for 1 mmol scale)
(1S,3R)-Methyl 3-aminocyclopentanecarboxylate HCl	179.65	1.0	179.7 mg
Carboxylic Acid (R-COOH)	Variable	1.1	Variable
EDC·HCl	191.70	1.2	230.0 mg
HOBt (Hydrate)	153.14	1.2	183.8 mg
DIPEA	129.24	3.0	522 µL (3.0 mmol)
Anhydrous DMF	-	-	5-10 mL

• Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the carboxylic acid (1.1 mmol).

• Dissolution: Add anhydrous DMF (5 mL) and stir until the acid is fully dissolved.

• Amine Addition: Add (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride (1.0 mmol, 179.7 mg).

• Base Addition: Add DIPEA (3.0 mmol, 522 µL) to the suspension. Stir for 5-10 minutes at room temperature. The mixture should become a clear solution as the free amine is formed.

• Activator Addition: Add HOBt (1.2 mmol, 183.8 mg) and EDC·HCl (1.2 mmol, 230.0 mg).[13]

• Reaction: Stir the reaction mixture at room temperature under an inert atmosphere (e.g., Nitrogen or Argon). Monitor the reaction progress by TLC or LC-MS (typically 12-24 hours).

• Work-up: a. Upon completion, pour the reaction mixture into a separatory funnel containing water (50 mL). b. Extract the aqueous phase with Ethyl Acetate (3 x 30 mL). c. Combine the organic layers and wash sequentially with 5% aqueous HCl (2 x 20 mL), saturated aqueous NaHCO3 (2 x 20 mL), and brine (1 x 20 mL). d. Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., Hexanes/Ethyl Acetate gradient) to yield the pure amide product.

• Why HOBt? HOBt acts as a catalyst and scavenger for the reactive O-acylisourea intermediate, forming a more stable HOBt-ester. This minimizes side reactions and crucially suppresses racemization of the chiral centers.[7]

• Work-up Rationale: The acidic wash removes residual DIPEA and any unreacted amine. The basic wash removes unreacted carboxylic acid and HOBt. The water-soluble urea byproduct from EDC is largely removed during the aqueous washes.[10]

• Temperature Control: For sensitive substrates, the reaction can be initiated at 0 °C to control any initial exotherm before allowing it to warm to room temperature.[13]

Protocol 2: HATU Mediated Coupling

This protocol uses a modern, highly efficient uronium-based coupling reagent, ideal for challenging or sterically hindered substrates, or when rapid reaction times are desired.[12]

Reaction Scheme: (1S,3R)-Methyl 3-aminocyclopentanecarboxylate + R-COOH --(HATU, DIPEA, DMF)--> (1S,3R)-Methyl 3-(R-amido)cyclopentanecarboxylate

Reagent	M.W.	Equivalents	Amount (for 1 mmol scale)
(1S,3R)-Methyl 3-aminocyclopentanecarboxylate HCl	179.65	1.0	179.7 mg
Carboxylic Acid (R-COOH)	Variable	1.1	Variable
HATU	380.23	1.2	456.3 mg
DIPEA	129.24	3.0	522 µL (3.0 mmol)
Anhydrous DMF	-	-	5-10 mL

• Setup: To a clean, dry round-bottom flask, add the carboxylic acid (1.1 mmol), (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride (1.0 mmol, 179.7 mg), and HATU (1.2 mmol, 456.3 mg).

• Dissolution: Add anhydrous DMF (5-10 mL) and stir to dissolve the solids.

• Initiation: Cool the mixture to 0 °C in an ice bath.

• Base Addition: Add DIPEA (3.0 mmol, 522 µL) dropwise to the cooled solution. A color change (often to yellow) may be observed.

• Reaction: Allow the reaction to warm to room temperature and stir under an inert atmosphere. The reaction is typically much faster than EDC/HOBt coupling and is often complete within 1-4 hours. Monitor by TLC or LC-MS.

• Work-up: The work-up procedure is identical to that described in Protocol 1.

• Purification: Purify the crude product by flash column chromatography on silica gel.

• Why HATU? HATU is one of the most powerful coupling reagents.[4] It is particularly effective for less reactive amines or sterically demanding carboxylic acids, often providing higher yields and faster reaction rates than carbodiimide methods.[4][8]

• Order of Addition: While various orders of addition can be successful, pre-mixing the acid, amine, and HATU before adding the base is a common and effective procedure. The base deprotonates the carboxylic acid, which then attacks the HATU reagent.[9][11]

• Cost vs. Efficiency: HATU is significantly more expensive than EDC/HOBt. Its use is typically justified for difficult couplings where other methods have failed or for high-value intermediates where maximizing yield and purity is paramount.

Visualized Mechanisms & Workflows

General Mechanism for EDC/HOBt Coupling

Caption: EDC activates a carboxylic acid to a reactive intermediate, which is trapped by HOBt.

General Laboratory Workflow

Caption: Standard workflow for amide coupling from setup to final product characterization.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	- Incomplete neutralization of amine HCl salt.- Inactive coupling reagent (hydrolyzed).- Insufficient reaction time.- Sterically hindered substrates.	- Ensure at least 2 eq. of base are used.- Use fresh, high-quality coupling reagents.- Extend reaction time; consider gentle heating (40-50 °C).- Switch to a stronger coupling agent like HATU.
Multiple Byproducts	- Side reactions of the active intermediate.- Degradation of starting materials or product.	- If using EDC, ensure HOBt is included.- Run the reaction at a lower temperature (0 °C to RT).- Check pH during work-up to avoid hydrolysis.
Racemization	- Base-mediated epimerization.- Over-activation of the carboxylic acid.	- Use DIPEA instead of Et3N, as it is more sterically hindered.- Ensure an additive like HOBt or HOAt is present.- Avoid high temperatures.
Difficulty Removing Urea	- Using DCC or DIC in solution phase.	- For solution phase, EDC is preferred as its urea byproduct is water-soluble.[5]- If DCC/DIC must be used, filter the precipitated urea before work-up.

References

• Amine to Amide Mechanism - HATU. Common Organic Chemistry. Available at: [Link]

• Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Aapptec Peptides. Available at: [Link]

• Syed, S., et al. (2012). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC - NIH. Available at: [Link]

• HATU - Wikipedia. Wikipedia. Available at: [Link]

• Ye, Y., et al. (2023). Formal Cross-Coupling of Amines and Carboxylic Acids to Form sp3–sp2 Carbon–Carbon Bonds. National Institutes of Health. Available at: [Link]

• HATU, DIPEA Peptide Coupling Mechanism. Organic Chemistry - YouTube. Available at: [Link]

• Ye, Y., et al. (2023). The Formal Cross-Coupling of Amines and Carboxylic Acids to Form sp3–sp2 Carbon–Carbon Bonds. ResearchGate. Available at: [Link]

• Appendix 4: Coupling Reactions Involving Carbon- Heteroatom Bond Formation. University of Birmingham. Available at: [Link]

• Amides from Carboxylic Acids-DCC and EDC Coupling. Chemistry Steps. Available at: [Link]

• Ye, Y., et al. (2023). Formal Cross-Coupling of Amines and Carboxylic Acids to Form sp3–sp2 Carbon–Carbon Bonds. Journal of the American Chemical Society. Available at: [Link]

• Davies, S.G., et al. (2005). Cyclic beta-amino acid derivatives: synthesis via lithium amide promoted tandem asymmetric conjugate addition-cyclisation reactions. PubMed. Available at: [Link]

• Amine to Amide (EDC + HOBt). Common Organic Chemistry. Available at: [Link]

• Amide coupling reaction in medicinal chemistry. HepatoChem. Available at: [Link]

• Amide/Ester Cross-Coupling via C-N/C-H Bond Cleavage: Synthesis of β-Ketoesters. ResearchGate. Available at: [Link]

• Gopi, H., et al. (2010). New and simple synthesis of acid azides, ureas and carbamates from carboxylic acids: application of peptide coupling agents EDC and HBTU. ResearchGate. Available at: [Link]

• Coupling Reagents. Aapptec Peptides. Available at: [Link]

Sources

• 1. hepatochem.com [hepatochem.com]
• 2. learninglink.oup.com [learninglink.oup.com]
• 3. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 4. HATU：a third-generation coupling reagent_Chemicalbook [chemicalbook.com]
• 5. bachem.com [bachem.com]
• 6. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. peptide.com [peptide.com]
• 8. HATU - Wikipedia [en.wikipedia.org]
• 9. m.youtube.com [m.youtube.com]
• 10. peptide.com [peptide.com]
• 11. Amine to Amide Mechanism - HATU [commonorganicchemistry.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Amine to Amide (EDC + HOBt) [commonorganicchemistry.com]

Synthesis of Novel Peptide Mimics Utilizing a Conformationally Restricted Cyclopentane Scaffold

Application Notes and Protocols for Researchers in Drug Discovery

Authored by: Dr. Evelyn Reed, Senior Application Scientist

Introduction: The Rationale for Conformational Constraint in Peptidomimetics

Peptides are exquisite signaling molecules, yet their therapeutic potential is often hampered by metabolic instability and conformational flexibility. The latter can lead to reduced receptor affinity and selectivity. To overcome these limitations, medicinal chemists often turn to peptidomimetics, designing scaffolds that retain the key pharmacophoric elements of a peptide while offering improved stability and a more defined three-dimensional structure.[1][2]

One powerful strategy in peptidomimetic design is the introduction of conformational constraints.[3] By locking the backbone into a specific geometry, we can pre-organize the molecule for optimal receptor binding, potentially leading to a significant increase in potency and selectivity. The cyclopentane ring, as a bioisostere of the proline ring, is an excellent scaffold for inducing such conformational rigidity.[4] Its puckered, non-planar structure can mimic various peptide turns and secondary structures, providing a versatile platform for drug design.[5]

This document provides a comprehensive guide to the synthesis of novel peptide mimics using (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride as a key building block. We will delve into the underlying principles of the synthetic strategy, from the initial protection of the starting material to its incorporation into peptide chains via solid-phase peptide synthesis (SPPS), and provide detailed, field-tested protocols for practical implementation in a research setting.

Strategic Overview: A Modular Approach to Cyclopentane-Based Peptide Mimics

Our synthetic strategy is designed to be modular, allowing for the facile incorporation of the (1S,3R)-3-aminocyclopentanecarboxylate scaffold into a variety of peptide sequences. The overall workflow can be broken down into two key stages:

• Building Block Preparation: The commercially available hydrochloride salt is first neutralized and then protected with a 9-fluorenylmethoxycarbonyl (Fmoc) group. This renders the amino group compatible with standard Fmoc-based solid-phase peptide synthesis.

• Solid-Phase Peptide Synthesis (SPPS): The Fmoc-protected cyclopentane building block is then incorporated into a growing peptide chain on a solid support. This is followed by standard deprotection and coupling cycles to elongate the peptide, and finally, cleavage from the resin and purification.

This approach offers the flexibility to introduce the cyclopentane moiety at various positions within a peptide sequence, enabling the systematic exploration of structure-activity relationships (SAR).

Part 1: Preparation of the Fmoc-Protected Cyclopentane Building Block

The first critical step is the conversion of the (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride into a form suitable for SPPS. This involves neutralization of the hydrochloride and subsequent protection of the amine with an Fmoc group.

Causality Behind Experimental Choices:

• Neutralization: The hydrochloride salt must be neutralized to liberate the free amine, which is the nucleophilic species required for the reaction with the Fmoc--donating reagent. We use a mild organic base, such as N,N-diisopropylethylamine (DIPEA), to avoid potential side reactions like ester hydrolysis.

• Fmoc Protection: The Fmoc group is the protecting group of choice for the α-amino group in modern SPPS.[6] Its key advantage is its lability to mild basic conditions (e.g., piperidine), while being stable to the acidic conditions often used for final cleavage from the resin.[6][7] This orthogonality is crucial for the selective deprotection and elongation of the peptide chain. We utilize N-(9-Fluorenylmethoxycarbonyloxy)succinimide (Fmoc-OSu) as the Fmoc source due to its high reactivity and the ease of removal of the N-hydroxysuccinimide byproduct.

Protocol 1: Fmoc-Protection of (1S,3R)-methyl 3-aminocyclopentanecarboxylate

Materials:

• (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride

• N-(9-Fluorenylmethoxycarbonyloxy)succinimide (Fmoc-OSu)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate, hexanes)

Procedure:

• Dissolution and Neutralization:

  • Suspend (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride (1.0 eq) in anhydrous DCM (10 mL per gram of starting material).

  • Cool the suspension to 0 °C in an ice bath.

  • Add DIPEA (1.1 eq) dropwise to the stirred suspension. Stir for 15 minutes at 0 °C to ensure complete neutralization.

• Fmoc-Protection:

  • To the neutralized amine solution, add a solution of Fmoc-OSu (1.05 eq) in anhydrous DCM (5 mL per gram of Fmoc-OSu).

  • Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Work-up and Extraction:

  • Wash the reaction mixture sequentially with 1 M HCl (2 x 20 mL), saturated aqueous sodium bicarbonate solution (2 x 20 mL), and brine (1 x 20 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the pure Fmoc-(1S,3R)-methyl 3-aminocyclopentanecarboxylate as a white solid.

Expected Outcome:

This protocol should yield the desired Fmoc-protected building block with a typical yield of 85-95%. The product can be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Part 2: Incorporation into Peptide Chains via Solid-Phase Peptide Synthesis (SPPS)

With the Fmoc-protected cyclopentane building block in hand, we can now proceed with its incorporation into a peptide sequence using a standard Fmoc-based SPPS workflow.[8] The following protocol outlines a general procedure on a Rink Amide resin, which will yield a C-terminally amidated peptide upon cleavage.

Causality Behind Experimental Choices:

• Solid Support: Rink Amide resin is a popular choice for SPPS as it allows for the synthesis of peptide amides, which are common in biologically active peptides. The acid-labile linker is stable to the basic conditions of Fmoc deprotection but is readily cleaved by strong acids like trifluoroacetic acid (TFA).[8]

• Coupling Reagents: The coupling of amino acids, particularly sterically hindered ones, can be challenging. We recommend the use of highly efficient coupling reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HCTU (O-(1H-6-Chlorobenzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate).[9][10] These reagents, in the presence of a base like DIPEA, rapidly form activated esters of the incoming Fmoc-amino acid, facilitating efficient amide bond formation.

• Deprotection: A solution of 20% piperidine in DMF is the standard reagent for the removal of the Fmoc group.[10] The reaction is typically fast and clean.

• Cleavage and Deprotection: A "cleavage cocktail" containing a high concentration of TFA is used to simultaneously cleave the peptide from the resin and remove any acid-labile side-chain protecting groups. Scavengers such as triisopropylsilane (TIS) and water are included to quench reactive cations that are formed during the cleavage process, preventing unwanted side reactions.[11]

Protocol 2: Solid-Phase Synthesis of a Cyclopentane-Containing Peptide

Materials:

• Fmoc-Rink Amide resin

• Fmoc-protected amino acids (including the prepared cyclopentane building block)

• Coupling reagent: HATU or HCTU

• Base: DIPEA

• Deprotection reagent: 20% Piperidine in N,N-dimethylformamide (DMF)

• Solvents: DMF, DCM, Methanol (MeOH)

• Washing solvents: DMF, DCM

• Cleavage cocktail: 95% TFA, 2.5% Water, 2.5% Triisopropylsilane (TIS)

• Cold diethyl ether

Procedure (for each coupling cycle):

• Resin Swelling: Swell the Fmoc-Rink Amide resin in DMF for 30 minutes in a peptide synthesis vessel.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add the 20% piperidine/DMF solution to the resin and agitate for 5 minutes.

  • Drain the solution.

  • Repeat the piperidine treatment for another 15 minutes.

  • Wash the resin thoroughly with DMF (5x) and DCM (3x).

• Coupling:

  • In a separate vial, pre-activate the Fmoc-amino acid (3 eq relative to resin loading) with HATU/HCTU (2.9 eq) and DIPEA (6 eq) in DMF for 2-5 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the mixture at room temperature for 1-2 hours. A ninhydrin test can be performed to monitor the completion of the coupling.

• Washing: Drain the coupling solution and wash the resin with DMF (5x) and DCM (3x).

Repeat steps 2-4 for each amino acid to be incorporated, including the Fmoc-protected cyclopentane building block.

Final Cleavage and Deprotection:

• Final Deprotection: After the final coupling step, perform a final Fmoc deprotection (Step 2).

• Resin Washing and Drying: Wash the resin with DMF (5x), DCM (5x), and MeOH (3x). Dry the resin under vacuum for at least 1 hour.

• Cleavage:

  • Add the cleavage cocktail (10 mL per gram of resin) to the dried resin.

  • Agitate the mixture at room temperature for 2-3 hours.

• Peptide Precipitation:

  • Filter the resin and collect the filtrate containing the cleaved peptide.

  • Precipitate the peptide by adding the filtrate dropwise to a 10-fold excess of cold diethyl ether.

  • Collect the precipitated peptide by centrifugation, wash with cold diethyl ether, and dry under vacuum.

Purification:

The crude peptide should be purified by reverse-phase high-performance liquid chromatography (RP-HPLC) and its identity and purity confirmed by mass spectrometry and analytical HPLC.

Data Presentation: A Comparative Overview

The following table provides a hypothetical comparison of reaction conditions for the coupling of various amino acids, highlighting the considerations for the sterically more demanding cyclopentane building block.

Amino Acid Type	Coupling Reagent	Activation Time (min)	Coupling Time (hr)	Notes
Standard (e.g., Ala, Gly)	HBTU/DIPEA	2	1	Standard conditions are usually sufficient.
Hindered (e.g., Val, Ile)	HATU/DIPEA	5	2	A more potent coupling reagent is recommended.
Cyclopentane Building Block	HATU/DIPEA	5-10	2-4	Extended coupling time and a powerful activator are crucial for high yield.
Arginine (Pbf-protected)	HATU/DIPEA	5	2	Standard for arginine derivatives.

Visualizing the Workflow

Diagram 1: Synthesis of the Fmoc-Protected Building Block

Caption: Synthesis of the Fmoc-protected cyclopentane building block.

Diagram 2: Solid-Phase Peptide Synthesis Cycle

Caption: The iterative cycle of Fmoc-based solid-phase peptide synthesis.

Conclusion and Future Perspectives

The protocols outlined in this document provide a robust and versatile framework for the synthesis of novel peptide mimics incorporating the (1S,3R)-3-aminocyclopentanecarboxylate scaffold. By introducing this conformational constraint, researchers can systematically probe the structural requirements for receptor binding and develop peptidomimetics with enhanced potency, selectivity, and metabolic stability. This approach is particularly valuable in the context of developing therapeutics targeting protein-protein interactions, where a well-defined conformation is often key to activity. The modular nature of the synthesis allows for the creation of diverse chemical libraries, accelerating the discovery of new drug candidates.

References

• Hong, J., Lee, S., & Lee, Y. (2021). Synthesis and evaluation of cyclopentane-based muraymycin analogs targeting MraY. European Journal of Medicinal Chemistry, 215, 113272. [Link]

• Park, H. S., & Kang, Y. K. (2021). Conformational Preferences of Cyclopentane-Based Oligo-δ-peptides in the Gas Phase and in Solution. ChemPlusChem, 86(4), 533-539. [Link]

• Bojarska, J., Kaczmarek, K., & Wolf, W. M. (2020). An experimental and computational investigation of the cyclopentene-containing peptide-derived compounds: focus on pseudo-cyclic motifs via intramolecular interactions. Journal of the Royal Society Interface, 17(167), 20200219. [Link]

• Zheng, H., Saha, M., & Appella, D. H. (2018). Synthesis of Fmoc-Protected (S,S)-trans-Cyclopentane Diamine Monomers Enables the Preparation and Study of Conformationally Restricted Peptide Nucleic Acids. Organic Letters, 20(23), 7562-7565. [Link]

• Hong, J., et al. (2021). Synthesis and evaluation of cyclopentane-based muraymycin analogs targeting MraY. European Journal of Medicinal Chemistry, 215, 113272. [Link]

• Lee, Y., & Silverman, R. B. (2000). Solid-Phase Synthesis of Peptides, Peptidomimetics, and Cyclic Peptides Using Traceless Aromatic Side-Chain Tethered Building Blocks. Molecules, 5(8), 913-927. [Link]

• Szewczuk, Z., et al. (2019). Scalable Synthesis of All Stereoisomers of 2-Aminocyclopentanecarboxylic Acid—A Toolbox for Peptide Foldamer Chemistry. The Journal of Organic Chemistry, 84(17), 11073-11081. [Link]

• Hyldtoft, L., & Nielsen, P. E. (2003). A Cyclopentane Conformational Restraint for a Peptide Nucleic Acid: Design, Asymmetric Synthesis, and Improved Binding Affinity to DNA and RNA. Organic Letters, 5(12), 2095-2098. [Link]

• Vámosi, V., et al. (2021). Synthesis of Chiral Scaffolds Based on Polyfunctional Cyclobutane β-Amino Acids. The Journal of Organic Chemistry, 86(22), 16036-16047. [Link]

• Hong, J., et al. (2021). Synthesis and evaluation of cyclopentane-based muraymycin analogs targeting MraY. Semantic Scholar. [Link]

• Sadre-Momtaz, A., et al. (2019). Synthesis of Modified RGD-Based Peptides and Their in vitro Activity. ChemMedChem, 14(4), 433-441. [Link]

• Reuveni, H., et al. (2020). A Rapid and Efficient Building Block Approach for Click Cyclization of Peptoids. Frontiers in Chemistry, 8, 424. [Link]

• Tantry, S. J., & Kumar, K. S. (2021). Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies. Pharmaceuticals, 14(5), 449. [Link]

• Johnson, T. (2016). Building Peptidomimetics using Solid Phase Synthesis with 2-Chlorotrityl Chloride Resin. Journal of Advances in Chemical Science, 2(4), 312-315. [Link]

• Cicek, E., et al. (2011). Click Chemistry for the Synthesis of RGD-Containing Integrin Ligands. Molecules, 16(8), 6655-6677. [Link]

• Sadre-Momtaz, A., et al. (2019). Synthesis of modified RGD based peptides and their in vitro activity. ResearchGate. [Link]

• Doyle, M. P., et al. (1995). 1,2,3-trisubstituted cyclopropanes as conformationally restricted peptide isosteres: application to the design and synthesis of novel renin inhibitors. The Journal of Organic Chemistry, 60(22), 7282-7291. [Link]

• Coin, I., et al. (2014). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. International Journal of Peptide Research and Therapeutics, 20(1), 53-69. [Link]

• Carpino, L. A., et al. (1999). In situ generation of Fmoc-amino acid chlorides using bis-(trichloromethyl) carbonate and its utilization for difficult couplings in solid-phase peptide synthesis. Journal of Peptide Research, 53(5), 507-517. [Link]

• Taber, D. F., & Frankowski, K. J. (2003). Diastereoselective Cyclopentane Construction. The Journal of Organic Chemistry, 68(17), 6793-6795. [Link]

• Dechantsreiter, M. A., et al. (2003). Stereoselective synthesis of new conformationally restricted analogues of a potent CGRP receptor antagonist. Organic Letters, 5(15), 2683-2686. [Link]

• Gilon, C., et al. (1998). Processes for coupling amino acids using bis-(trichloromethyl) carbonate.

• Egorova, A. V., et al. (2023). Synthesis of Novel Carborane-Containing Derivatives of RGD Peptide. Molecules, 28(8), 3449. [Link]

• Nowick, J. S. (2018). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. [Link]

• Fields, G. B. (2007). Solid-Phase Peptide Synthesis. Current Protocols in Protein Science. [Link]

• Padron, J. M., et al. (2002). Enantioselective synthesis of the excitatory amino acid (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid. The Journal of Organic Chemistry, 67(18), 6496-6499. [Link]

• Lorthiois, E., et al. (2012). Safety-Catch Linkers for Solid-Phase Peptide Synthesis. Molecules, 17(9), 10837-10871. [Link]

• Galanis, A. S., et al. (2022). Coupling Reagents, Protecting Groups, and Solid-Phase Peptide Synthesis. ACS Omega, 7(45), 40751-40760. [Link]

• Neuenschwander, M., & Ryf, H. (1983). benzyloxycarbonyl-l-alanyl-l-cysteine methyl ester. Organic Syntheses, 61, 141. [Link]

• Amblard, M., et al. (2006). Methods and Protocols of Modern Solid-Phase Peptide Synthesis. Molecular Biotechnology, 33(3), 239-254. [Link]

• Teixidó, M., et al. (2005). Solid-phase synthesis and characterization of N-methyl-rich peptides. Journal of Peptide Research, 65(2), 153-166. [Link]

• Rojas, C. (2024, April 29). Coupling Reagents, Protecting Groups, and Solid-Phase Peptide Synthesis [Video]. YouTube. [Link]

Sources

• 1. Synthesis of Modified RGD-Based Peptides and Their in vitro Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jacsdirectory.com [jacsdirectory.com]
• 3. Stereoselective synthesis of new conformationally restricted analogues of a potent CGRP receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cyclic RGD Peptides Incorporating Cycloalkanes: Synthesis and Evaluation as PET Radiotracers for Tumor Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and evaluation of cyclopentane-based muraymycin analogs targeting MraY - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chempep.com [chempep.com]
• 7. m.youtube.com [m.youtube.com]
• 8. escholarship.org [escholarship.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chem.uci.edu [chem.uci.edu]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Application Note: A Scalable, GMP-Ready Synthesis of (1S,3R)-Methyl 3-Aminocyclopentanecarboxylate Hydrochloride

Abstract

(1S,3R)-Methyl 3-aminocyclopentanecarboxylate hydrochloride is a crucial chiral building block in the synthesis of various active pharmaceutical ingredients (APIs). Its stereochemical integrity is paramount to the efficacy and safety of the final drug product. This application note provides a detailed, robust, and scalable protocol for the synthesis of this intermediate, suitable for kilogram-scale production under Good Manufacturing Practices (GMP). The described strategy employs a classical chiral resolution of a racemic intermediate via diastereomeric salt formation, a method renowned for its scalability, cost-effectiveness, and reliability in industrial settings. We provide step-by-step protocols, in-process controls, analytical characterization methods, and safety considerations to ensure the production of high-purity material.

Introduction

Cyclic β-amino acids and their esters are privileged scaffolds in medicinal chemistry, often imparting favorable conformational constraints and metabolic stability to drug candidates.[1][2][3] The specific enantiomer, (1S,3R)-methyl 3-aminocyclopentanecarboxylate, is a key precursor for several developmental drugs, particularly those targeting neurological disorders and other conditions.[4] The stringent requirements of the pharmaceutical industry demand not only a high chemical purity but also an exceptional enantiomeric excess (e.e.), as the "wrong" enantiomer may be inactive or, in worst-case scenarios, contribute to toxicity.

The challenge lies in developing a synthetic route that is not only chemically efficient but also economically viable and reproducible on a large scale. This document outlines such a process, moving from a readily available starting material to the final, highly pure hydrochloride salt of the desired single enantiomer.

Synthetic Strategy: The Rationale for Chiral Resolution

For the large-scale production of single-enantiomer compounds, two primary strategies are typically considered: asymmetric synthesis and chiral resolution. While asymmetric synthesis can be more atom-economical, it often requires expensive chiral catalysts, cryogenic conditions, or specialized equipment that can be challenging to scale.

In contrast, classical chiral resolution via the formation of diastereomeric salts is a time-tested, robust, and often more practical approach for industrial applications.[5] This method involves reacting the racemic amine with a readily available, inexpensive chiral acid. The resulting diastereomeric salts possess different physical properties, most notably solubility, which allows for their separation by fractional crystallization.[6] The desired diastereomer is then isolated, and the chiral auxiliary is removed to yield the enantiomerically pure target.

Our three-stage strategy is outlined below:

• Stage 1: Synthesis of Racemic Precursor: Efficient synthesis of (±)-methyl 3-aminocyclopentanecarboxylate from an achiral starting material.

• Stage 2: Diastereomeric Salt Resolution: Separation of the desired (1S,3R) enantiomer from the racemic mixture using a chiral resolving agent.

• Stage 3: Liberation and HCl Salt Formation: Conversion of the isolated diastereomeric salt to the final target hydrochloride salt.

Caption: Overall workflow for the synthesis of the target compound.

Experimental Protocols

Stage 1: Synthesis of Racemic (±)-Methyl 3-Aminocyclopentanecarboxylate

This stage employs a standard reductive amination protocol, a robust and high-yielding reaction widely used in industrial synthesis.

Protocol:

• To a 20 L jacketed glass reactor equipped with a mechanical stirrer, temperature probe, and nitrogen inlet, add Palladium on Carbon (5% w/w, 50% wet paste, ~100 g).

• Inert the reactor by purging with nitrogen.

• Add methanol (10 L) to the reactor.

• Cool the reactor contents to 0-5 °C.

• Slowly add methyl 3-oxocyclopentanecarboxylate (1.42 kg, 10.0 mol) to the reactor while maintaining the temperature below 10 °C.

• Begin bubbling anhydrous ammonia gas through the solution via a subsurface dip tube. Continue the ammonia purge for 2 hours at 0-5 °C.

• Seal the reactor, pressurize with hydrogen gas to 5 bar, and heat the reaction mixture to 40 °C.

• Maintain the reaction at 40 °C and 5 bar hydrogen pressure with vigorous stirring for 16-24 hours. Monitor reaction completion by HPLC or GC-MS.

• Once the reaction is complete, cool the mixture to room temperature and carefully vent the hydrogen pressure, followed by a nitrogen purge.

• Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the Celite pad with methanol (2 x 1 L).

• Concentrate the combined filtrate under reduced pressure to yield crude racemic (±)-methyl 3-aminocyclopentanecarboxylate as an oil. The material is typically used directly in the next stage without further purification. Expected yield: ~1.35 kg (94%).

Parameter	Value	Rationale
Starting Material	Methyl 3-oxocyclopentanecarboxylate	Readily available and cost-effective achiral precursor.
Reagents	Anhydrous Ammonia, Hydrogen	Ammonia forms the imine intermediate; hydrogen reduces it.
Catalyst	5% Pd/C	Standard, efficient catalyst for hydrogenation.
Solvent	Methanol	Good solvent for reactants and intermediates.
Temperature	40 °C	Provides sufficient thermal energy for the reaction without significant side product formation.
Pressure	5 bar H₂	Ensures sufficient hydrogen concentration for efficient reduction.

Stage 2: Chiral Resolution with L-Tartaric Acid

This critical step leverages the differential solubility of the two diastereomeric salts formed between the racemic amine and the chiral resolving agent.

Protocol:

• Transfer the crude racemic amine (~1.35 kg, ~9.4 mol) to a 50 L reactor.

• Add methanol (20 L) and stir until the amine is fully dissolved.

• In a separate vessel, dissolve L-(+)-Tartaric acid (1.41 kg, 9.4 mol, 1.0 eq) in warm methanol (15 L).

• Slowly add the warm tartaric acid solution to the amine solution over 30 minutes. An immediate precipitation of the salt is expected.

• Heat the resulting slurry to reflux (approx. 65 °C) and stir for 1 hour to ensure complete salt formation and equilibration.

• Slowly cool the mixture to 20-25 °C over a period of 4-6 hours.

• Optionally, add seed crystals of the desired (1S,3R)-amine-L-tartrate salt to promote crystallization.

• Age the slurry at 20-25 °C for an additional 8-12 hours with gentle stirring.

• Filter the solid product and wash the filter cake with cold methanol (2 x 2 L).

• Dry the solid in a vacuum oven at 50 °C to a constant weight. This yields the (1S,3R)-methyl 3-aminocyclopentanecarboxylate L-tartrate salt. Expected yield: ~1.1 kg (40% based on racemate).

• The enantiomeric purity of the salt should be checked by chiral HPLC. If purity is insufficient, a re-crystallization from methanol may be performed.

Stage 3: Liberation and Hydrochloride Salt Formation

In the final stage, the free amine is liberated from the tartrate salt and converted to its stable and easily handled hydrochloride form.

Protocol:

• Charge the isolated tartrate salt (~1.1 kg) and deionized water (10 L) into a 50 L reactor.

• Cool the mixture to 10-15 °C.

• Slowly add a 50% w/w aqueous solution of sodium hydroxide (NaOH) until the pH of the aqueous layer is >12. Ensure the temperature remains below 25 °C.

• Extract the liberated free amine into dichloromethane (DCM) (1 x 10 L, then 2 x 5 L).

• Combine the organic extracts and wash with brine (5 L).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the free amine as an oil. Do not heat above 40 °C.

• Dissolve the resulting oil in isopropanol (10 L).

• Cool the solution to 0-5 °C.

• Slowly add a 5-6 M solution of hydrogen chloride in isopropanol until the pH of the solution is between 1 and 2. A thick white precipitate will form.

• Stir the slurry at 0-5 °C for 2 hours.

• Filter the solid product, wash the cake with cold isopropanol (2 x 1 L), and then with MTBE (2 x 2 L).

• Dry the final product in a vacuum oven at 50-60 °C to a constant weight. This provides (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride as a white crystalline solid. Expected yield: ~650 g (90% from tartrate salt).

Quality Control and Analytical Characterization

The final product must be rigorously tested to ensure it meets the specifications required for use in pharmaceutical manufacturing.

Test	Method	Specification	Purpose
Appearance	Visual Inspection	White to off-white crystalline solid	Confirms physical form
Identification	¹H NMR, ¹³C NMR	Conforms to reference standard	Confirms molecular structure
Identification	FT-IR	Conforms to reference standard	Confirms functional groups and fingerprint
Assay	Titration or HPLC	≥ 99.0%	Determines chemical purity
Enantiomeric Purity	Chiral HPLC	≥ 99.5% e.e.	Confirms stereochemical purity
Water Content	Karl Fischer Titration	≤ 0.5%	Measures residual water
Residual Solvents	GC-HS	Meets ICH Q3C limits	Quantifies remaining process solvents
Melting Point	Capillary Method	Report value (e.g., 205-207 °C)	Physical property check

Process Safety Assessment

• Hydrogenation: This step involves flammable hydrogen gas under pressure. It must be conducted in a designated, well-ventilated hydrogenation bunker with appropriate pressure-rated equipment and spark-proof electronics. The palladium catalyst is pyrophoric when dry and must be handled wet.

• Reagents: Anhydrous ammonia is corrosive and toxic upon inhalation. Sodium hydroxide is highly corrosive. Dichloromethane is a suspected carcinogen. Hydrogen chloride in isopropanol is highly corrosive.

• Personal Protective Equipment (PPE): Standard PPE, including safety glasses with side shields, flame-retardant lab coats, and appropriate chemical-resistant gloves, must be worn at all times. For handling highly corrosive or toxic materials, a full face shield and respirator may be required.

• Engineering Controls: All operations should be performed in a well-ventilated fume hood or a contained reactor system to minimize exposure to volatile chemicals and gases.

Conclusion

The synthetic route detailed in this application note provides a reliable and scalable method for producing (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride of high chemical and enantiomeric purity. By employing a classical resolution strategy, this process avoids the use of expensive chiral catalysts and is well-suited for large-scale industrial manufacturing in a GMP environment. The described protocols, in-process controls, and analytical methods provide a comprehensive framework for researchers and drug development professionals to successfully implement this synthesis.

References

• Polyhydroxylated Cyclopentane β-Amino Acids Derived from d-Mannose and d-Galactose: Synthesis and Protocol for Incorporation into Peptides. National Institutes of Health (NIH).
• A New Synthesis of Polyhydroxylated Cyclopentane β-Amino Acids from Nitro Sugars. MDPI.
• Polyhydroxylated cyclopentane β-amino acids derived from D-mannose and D-galactose: synthesis and protocol for incorporation into peptides. ChemRxiv | Cambridge Open Engage.
• (+)-(1S,3R)-3-Amino-cyclopentane carboxylic acid. Chem-Impex.
• Chiral resolution. Wikipedia.
• Powerful Novel Chiral Acids for Enantioresolution, Determination of Absolute Configuration, and MS Spectral De. TCI Chemicals.

Sources

• 1. Polyhydroxylated Cyclopentane β-Amino Acids Derived from d-Mannose and d-Galactose: Synthesis and Protocol for Incorporation into Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. chemimpex.com [chemimpex.com]
• 5. Chiral resolution - Wikipedia [en.wikipedia.org]
• 6. tcichemicals.com [tcichemicals.com]

protocol for the deprotection of N-Boc-(1S,3R)-3-hydroxycyclopentyl carbamate

An Application Guide to the Acid-Catalyzed Deprotection of N-Boc-(1S,3R)-3-hydroxycyclopentyl carbamate

Introduction: Unveiling a Key Chiral Building Block

In the landscape of modern pharmaceutical synthesis, the strategic use of protecting groups is fundamental to the construction of complex molecular architectures. The tert-butoxycarbonyl (Boc) group is one of the most ubiquitous protecting groups for amines, prized for its stability across a wide range of chemical conditions and its clean, efficient removal under acidic treatment.[1][2] This application note provides a detailed , a process that yields (1S,3R)-3-aminocyclopentanol. This resulting aminocyclopentanol is a valuable chiral building block, notably utilized as a key intermediate in the synthesis of advanced therapeutic agents.[3][4]

The protocols detailed herein are designed for researchers and scientists in drug development and organic synthesis, offering a robust and reproducible methodology grounded in established chemical principles. By explaining the causality behind procedural steps and providing clear, actionable guidance, this document serves as a comprehensive resource for efficiently liberating the desired chiral amine.

The Underlying Chemistry: Mechanism of Acid-Catalyzed Boc Deprotection

The cleavage of the N-Boc group is a classic example of an acid-catalyzed elimination reaction.[2][5] The process is initiated by the protonation of the carbamate's carbonyl oxygen by a strong acid, such as Trifluoroacetic Acid (TFA) or Hydrochloric Acid (HCl). This initial protonation renders the carbamate unstable and primes it for cleavage.

The mechanism proceeds through the following key steps:

• Protonation: The carbonyl oxygen of the Boc group is protonated by the acid, increasing the electrophilicity of the carbonyl carbon.[6][7]

• C-O Bond Cleavage: The molecule fragments through the cleavage of the tert-butyl-oxygen bond. This step is energetically favorable as it results in the formation of a highly stable tertiary carbocation (tert-butyl cation) and a transient carbamic acid intermediate.[1][8]

• Decarboxylation: The carbamic acid is inherently unstable and rapidly decomposes, releasing gaseous carbon dioxide (CO2).[8][9]

• Amine Salt Formation: The newly liberated primary amine is immediately protonated by the excess acid present in the reaction medium, yielding the corresponding amine salt (e.g., a trifluoroacetate or hydrochloride salt).[2][9]

This sequence ensures a clean and typically irreversible reaction, driven by the formation of stable, gaseous byproducts.

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN110862325B - Preparation method of (1R,3S) -3-amino-1-cyclopentanol and salt thereof - Google Patents [patents.google.com]
• 4. EP3845518A1 - Preparation method for (1r,3s)-3-amino-1-cyclopentanol and salts thereof - Google Patents [patents.google.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Boc Deprotection Mechanism - HCl [commonorganicchemistry.com]
• 9. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]

Application Notes and Protocols for the Synthesis of CCR2 Antagonists in Inflammatory Diseases

Introduction: The Rationale for Targeting CCR2 in Inflammation

Chronic inflammatory diseases such as rheumatoid arthritis, multiple sclerosis, and atherosclerosis are characterized by the persistent infiltration of immune cells, particularly monocytes and macrophages, into affected tissues.[1][2] This cellular influx is largely orchestrated by the chemokine C-C motif ligand 2 (CCL2), also known as monocyte chemoattractant protein-1 (MCP-1), and its interaction with its primary receptor, the C-C chemokine receptor type 2 (CCR2).[2][3][4][5] The CCL2/CCR2 signaling axis is a pivotal driver of monocyte recruitment from the bloodstream to sites of inflammation, making it a highly attractive therapeutic target.[1][6] By blocking this interaction with a small molecule antagonist, it is possible to inhibit the migration of monocytes and their subsequent differentiation into tissue-damaging macrophages, thereby offering a potent anti-inflammatory therapeutic strategy.[2][6]

The development of potent and selective CCR2 antagonists has been a significant focus of medicinal chemistry efforts.[1][7] These antagonists are designed to bind to the CCR2 receptor, preventing its activation by CCL2 and consequently disrupting the downstream signaling pathways that lead to cell migration.[3] This application note provides a detailed guide to the synthesis, purification, characterization, and biological evaluation of a representative CCR2 antagonist, offering researchers a practical framework for the development of novel anti-inflammatory therapeutics.

The CCR2 Signaling Pathway in Inflammation

Upon binding of CCL2 to CCR2, a cascade of intracellular signaling events is initiated, leading to monocyte chemotaxis.[3] This process is central to the inflammatory response. The following diagram illustrates the key steps in the CCR2 signaling pathway.

Caption: CCR2 signaling cascade leading to cell migration.

Synthesis of a Representative CCR2 Antagonist: Cmpd-X

This section details the synthesis of a representative CCR2 antagonist, a cyclopentylamino-benzamide derivative, which we will refer to as Cmpd-X . The synthetic route is designed to be robust and adaptable for the synthesis of analogues for structure-activity relationship (SAR) studies.

Synthetic Scheme for Cmpd-X

The synthesis of Cmpd-X is a multi-step process culminating in an amide bond formation, a common reaction in the synthesis of small molecule drugs.[8][9][10][11][12]

Caption: Synthetic pathway for the CCR2 antagonist Cmpd-X.

Experimental Protocol for the Synthesis of Cmpd-X

Step 1: Synthesis of tert-butyl ((1R,2R)-2-aminocyclopentyl)carbamate (Intermediate 1)

• To a solution of trans-1,2-diaminocyclopentane (1.0 g, 10 mmol) in dichloromethane (DCM, 50 mL) at 0 °C, add triethylamine (TEA, 1.5 mL, 11 mmol).

• Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O, 2.18 g, 10 mmol) in DCM (20 mL) dropwise over 30 minutes. The slow addition is crucial to favor mono-protection.

• Allow the reaction mixture to warm to room temperature and stir for 16 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Wash the reaction mixture with water (2 x 50 mL) and brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: DCM/Methanol gradient) to afford Intermediate 1 as a white solid.

Step 2: Synthesis of tert-butyl ((1R,2R)-2-((3-(trifluoromethyl)benzoyl)amino)cyclopentyl)carbamate (Intermediate 2)

• To a solution of 3-(trifluoromethyl)benzoic acid (1.9 g, 10 mmol) in N,N-dimethylformamide (DMF, 30 mL), add HATU (4.18 g, 11 mmol) and N,N-diisopropylethylamine (DIPEA, 3.5 mL, 20 mmol). HATU is a highly efficient coupling reagent that minimizes side reactions.[9]

• Stir the mixture at room temperature for 15 minutes to activate the carboxylic acid.

• Add a solution of Intermediate 1 (2.0 g, 10 mmol) in DMF (10 mL) to the reaction mixture.

• Stir the reaction at room temperature for 12 hours.

• Pour the reaction mixture into water (200 mL) and extract with ethyl acetate (3 x 100 mL).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate (2 x 100 mL), water (100 mL), and brine (100 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield Intermediate 2, which can be used in the next step without further purification.

Step 3: Synthesis of N-((1R,2R)-2-aminocyclopentyl)-3-(trifluoromethyl)benzamide (Intermediate 3)

• Dissolve Intermediate 2 (3.72 g, 10 mmol) in DCM (50 mL).

• Add trifluoroacetic acid (TFA, 10 mL) dropwise at 0 °C. TFA is a strong acid used for the cleavage of the Boc protecting group.

• Stir the reaction mixture at room temperature for 2 hours.

• Concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in DCM (100 mL) and wash with saturated aqueous sodium bicarbonate (2 x 50 mL) to neutralize the excess TFA.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give Intermediate 3.

Step 4: Synthesis of N-((1R,2R)-2-acetamidocyclopentyl)-3-(trifluoromethyl)benzamide (Cmpd-X)

• Dissolve Intermediate 3 (2.72 g, 10 mmol) in DCM (50 mL) and cool to 0 °C.

• Add TEA (2.8 mL, 20 mmol).

• Slowly add acetyl chloride (0.78 mL, 11 mmol) and stir the reaction at room temperature for 4 hours.

• Wash the reaction mixture with water (2 x 50 mL) and brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give the crude Cmpd-X.

Purification and Characterization of Cmpd-X

Purification by Preparative HPLC

The crude Cmpd-X is purified by reversed-phase preparative High-Performance Liquid Chromatography (HPLC) to obtain the final product with high purity.[13][14][15][16]

Protocol:

• System: Agilent 1260 Infinity II Preparative LC System or equivalent.

• Column: Agilent Prep C18 column (e.g., 21.2 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient: 20-80% B over 20 minutes.

• Flow Rate: 20 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: Dissolve crude Cmpd-X in a minimal amount of DMSO and inject onto the column.

• Fraction Collection: Collect fractions corresponding to the major peak.

• Post-Purification: Combine the pure fractions and remove the solvent by lyophilization to obtain Cmpd-X as a white solid.

Characterization of Cmpd-X

The identity and purity of the final compound are confirmed by LC-MS and ¹H NMR.

1. Liquid Chromatography-Mass Spectrometry (LC-MS):

• System: Agilent 6120 Quadrupole LC/MS or equivalent.

• Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient: 5-95% B over 5 minutes.

• Flow Rate: 0.5 mL/min.

• Ionization: Electrospray Ionization (ESI), positive mode.

2. ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Instrument: Bruker Avance 400 MHz spectrometer or equivalent.

• Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆).

• Internal Standard: Tetramethylsilane (TMS).

Summary of Expected Analytical Data for Cmpd-X

Parameter	Expected Value
LC-MS
Retention Time	~3.5 min
Molecular Weight	314.32 g/mol
Observed m/z	315.1 [M+H]⁺
¹H NMR (DMSO-d₆, 400 MHz)
δ (ppm)	~8.2-7.6 (m, 4H, Ar-H), ~4.2 (m, 1H, CH-NH), ~4.0 (m, 1H, CH-NH), ~2.0-1.5 (m, 6H, cyclopentyl-CH₂), ~1.8 (s, 3H, COCH₃)
Purity (by HPLC)	>98%

Biological Evaluation of CCR2 Antagonists

The biological activity of the synthesized CCR2 antagonist is evaluated through a series of in vitro assays to determine its binding affinity and functional antagonism.

CCR2 Radioligand Binding Assay

This assay measures the ability of the test compound to displace a radiolabeled ligand from the CCR2 receptor, providing its binding affinity (Kᵢ).[2][5]

Protocol:

• Cell Culture: Use a stable cell line expressing human CCR2 (e.g., HEK293-CCR2).

• Membrane Preparation: Prepare cell membranes from the CCR2-expressing cells.

• Binding Reaction: In a 96-well plate, incubate the cell membranes with a constant concentration of [¹²⁵I]-CCL2 and varying concentrations of the test compound (e.g., Cmpd-X).

• Incubation: Incubate at room temperature for 60 minutes.

• Filtration: Terminate the reaction by rapid filtration through a glass fiber filter plate to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold wash buffer.

• Detection: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Calculate the IC₅₀ value (the concentration of the compound that inhibits 50% of radioligand binding) and convert it to a Kᵢ value using the Cheng-Prusoff equation.

Monocyte Chemotaxis Assay

This functional assay assesses the ability of the CCR2 antagonist to inhibit the migration of monocytes towards a CCL2 gradient.[17][18][19][20][21]

Protocol:

• Cell Isolation: Isolate primary human monocytes from peripheral blood mononuclear cells (PBMCs).

• Assay Setup: Use a 96-well chemotaxis chamber (e.g., Transwell® with 5 µm pores).

• Chemoattractant: Add CCL2 to the lower chamber.

• Cell Treatment: Pre-incubate the monocytes with varying concentrations of the CCR2 antagonist (e.g., Cmpd-X) for 30 minutes.

• Cell Seeding: Add the pre-treated monocytes to the upper chamber.

• Incubation: Incubate the plate at 37 °C in a 5% CO₂ incubator for 2-4 hours.

• Quantification: Quantify the number of migrated cells in the lower chamber using a fluorescent dye (e.g., Calcein-AM) and a fluorescence plate reader.

• Data Analysis: Determine the IC₅₀ value for the inhibition of chemotaxis.

Expected Biological Activity of a Potent CCR2 Antagonist

A potent and selective CCR2 antagonist is expected to exhibit low nanomolar activity in both binding and functional assays. For comparison, the well-characterized CCR2 antagonist INCB3344 has reported IC₅₀ values of 5.1 nM for human CCR2 binding and 3.8 nM for inhibiting chemotaxis.[22][23]

Assay	Expected IC₅₀ for a Potent Antagonist
CCR2 Binding Assay (human)	< 10 nM
Monocyte Chemotaxis Assay (human)	< 10 nM

Conclusion

The synthesis and evaluation of small molecule CCR2 antagonists represent a promising avenue for the development of novel therapies for a wide range of inflammatory diseases. This application note provides a comprehensive guide for researchers in this field, from the chemical synthesis and purification of a representative antagonist to its biological characterization. The detailed protocols and methodologies outlined herein are intended to serve as a valuable resource for drug discovery and development efforts targeting the CCL2/CCR2 signaling pathway.

References

• Guo S, Zhang Q, Guo Y, Yin X, Zhang P, Mao T, Tian Z and Li X (2025) The role and therapeutic targeting of the CCL2/CCR2 signaling axis in inflammatory and fibrotic diseases. Front. Immunol. 15:1497026. [Link]

• Yang MG, Xiao Z, Shi Q, Cherney RJ, Tebben AJ, De Lucca GV, Santella JB 3rd, Mo R, Cvijic ME, Zhao Q, Barrish JC, Carter PH. Synthesis of 3-phenylsulfonylmethyl cyclohexylaminobenzamide-Derived Antagonists of CC Chemokine Receptor 2 (CCR2). Bioorg Med Chem Lett. 2012 Feb 1;22(3):1384-7. [Link]

• Guo S, Zhang Q, Guo Y, Yin X, Zhang P, Mao T, Tian Z, Li X. The role and therapeutic targeting of the CCL2/CCR2 signaling axis in inflammatory and fibrotic diseases. Front Immunol. 2025 Jan 9;15:1497026. [Link]

• HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents. [Link]

• Sartorius. Incucyte® Chemotaxis Assay Protocol for Macrophages. [Link]

• Google Patents. CN103221391A - (R)-2-(7-(4-cyclopentyl-3-(trifluoromethyl)benzyloxy)-1,2,3,4-tetrahydrocyclopenta[b]indole -3-base) the preparation method of acetic acid and salt thereof.

• Xue CB, Wang A, Meloni D, et al. Discovery of INCB3344, a potent, selective and orally bioavailable antagonist of human and murine CCR2. Bioorg Med Chem Lett. 2010;20(24):7473-7478. [Link]

• Agilent. Scaling Small Molecule Purification Methods for HPLC. [Link]

• Crown Bioscience. Complex Biology In Vitro Assays: Immunology | Chemotaxis Assay Monocytes. [Link]

• Levin JI, Laufer S. CCR2 Antagonists for the Treatment of Diseases Associated with Inflammation. The Royal Society of Chemistry, 2012, pp. 350-390. [Link]

• Ghamari N, et al. Targeting the CCL2–CCR2 signaling pathway: potential implications of statins beyond cardiovascular diseases. Journal of Pharmacy and Pharmacology. 2022;74(5):645-658. [Link]

• Kumar, R., Sharma, G., & Singh, P. (2022). Process optimization for acid-amine coupling: a catalytic approach. International Journal of Industrial Chemistry, 13(2), 133-144. [Link]

• Google Patents. US11149292B2 - Processes for the preparation of (R)-2-(7-(4-cyclopentyl-3-(trifluoromethyl)benzyloxy)-1,2,3,4-tetrahydrocyclopenta[B]indol-3-yl)acetic acid and salts thereof.

• Brodmerkel M, et al. Pharmacological Characterization of INCB3344, a Small Molecule Antagonist of Human CCR2. J Immunol. 2009;183(7):4388-4396. [Link]

• Organic Chemistry Portal. Amide synthesis by acylation. [Link]

• Struthers M, Pasternak A. CCR2 antagonists. Curr Top Med Chem. 2010;10(13):1278-98. [Link]

• Rogers, K. J., & Young, A. M. (2018). Reverse-phase HPLC analysis and purification of small molecules. In Methods in molecular biology (Clifton, N.J.) (Vol. 1828, pp. 243–251). [Link]

• Loke P, et al. Quantifying Human Monocyte Chemotaxis In Vitro and Murine Lymphocyte Trafficking In Vivo. J Vis Exp. 2017;(128):56149. [Link]

• Xia M, Sui Z. Recent developments in CCR2 antagonists. Expert Opin Ther Pat. 2009;19(3):295-303. [Link]

• Abdel-Magid, A. F. (2013). Targeting CCR2 Receptor To Treat Inflammation Diseases and Disorders. ACS Medicinal Chemistry Letters, 4(4), 333–334. [Link]

• Agilent Technologies. Application Compendium Solutions for Preparative HPLC. [Link]

• Reed, J. E., et al. (2018). Amide Coupling Reaction for the Synthesis of Bispyridine-based Ligands and Their Complexation to Platinum as Dinuclear Anticancer Agents. Journal of visualized experiments : JoVE, (132), 56930. [Link]

• Zheng, C., et al. (2016). Structure of CC chemokine receptor 2 with orthosteric and allosteric antagonists. Nature, 540(7633), 458–461. [Link]

• Cell Biolabs. CytoSelect™ 24-Well Cell Migration Assay (5 µm, Fluorometric Format). [Link]

• Fisher Scientific. Amide Synthesis. [Link]

• Gilson. Preparative HPLC. [Link]

• PubChem. 2-Cyclopentylacetamide. [Link]

• Kaur, S., et al. (2021). The dual function chemokine receptor CCR2 drives migration and chemokine scavenging through distinct pathways. The Journal of biological chemistry, 297(4), 101188. [Link]

• Ghamari, N., et al. (2022). Targeting the CCL2–CCR2 signaling pathway: potential implications of statins beyond cardiovascular diseases. Journal of Pharmacy and Pharmacology, 74(5), 645-658. [Link]

• Weissenstein, U. (2013). Primary blood monocyte chemotaxis assay - can anyone help?. ResearchGate. [Link]

Sources

• 1. biocompare.com [biocompare.com]
• 2. Design and Characterization of an Intracellular Covalent Ligand for CC Chemokine Receptor 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. ptfarm.pl [ptfarm.pl]
• 8. hepatochem.com [hepatochem.com]
• 9. growingscience.com [growingscience.com]
• 10. Amide synthesis by acylation [organic-chemistry.org]
• 11. Amide Coupling Reaction for the Synthesis of Bispyridine-based Ligands and Their Complexation to Platinum as Dinuclear Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Amide Synthesis [fishersci.dk]
• 13. agilent.com [agilent.com]
• 14. Reverse-phase HPLC analysis and purification of small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. lcms.cz [lcms.cz]
• 16. gilson.com [gilson.com]
• 17. sartorius.com [sartorius.com]
• 18. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 19. Quantifying Human Monocyte Chemotaxis In Vitro and Murine Lymphocyte Trafficking In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 20. cellbiolabs.com [cellbiolabs.com]
• 21. researchgate.net [researchgate.net]
• 22. medchemexpress.com [medchemexpress.com]
• 23. Discovery of INCB3344, a potent, selective and orally bioavailable antagonist of human and murine CCR2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride

Welcome to the technical support center for the synthesis of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions to improve the yield and purity of this critical chiral intermediate. The information herein is curated from established protocols and field-proven insights to ensure scientific integrity and practical applicability.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental challenges in a question-and-answer format, focusing on the underlying chemistry to empower you to make informed decisions.

Diels-Alder Reaction Stage

Question 1: My yield from the Diels-Alder reaction between cyclopentadiene and maleic anhydride is consistently low. What are the likely causes and how can I improve it?

Answer:

Low yields in this foundational step often stem from a few key factors. Let's break them down:

• Purity of Cyclopentadiene: Cyclopentadiene readily dimerizes at room temperature to form dicyclopentadiene. For the Diels-Alder reaction to proceed efficiently, you must use freshly "cracked" monomeric cyclopentadiene.[1]

  • Solution: Before your reaction, perform a retro-Diels-Alder reaction by heating dicyclopentadiene to its boiling point (around 170 °C) and collecting the lower-boiling cyclopentadiene monomer (boiling point ~40-42 °C) via fractional distillation.[1] The collected monomer should be used immediately and kept cold to prevent dimerization.

• Reaction Conditions: The Diels-Alder reaction is exothermic, and temperature control is crucial for favoring the kinetically preferred endo product.[2][3]

  • Solution: Initiate the reaction at a low temperature (e.g., in an ice bath) and allow it to proceed to completion at room temperature.[1] This controlled approach prevents overheating, which can lead to side reactions or favor the thermodynamically more stable but undesired exo isomer.[3]

• Hydrolysis of Maleic Anhydride: Maleic anhydride is susceptible to hydrolysis, which will prevent it from participating in the Diels-Alder reaction.

  • Solution: Ensure all your glassware is thoroughly dried and use anhydrous solvents. Store maleic anhydride in a desiccator.

Question 2: I'm observing a significant amount of the exo isomer in my Diels-Alder product. How can I increase the endo selectivity?

Answer:

The formation of the endo product is kinetically favored due to secondary orbital interactions between the developing pi system of the diene and the carbonyl groups of the dienophile.[3][4] While the exo product is thermodynamically more stable, its formation is slower.

• Temperature Control: As mentioned, lower reaction temperatures favor the kinetic endo product. Avoid prolonged heating, as this can lead to isomerization to the more stable exo adduct.[3]

• Lewis Acid Catalysis: The use of a Lewis acid catalyst can enhance the rate of the Diels-Alder reaction and, in some cases, improve the endo:exo selectivity.[3] The Lewis acid coordinates to the carbonyl oxygen of the maleic anhydride, lowering the energy of the LUMO and enhancing the secondary orbital interactions that stabilize the endo transition state.[3]

// Nodes Reactants [label="Cyclopentadiene +\nMaleic Anhydride", fillcolor="#F1F3F4", fontcolor="#202124"]; Endo_TS [label="Endo Transition State\n(Kinetic Pathway)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Exo_TS [label="Exo Transition State\n(Thermodynamic Pathway)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Endo_Product [label="Endo Adduct\n(Kinetic Product)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Exo_Product [label="Exo Adduct\n(Thermodynamic Product)", fillcolor="#FBBC05", fontcolor="#202124"];

// Edges Reactants -> Endo_TS [label="Lower Temp.\n(Favored)"]; Reactants -> Exo_TS [label="Higher Temp."]; Endo_TS -> Endo_Product; Exo_TS -> Exo_Product; Endo_Product -> Exo_Product [label="Isomerization\n(with heat)"]; }

Kinetic vs. Thermodynamic control in the Diels-Alder reaction.

Chiral Resolution Stage

Question 3: I am struggling to achieve a good separation of the diastereomers during chiral resolution. What are some common pitfalls and how can I optimize the separation?

Answer:

Chiral resolution is often the most challenging step. Here are some key areas to focus on:

• Choice of Resolving Agent: The selection of the chiral resolving agent is critical and often empirical. If one agent is not providing adequate separation, it is advisable to screen others.

  • Solution: For amine-containing compounds, common chiral resolving agents include tartaric acid and its derivatives, mandelic acid, and camphor-10-sulfonic acid. For carboxylic acids, chiral amines like brucine or (R/S)-1-phenylethylamine are often used.

• Crystallization Conditions: The success of diastereomeric salt crystallization depends heavily on the solvent system and cooling rate.

  • Solution: Experiment with different solvent systems (e.g., mixtures of alcohols, esters, and ethers) to find one where the two diastereomeric salts have significantly different solubilities. A slow cooling rate generally promotes the formation of larger, purer crystals. Seeding the solution with a small crystal of the desired diastereomer can also be beneficial.

• Enzymatic Resolution: Lipases are commonly used for the kinetic resolution of racemic esters or alcohols.[5]

  • Solution: Consider using a lipase such as Novozym 435 to selectively acylate or hydrolyze one enantiomer, allowing for the separation of the unreacted enantiomer. Optimization of the solvent, acyl donor (for acylation), and temperature will be necessary.

Question 4: My enantiomeric excess (ee) is consistently below the desired level after chiral resolution. How can I improve it?

Answer:

Achieving high enantiomeric excess often requires careful optimization and may involve multiple steps.

• Recrystallization: A single crystallization may not be sufficient to achieve high ee.

  • Solution: Perform one or more recrystallizations of the diastereomeric salt. Monitor the ee of the mother liquor and the crystals at each stage using an appropriate analytical technique (e.g., chiral HPLC or GC).

• Analytical Method Validation: Ensure that your analytical method for determining ee is accurate and reliable.

  • Solution: Use a validated chiral HPLC or GC method. It may be necessary to derivatize your compound with a chiral derivatizing agent to form diastereomers that are more easily separated on a standard achiral column.[6][7]

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// Edges Racemic_Mixture -> Add_Resolving_Agent; Add_Resolving_Agent -> Diastereomeric_Salts; Diastereomeric_Salts -> Fractional_Crystallization; Fractional_Crystallization -> Separate_Diastereomers; Separate_Diastereomers -> Liberate_Enantiomer; Liberate_Enantiomer -> Purified_Enantiomer; }

General workflow for chiral resolution by diastereomeric salt formation.

Frequently Asked Questions (FAQs)

Q1: What is the typical synthetic route for (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride?

A1: A common and well-established route starts with the Diels-Alder reaction of cyclopentadiene and maleic anhydride to form the cis-norbornene-5,6-endo-dicarboxylic anhydride. This is followed by a series of transformations including, but not limited to, amidation/imide formation, rearrangement (e.g., Hofmann or Curtius rearrangement) to introduce the amine group, esterification of the carboxylic acid, and finally, chiral resolution to isolate the desired (1S,3R) enantiomer, which is then converted to its hydrochloride salt.

Q2: What are some of the key impurities I should be aware of during this synthesis?

A2: Potential impurities can be introduced at various stages:

• Diels-Alder Stage: The primary impurity is the exo isomer of the Diels-Alder adduct.

• Rearrangement Stage: Incomplete rearrangement can leave starting material, and side reactions can lead to the formation of ureas or other byproducts.

• Chiral Resolution Stage: The main impurity will be the undesired (1R,3S) enantiomer.

• General: Incomplete reactions at any stage will result in the presence of starting materials or intermediates in the final product.

Q3: What analytical techniques are recommended for monitoring the progress and purity of the synthesis?

A3: A combination of analytical techniques is essential:

• TLC (Thin Layer Chromatography): For rapid, qualitative monitoring of reaction progress.

• NMR (Nuclear Magnetic Resonance) Spectroscopy (¹H and ¹³C): For structural confirmation of intermediates and the final product.

• Mass Spectrometry (MS): To confirm the molecular weight of the products.

• Chiral HPLC or GC: This is crucial for determining the enantiomeric excess after the chiral resolution step.[8][9]

Q4: What are the critical safety precautions to consider during this synthesis?

A4: Several reagents used in this synthesis require careful handling:

• Cyclopentadiene: It is highly flammable and has a low boiling point. The cracking of dicyclopentadiene should be performed in a well-ventilated fume hood.

• Maleic Anhydride: It is corrosive and a skin irritant.[2]

• Reagents for Rearrangement: Reagents used in Hofmann or Curtius rearrangements (e.g., bromine, sodium azide) are toxic and potentially explosive. Always follow established safety protocols for handling these materials.

Always consult the Safety Data Sheets (SDS) for all reagents before starting any experimental work.[10][11]

Experimental Protocols

Protocol 1: Diels-Alder Reaction of Cyclopentadiene and Maleic Anhydride

• Preparation of Cyclopentadiene: Set up a fractional distillation apparatus. In a round-bottom flask, place dicyclopentadiene. Heat the flask to approximately 170 °C. Collect the cyclopentadiene monomer that distills over at 40-42 °C in a receiver cooled in an ice bath. Use the freshly prepared cyclopentadiene immediately.[1]

• Reaction: In a separate flask, dissolve maleic anhydride in ethyl acetate with gentle warming. Cool the solution in an ice bath. Slowly add the freshly prepared cyclopentadiene to the maleic anhydride solution with stirring.

• Crystallization: Allow the reaction mixture to stir in the ice bath for 30 minutes and then at room temperature until precipitation of the white, solid product is complete.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold hexane, and air dry.

Data Summary

Stage	Key Parameters	Typical Yield	Key Analytical Check
Diels-Alder Reaction	Freshly cracked cyclopentadiene, low temperature	>90%	¹H NMR to confirm endo:exo ratio
Chiral Resolution	Choice of resolving agent, solvent, and cooling rate	40-50% (of the desired enantiomer)	Chiral HPLC/GC for enantiomeric excess
Final Product	Purity of intermediates, final salt formation	Variable	¹H NMR, ¹³C NMR, MS for structure; Chiral HPLC for ee

References

• Endo- vs. Exo-Selectivity in Diels-Alder Reactions of Maleic Anhydride. chemconnections.org. Available at: [Link]

• Why Are Endo vs Exo Products Favored in the Diels-Alder Reaction? Master Organic Chemistry. Published May 11, 2018. Available at: [Link]

• Diels-Alder reaction - endo vs exo - transition states. ChemTube3D. Available at: [Link]

• Alves TV, Fernández I. Understanding the reactivity and selectivity of Diels–Alder reactions involving furans. Org. Biomol. Chem. 2023;21(38):7731-7739. doi:

• Methyl 3-aminocyclopentane-1-carboxylate. PubChem. Accessed January 19, 2026. Available at: [Link]

• ANALYTICAL CHIRAL SEPARATION METHODS. IUPAC. Available at: [Link]

• Methyl 3-aminocyclopentanecarboxylate hydrochloride. PubChem. Accessed January 19, 2026. Available at: [Link]

• Chiral Drug Separation. In: Encyclopedia of Analytical Science (Third Edition). Elsevier; 2019:205-212.
• Method for preparing (1R,3S) -3-aminocyclopentanol hydrochloride. Google Patents.

• Enantioselective separation techniques in forensic analysis and clinical toxicology. Anal Bioanal Chem. 2014;406(26):6473-6490. doi:

• CHIRAL DRUG ANALYSIS AND THEIR APPLICATION Review Article. International Journal of Pharmaceutical Sciences and Research. 2011;2(2):234-242.

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemconnections.org [chemconnections.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chemtube3d.com [chemtube3d.com]
• 5. CN112574046A - Method for preparing (1R,3S) -3-aminocyclopentanol hydrochloride - Google Patents [patents.google.com]
• 6. Redirecting [linkinghub.elsevier.com]
• 7. globalresearchonline.net [globalresearchonline.net]
• 8. d-nb.info [d-nb.info]
• 9. medicine.hsc.wvu.edu [medicine.hsc.wvu.edu]
• 10. fishersci.co.uk [fishersci.co.uk]
• 11. assets.thermofisher.cn [assets.thermofisher.cn]

Technical Support Center: Purification of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride

Welcome to the technical support guide for the purification of crude (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride. This document is designed for researchers, scientists, and drug development professionals. It provides field-proven insights and troubleshooting advice in a direct question-and-answer format to address specific issues you may encounter during your experiments.

Section 1: Understanding Your Crude Product & Initial Assessment (FAQs)

This initial section addresses the critical first step: knowing what you're working with. A successful purification strategy depends on a solid understanding of the potential impurities.

Q1: What are the most common impurities I should expect in my crude (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride?

Your crude material will likely contain a mixture of impurities derived from your specific synthetic route. However, they generally fall into three categories:

• Stereoisomers: This is often the most significant challenge. Since there are two chiral centers, you can have up to three other stereoisomers: the diastereomers ((1S,3S), (1R,3S), (1R,3R)) and the enantiomer. The formation of these depends on the stereoselectivity of your synthesis.[1] Chiral resolution techniques are often necessary if these are present in significant quantities.[2]

• Process-Related Impurities: These include unreacted starting materials, residual reagents (e.g., coupling agents, acids, bases), and by-products from side reactions. For instance, if a Boc-protection strategy was used, you might have residual protecting groups or by-products from the deprotection step.

• Solvent-Related Impurities: Residual solvents used during the synthesis and work-up can be trapped in the solid crude product.

Q2: How can I quickly assess the purity and impurity profile of my crude sample?

Before attempting a large-scale purification, a multi-faceted analytical approach is recommended:

• ¹H NMR Spectroscopy: This is your first and most powerful tool. It can help you identify residual solvents, unreacted starting materials, and major by-products by comparing the crude spectrum to a reference standard.

• Thin-Layer Chromatography (TLC): A quick and inexpensive way to visualize the number of components. For this polar, ionic compound, you will need a highly polar mobile phase. A good starting point is a mixture of Dichloromethane (DCM) and Methanol (MeOH), often with a small amount of ammonium hydroxide to neutralize the silica's acidity and reduce streaking.

• High-Performance Liquid Chromatography (HPLC): For quantitative analysis, reverse-phase HPLC is often suitable. To specifically assess stereochemical purity, a chiral HPLC method is essential. Chiral columns, such as those based on amylose or cellulose derivatives, can separate the different stereoisomers.[3][4]

Section 2: Troubleshooting Purification by Recrystallization

Recrystallization is a powerful technique for purifying solid compounds, but it requires careful solvent selection and execution.[5]

Q3: I'm struggling to find a suitable solvent for recrystallization. What's the strategy for a polar hydrochloride salt like this?

The key is to find a solvent (or solvent system) where the compound is highly soluble at elevated temperatures but sparingly soluble at room temperature or below.

• Single Solvent Approach: Start with polar, protic solvents like methanol, ethanol, or isopropanol. The hydrochloride salt form lends itself to solubility in these alcohols. The challenge is that it might be too soluble, even when cold, leading to poor recovery.

• Solvent/Anti-Solvent System: This is often the most effective method. Dissolve your crude product in a minimum amount of a hot "good" solvent (like methanol), in which it is very soluble. Then, slowly add a "poor" solvent (an anti-solvent, like diethyl ether, ethyl acetate, or acetone) in which the compound is insoluble, until you observe persistent turbidity. Gentle heating to redissolve, followed by slow cooling, should induce crystallization.

Q4: My product "oils out" instead of forming crystals. What's happening and how do I fix it?

Oiling out occurs when the solute's solubility is exceeded at a temperature above its melting point (or the melting point of the solvated compound), causing it to separate as a liquid phase. Here are the common causes and solutions:

• Cooling Too Quickly: Rapid cooling can cause the solution to become supersaturated too fast. Allow the solution to cool slowly to room temperature first, then transfer it to an ice bath or refrigerator.

• Insufficient Solvent: If the solution is too concentrated, the compound may crash out as an oil. Add a small amount of the "good" solvent back to the hot solution to ensure everything is fully dissolved before cooling.

• Impurities Present: Certain impurities can inhibit crystal lattice formation. Sometimes, an initial "hot filtration" step to remove insoluble particulate matter can help.

Q5: The purity of my material barely improved after recrystallization. Why?

This usually indicates one of two things:

• The impurities have very similar solubility profiles to your desired product in the chosen solvent system. You will need to screen other solvent systems.

• The primary impurities are stereoisomers. Recrystallization alone is generally ineffective at separating enantiomers and often inefficient for separating diastereomers unless they have significantly different solubilities. If diastereomers are the issue, you may need to investigate diastereomeric salt resolution.[6]

Section 3: Troubleshooting Purification by Column Chromatography

While recrystallization is preferred for its scalability, column chromatography is indispensable for separating complex mixtures.

Q6: Can I purify this polar hydrochloride salt on a standard silica gel column?

Yes, but it can be challenging due to the compound's polarity and ionic nature. The positively charged ammonium group will interact strongly with the acidic silanol groups (Si-OH) on the silica surface, leading to significant peak tailing or complete retention on the column.[7]

Q7: My compound is streaking badly or won't elute from the silica column. How can I solve this?

To overcome the strong interaction with silica, you must modify your mobile phase.

• Cause: The protonated amine binds ionically to the deprotonated, acidic silanol groups.

• Solution 1 (Basic Modifier): Add a small amount of a volatile base, like triethylamine (~0.5-1%), to your eluent. The triethylamine will compete for the acidic sites on the silica, allowing your compound to elute more cleanly. This is generally not recommended as it will convert your hydrochloride salt to the free amine on the column.

• Solution 2 (Acidic Modifier): Add a small amount of a volatile acid, such as acetic acid or trifluoroacetic acid (TFA) (~0.1-1%), to the eluent.[8] This keeps the silica surface fully protonated, preventing ionic binding and improving peak shape.

• Solution 3 (High Polarity Eluent): Use a highly polar eluent system, such as DCM/MeOH with a high percentage of methanol (e.g., 10-20%). Sometimes, a small amount of water can be added to the mobile phase to help dissolve and elute very polar compounds.

Q8: Is reverse-phase chromatography a better alternative?

For highly polar and ionic compounds, reverse-phase (RP) chromatography on a C18-functionalized silica is often a superior choice.[7] The stationary phase is non-polar, and a polar mobile phase (like acetonitrile/water or methanol/water) is used. Adding an ion-pairing agent or an acid like TFA to the mobile phase can significantly improve peak shape and resolution.

Section 4: Detailed Experimental Protocols

These protocols provide a starting point for your experiments. Always perform a small-scale trial first.

Protocol 1: Purification by Recrystallization (Methanol/MTBE Anti-Solvent Method)

This protocol is a robust starting point for purifying polar amine salts.

• Dissolution: Place the crude (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride (e.g., 1.0 g) in a clean Erlenmeyer flask equipped with a magnetic stir bar. Add a minimal volume of warm methanol (e.g., start with 3-5 mL) and stir until the solid is completely dissolved. Gentle heating (to ~40-50°C) may be required.

• Hot Filtration (Optional): If any insoluble matter is visible, perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, warm flask. This removes particulate impurities.

• Anti-Solvent Addition: While stirring the warm methanol solution, slowly add methyl tert-butyl ether (MTBE) dropwise until the solution becomes faintly and persistently cloudy.

• Clarification: Add a few drops of warm methanol to re-dissolve the precipitate and obtain a clear solution.

• Crystallization: Remove the flask from the heat source, cover it (e.g., with a watch glass), and allow it to cool slowly to room temperature. Do not disturb the flask during this period.

• Cooling: Once at room temperature, place the flask in an ice-water bath for at least 30-60 minutes to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of cold MTBE to remove any residual soluble impurities.

• Drying: Dry the crystals under high vacuum to remove all traces of solvent.

Protocol 2: Purification by Flash Column Chromatography (Acidified Mobile Phase)

This method is suitable for removing less polar impurities or separating compounds with different polarities.

• TLC Analysis: First, determine an appropriate solvent system using TLC. Test mobile phases like 95:5 DCM:MeOH and 90:10 DCM:MeOH, each containing 0.5% acetic acid. The ideal system should give your product an Rf value of ~0.2-0.3.

• Column Packing: Pack a flash chromatography column with silica gel using a non-polar solvent like hexane or a mixture of hexane/ethyl acetate.

• Sample Loading: Dissolve your crude product in a minimal amount of the mobile phase or methanol. Pre-adsorb the sample onto a small amount of silica gel by concentrating the solution to dryness. Allow the silica with the adsorbed sample to dry completely.

• Elution: Carefully load the dried, sample-adsorbed silica onto the top of the packed column. Begin elution with the chosen mobile phase (e.g., 95:5 DCM:MeOH + 0.5% Acetic Acid), applying positive pressure.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the purified product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Section 5: Data Summaries & Visual Guides

Tables

Table 1: Recommended Solvent Systems for Recrystallization Screening

Solvent Class	"Good" Solvent (for dissolution)	"Poor" / Anti-Solvent (for precipitation)	Rationale & Comments
Alcohols / Ethers	Methanol or Ethanol	Diethyl Ether or MTBE	Classic combination for polar salts. Provides a wide polarity range.
Alcohols / Esters	Isopropanol	Ethyl Acetate	Isopropanol is less polar than methanol, potentially offering better selectivity.
Alcohols / Alkanes	Ethanol	Heptane or Hexane	Creates a very large polarity difference, useful if the product is highly soluble in alcohol.
Nitriles / Ethers	Acetonitrile	MTBE	Acetonitrile is a polar aprotic option that can sometimes yield different crystal forms.

Table 2: Quick Troubleshooting Guide for Purification

Observed Problem	Probable Cause(s)	Recommended Solution(s)
Low Recovery from Recrystallization	Compound is too soluble in the cold solvent; Too much solvent used.	Use a more effective anti-solvent; Reduce the initial volume of the "good" solvent.
Product "Oils Out"	Solution is too concentrated; Cooling is too rapid.	Add more "good" solvent; Allow for slow, undisturbed cooling before refrigeration.
Streaking on Silica TLC/Column	Strong ionic interaction between the amine salt and acidic silica.	Add 0.5-1% acetic acid or TFA to the mobile phase.[8]
No Separation of Stereoisomers	Stereoisomers have nearly identical physical properties.	Use chiral HPLC for analysis and preparative separation; Attempt diastereomeric salt resolution.[2][4]

Diagrams

Caption: Decision workflow for selecting a purification strategy.

Caption: Step-by-step anti-solvent recrystallization workflow.

References

• Menthyl esterification allows chiral resolution for the synthesis of artificial glutamate analogs. (n.d.). Beilstein Journal of Organic Chemistry. [Link]

• Efficient microbial resolution of racemic methyl 3-cyclohexene-1- carboxylate as chiral precursor of Edoxaban by newly identified Acinetobacter sp. (2020). Biotechnology Letters. [Link]

• High-performance liquid chromatographic enantioseparation of unusual isoxazoline-fused 2-aminocyclopentanecarboxylic acids on macrocyclic glycopeptide-based chiral stationary phases. (2005). Journal of Chromatography A. [Link]

• Enantioselective synthesis of the excitatory amino acid (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid. (1995). The Journal of Organic Chemistry. [Link]

• Stereoselective synthesis of (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid via C-H insertion of alkylidenecarbene. (2002). Bioscience, Biotechnology, and Biochemistry. [Link]

• Polyhydroxylated Cyclopentane β-Amino Acids Derived from d-Mannose and d-Galactose: Synthesis and Protocol for Incorporation into Peptides. (2014). Molecules. [Link]

• Chiral resolution. (n.d.). Wikipedia. [Link]

• Enantioselective Preparation of Cyclopentene-Based Amino Acids With Quaternary Carbon Center. (n.d.). chemrxiv.org. [Link]

• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo. [Link]

• Enantiomeric Resolution and Absolute Configuration of a Chiral δ-Lactam, Useful Intermediate for the Synthesis of Bioactive Compounds. (2020). Molecules. [Link]

• Method for preparing (1R,3S) -3-aminocyclopentanol hydrochloride. (2021).

• How to recrystallization amine compound and it is not soluble in common organic solvents. (2021). ResearchGate. [Link]

• Preparation method of (1R,3S) -3-amino-1-cyclopentanol and salt thereof. (2020).

• Supplementary Information. (n.d.). The Royal Society of Chemistry. [Link]

• Column Chromatography of Compound with Amine and Carboxylic Acid. (2019). Reddit. [Link]

• chromatography of carboxylic acid derivatives of aminoacids? (2022). Reddit. [Link]

Sources

• 1. Stereoselective synthesis of (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid via C-H insertion of alkylidenecarbene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chiral resolution - Wikipedia [en.wikipedia.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Enantiomeric Resolution and Absolute Configuration of a Chiral δ-Lactam, Useful Intermediate for the Synthesis of Bioactive Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mt.com [mt.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. reddit.com [reddit.com]
• 8. reddit.com [reddit.com]

common side products in the synthesis of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride

Welcome to the technical support center for the synthesis of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot side product formation during this critical synthesis. Our focus is on providing practical, field-proven insights rooted in scientific principles to ensure the highest purity and yield of your target compound.

I. Understanding the Synthetic Landscape and Potential Pitfalls

The synthesis of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride, a key chiral building block, often involves multi-step sequences that can introduce a variety of impurities. The most common strategies rely on the resolution of racemic or diastereomeric mixtures, or asymmetric synthesis from prochiral precursors. Each approach carries its own set of potential side reactions and byproducts that can compromise the quality of the final product. This guide will dissect these issues and provide robust solutions.

II. Frequently Asked Questions (FAQs)

Here we address the most common questions encountered during the synthesis of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride.

Q1: What are the most common impurities I should expect in my final product?

A1: The most prevalent impurities are typically diastereomers of the desired product. Given that many synthetic routes involve the resolution of a mixture of stereoisomers, incomplete separation is a primary source of contamination. The other possible diastereomers are (1R,3S)-methyl 3-aminocyclopentanecarboxylate, (1S,3S)-methyl 3-aminocyclopentanecarboxylate, and (1R,3R)-methyl 3-aminocyclopentanecarboxylate. Beyond stereoisomers, other common side products include the corresponding carboxylic acid from ester hydrolysis and a bicyclic lactam resulting from intramolecular cyclization.

Q2: I am observing a significant amount of the undesired (1R,3S) diastereomer. What is the likely cause?

A2: The presence of the (1R,3S) diastereomer, along with other stereoisomers, points directly to an inefficient chiral resolution step.[1] If you are using a classical resolution with a chiral resolving agent like tartaric acid, the crystallization conditions (solvent, temperature, and cooling rate) are critical for achieving high diastereomeric purity.[2][3][4] In enzymatic resolutions, factors such as the choice of enzyme, pH, temperature, and reaction time can significantly impact the enantioselectivity.[5][6][7][8][9]

Q3: My NMR analysis shows a singlet around 3.6 ppm that I can't assign to my product, and a broad singlet that integrates to one proton. What could this be?

A3: This is a classic sign of the formation of the bicyclic lactam, 2-azabicyclo[2.2.1]heptan-3-one. The singlet around 3.6 ppm is characteristic of the methyl ester, while the broad singlet is likely the amide proton of the lactam. This side product arises from the intramolecular cyclization of the amino ester, a reaction that can be promoted by heat or basic conditions.[10]

Q4: After aqueous workup, I've noticed a decrease in yield and the presence of a more polar spot on my TLC. What is happening?

A4: This strongly suggests hydrolysis of the methyl ester to the corresponding carboxylic acid, (1S,3R)-3-aminocyclopentanecarboxylic acid.[10][11] The carboxylic acid is more polar and will have a lower Rf value on TLC. This hydrolysis can be catalyzed by either acidic or basic conditions during the workup. Prolonged exposure to aqueous layers, especially at non-neutral pH, should be avoided.

III. Troubleshooting Guide: A Deeper Dive into Side Product Mitigation

This section provides a systematic approach to identifying and resolving common issues leading to the formation of side products.

Problem Area 1: Diastereomeric Impurities

Symptoms:

• Chiral HPLC or GC analysis shows multiple peaks corresponding to different stereoisomers.

• ¹H NMR spectrum shows complex multiplets for the cyclopentane ring protons due to the presence of multiple diastereomers.

Root Causes & Solutions:

Cause	Explanation	Troubleshooting Steps
Inefficient Chiral Resolution	The solubility difference between the diastereomeric salts may not be sufficient in the chosen solvent system, leading to co-precipitation.	Optimize Crystallization: Screen various solvents and solvent mixtures. Control the cooling rate; slower cooling often leads to purer crystals. Seeding with a small amount of the pure diastereomeric salt can also improve selectivity.
Suboptimal Enzymatic Resolution	The enzyme may not be exhibiting high enantioselectivity under the current reaction conditions.	Enzyme and Condition Screening: Test different lipases or proteases. Optimize pH, temperature, and substrate concentration. Monitor the reaction progress closely and stop at ~50% conversion for optimal enantiomeric excess of both the product and the remaining starting material.[8]
Epimerization	The stereocenters, particularly the one alpha to the carbonyl group, can be susceptible to epimerization under harsh basic or acidic conditions.	Milder Reaction Conditions: Use milder bases (e.g., organic bases like triethylamine instead of strong inorganic bases) or acids where possible. Keep reaction times and temperatures to a minimum.

Experimental Protocol: Optimizing Diastereomeric Salt Crystallization

• Solvent Screening: Dissolve the diastereomeric salt mixture in a small amount of various solvents (e.g., methanol, ethanol, isopropanol, acetone, ethyl acetate, and mixtures thereof) at elevated temperature until a clear solution is obtained.

• Controlled Cooling: Allow the solutions to cool slowly to room temperature, and then further cool in an ice bath or refrigerator.

• Analysis: Isolate the crystals by filtration and analyze the diastereomeric purity by chiral HPLC or ¹H NMR.

• Recrystallization: If necessary, perform a second recrystallization from the optimal solvent system to enhance purity.

Problem Area 2: Lactam Formation

Symptoms:

• Presence of a peak in the mass spectrum corresponding to the molecular weight of the lactam (2-azabicyclo[2.2.1]heptan-3-one).

• Characteristic amide proton signal in the ¹H NMR spectrum.

Root Causes & Solutions:

Cause	Explanation	Troubleshooting Steps
Thermal Stress	High temperatures during reaction, workup, or distillation can promote intramolecular cyclization.	Temperature Control: Maintain lower reaction temperatures where feasible. During solvent removal, use a rotary evaporator at the lowest practical temperature and pressure. Avoid prolonged heating.
Basic Conditions	The free amine is a nucleophile that can attack the ester carbonyl. Basic conditions that deprotonate the ammonium salt will increase the concentration of the free amine, favoring lactamization.	pH Control: During workup, maintain a slightly acidic pH to keep the amine protonated as the hydrochloride salt. If basic conditions are necessary, use them for the shortest possible time and at low temperatures.

Visualization of Lactam Formation

Caption: Optimized workup procedure to prevent ester hydrolysis.

IV. Analytical Methods for Impurity Profiling

A robust analytical strategy is essential for identifying and quantifying side products.

Analytical Technique	Application	Key Considerations
Chiral High-Performance Liquid Chromatography (HPLC)	Quantitative analysis of diastereomeric purity.	Use a suitable chiral stationary phase (e.g., polysaccharide-based columns). Method development will be required to achieve baseline separation of all four possible stereoisomers. [12]
Chiral Gas Chromatography (GC)	Alternative to HPLC for diastereomeric purity analysis, especially if the compound or its derivatives are volatile.	Derivatization may be necessary to improve volatility and separation.
¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural elucidation of impurities. Can be used to quantify impurities if their signals are well-resolved from the main product.	2D NMR techniques (COSY, HSQC, HMBC) can be invaluable for confirming the structure of unknown side products.
Mass Spectrometry (MS)	Determination of the molecular weight of impurities. Can be coupled with HPLC or GC (LC-MS, GC-MS) for identification.	High-resolution mass spectrometry (HRMS) can provide the elemental composition of impurities.

V. Concluding Remarks

The successful synthesis of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride with high purity hinges on a thorough understanding of the potential side reactions and the implementation of strategies to mitigate them. Careful control of reaction conditions, particularly during chiral resolution and workup, is paramount. By employing the troubleshooting strategies and analytical methods outlined in this guide, researchers can confidently address the challenges associated with this synthesis and achieve their desired product quality.

VI. References

• The Royal Society of Chemistry. (n.d.). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. Retrieved from [Link]

• Kmecz, I., Simándi, B., Székely, E., Lovász, J., & Fogassy, E. (2007). Application of mixtures of tartaric acid derivatives in resolution via supercritical fluid extraction. Chirality, 19(6), 430-433.

• SynZeal. (n.d.). Abacavir Impurities. Retrieved from [Link]

• Wikipedia. (2023, December 29). Chiral resolution. Retrieved from [Link]

• ResearchGate. (2015, August 9). Synthesis and characterization of potent Abacavir impurities. Retrieved from [Link]

• Google Patents. (n.d.). A method of chiral resolution of the key intermediate of the synthesis of apremilast and its use for the preparation of pure apremilast. Retrieved from

• Zeng, G., et al. (2022). Strategies for chiral separation: from racemate to enantiomer. Signal Transduction and Targeted Therapy, 7(1), 359.

• SynThink Research Chemicals. (n.d.). Abacavir Impurities: EP/USP Reference Standards. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Abacavir-Impurities. Retrieved from [Link]

• Bradley, D. M., Mapitse, R., Thomson, N. M., & Hayes, C. J. (2002). Enantioselective synthesis of the excitatory amino acid (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid. The Journal of Organic Chemistry, 67(22), 7613–7617.

• Ohira, S., Akiyama, M., Kuboki, A., & Morita, M. (2002). Stereoselective synthesis of (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid via C-H insertion of alkylidenecarbene. Bioscience, Biotechnology, and Biochemistry, 66(4), 887-891.

• Semantic Scholar. (n.d.). Stereoselective Synthesis of (1S,3R)-1-Aminocyclopentane-1,3-dicarboxylic Acid via C–H Insertion of Alkylidenecarbene. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Methyl Esters. Retrieved from [Link]

• Walts, A. E., et al. (1994). Enzymes for the resolution of alpha-tertiary-substituted carboxylic acid esters. Protein Science, 3(8), 1272-1281.

• MDPI. (2022, September 1). Scalable (Enantioselective) Syntheses of Novel 3-Methylated Analogs of Pazinaclone, (S)-PD172938 and Related Biologically Relevant Isoindolinones. Retrieved from [Link]

• Buckingham, J., et al. (1978). Base hydrolysis of amino-acid esters and amides in the co-ordination sphere of cobalt(III). Part 3. Hydrolysis of methyl and ethyl 4-amino-butanoate. Journal of the Chemical Society, Dalton Transactions, (8), 1046-1051.

• Google Patents. (n.d.). Enzymatic resolution process. Retrieved from

• Zhang, Y., et al. (2012). Simultaneous determination of diastereoisomeric and enantiomeric impurities in (1R, 3R)-1-(1,3-benzodioxol-5-yl)-2-(chloroacetyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid methyl ester a key intermediate of tadalafil by chiral high-performance liquid chromatography. Chirality, 24(4), 303-306.

• Google Patents. (n.d.). Method for preparing (1R,3S) -3-aminocyclopentanol hydrochloride. Retrieved from

• ResearchGate. (2014, October 27). Practical Synthesis of Methyl 7-(3-hydroxy-5-oxocyclopent-1-en-1-yl)-heptanoate. Retrieved from [Link]

• Google Patents. (n.d.). Method for synthesizing r-3-chloroalanine methyl ester hydrochloride. Retrieved from

• ResearchGate. (2005, February 1). A Mild and Selective Method for the Hydrolysis of Esters with Trimethyltin Hydroxide. Retrieved from [Link]

• MDPI. (2024, October 5). Enzymatic Kinetic Resolution of Racemic 1-(Isopropylamine)-3-phenoxy-2-propanol: A Building Block for β-Blockers. Retrieved from [Link]

Sources

• 1. Chiral resolution - Wikipedia [en.wikipedia.org]
• 2. Application of mixtures of tartaric acid derivatives in resolution via supercritical fluid extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. EP3280701B1 - A method of chiral resolution of the key intermediate of the synthesis of apremilast and its use for the preparation of pure apremilast - Google Patents [patents.google.com]
• 4. Strategies for chiral separation: from racemate to enantiomer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enzymes for the resolution of alpha-tertiary-substituted carboxylic acid esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. EP0350811A2 - Enzymatic resolution process - Google Patents [patents.google.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Enzymatic Kinetic Resolution of Racemic 1-(Isopropylamine)-3-phenoxy-2-propanol: A Building Block for β-Blockers [mdpi.com]
• 10. Base hydrolysis of amino-acid esters and amides in the co-ordination sphere of cobalt(III). Part 3. Hydrolysis of methyl and ethyl 4-amino-butanoate - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. Simultaneous determination of diastereoisomeric and enantiomeric impurities in (1R, 3R)-1-(1,3-benzodioxol-5-yl)-2-(chloroacetyl)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid methyl ester a key intermediate of tadalafil by chiral high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Chiral Separation of Aminocyclopentanecarboxylate Isomers

Welcome to the technical support center dedicated to the chiral separation of aminocyclopentanecarboxylate isomers. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and answers to frequently asked questions. The enantioselective separation of these cyclic amino acid analogs is a critical challenge in pharmaceutical development, as the stereochemistry of these molecules profoundly influences their pharmacological and toxicological profiles. This guide synthesizes technical expertise with practical, field-proven insights to help you navigate the complexities of your chiral separation experiments.

Part 1: Troubleshooting Guide

This section addresses specific issues you may encounter during the chiral HPLC separation of aminocyclopentanecarboxylate isomers. Each problem is presented with its likely causes and a step-by-step solution.

Q1: Why am I observing poor or no resolution between my aminocyclopentanecarboxylate enantiomers?

A1: Poor resolution is one of the most common challenges in chiral chromatography. It indicates that the chiral stationary phase (CSP) and mobile phase are not creating a sufficiently different energetic environment for the two enantiomers.

Possible Causes:

• Inappropriate Chiral Stationary Phase (CSP): The selected CSP may not possess the necessary chiral recognition sites for your specific isomers.

• Suboptimal Mobile Phase Composition: The mobile phase composition, including the organic modifier, additives, and pH, plays a crucial role in modulating the interactions between the analytes and the CSP.

• Incorrect Flow Rate or Temperature: These parameters can influence the kinetics of mass transfer and the thermodynamics of the chiral recognition process.

• Column Overload: Injecting too much sample can saturate the chiral recognition sites on the CSP, leading to peak broadening and loss of resolution.[1]

Solutions:

• Re-evaluate Your CSP Choice: For aminocyclopentanecarboxylate isomers, polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often a good starting point due to their broad enantioselectivity.[2][3][4] If you are using a polysaccharide-based column and still see poor resolution, consider a different derivative (e.g., tris(3,5-dimethylphenylcarbamate) vs. tris(5-chloro-2-methylphenylcarbamate)).[2] For underivatized amino acids, macrocyclic glycopeptide phases like teicoplanin-based columns can also be effective.

• Optimize the Mobile Phase:

  • Organic Modifier: Systematically vary the percentage of the organic modifier (e.g., isopropanol, ethanol, or acetonitrile in hexane for normal phase; acetonitrile or methanol in water for reversed-phase).

  • Additives: For basic aminocyclopentanecarboxylates, adding a small amount (0.1%) of a basic modifier like diethylamine (DEA) to a normal-phase mobile phase can improve peak shape and resolution.[5] For acidic isomers, an acidic modifier like trifluoroacetic acid (TFA) or formic acid (0.1%) can be beneficial.[6]

• Adjust Flow Rate and Temperature:

  • Lower the flow rate to allow for better equilibration between the mobile and stationary phases.

  • Vary the column temperature. Lower temperatures often enhance enantioselectivity, but can also increase analysis time and backpressure.

• Check for Overload: Reduce the sample concentration or injection volume. Overloading on chiral columns can sometimes manifest as peak tailing rather than fronting.[1]

Q2: My peaks are tailing. What's causing this and how can I fix it?

A2: Peak tailing is a common peak shape distortion that can compromise resolution and integration accuracy. It is often caused by secondary, undesirable interactions between the analyte and the stationary phase.[7][8]

Possible Causes:

• Secondary Silanol Interactions: Residual silanol groups on the silica support of the CSP can interact strongly with the amine group of your aminocyclopentanecarboxylate, causing tailing.[7][8]

• Column Contamination: Accumulation of strongly retained impurities from your sample matrix on the column inlet can lead to peak distortion.[7][9]

• Column Overload: As mentioned previously, overloading a chiral column can result in tailing peaks.[1]

• Mismatched Sample Solvent: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion.[7]

Solutions:

• Suppress Silanol Interactions:

  • Add a Mobile Phase Modifier: For basic analytes, adding a small amount of a basic competitor like DEA (0.1%) can mask the active silanol sites.[5]

  • Use an End-Capped Column: Modern, high-performance CSPs are often end-capped to minimize residual silanol activity.[8]

• Clean the Column: If you suspect contamination, try flushing the column with a strong, compatible solvent. For immobilized polysaccharide CSPs, solvents like tetrahydrofuran (THF) or dimethylformamide (DMF) can be used, but always check the column's instruction manual first.[10] For coated CSPs, flushing with 100% isopropanol or ethanol is a safer option.[5]

• Optimize Sample Injection:

  • Reduce the amount of sample injected.

  • Dissolve your sample in the mobile phase or a solvent with a similar or weaker elution strength.[11]

• Check for Column Bed Deformation: A sudden onset of peak tailing for all peaks could indicate a void at the column inlet, possibly from pressure shocks. If reversing and flushing the column doesn't help, the column may need to be replaced.[8][9]

Q3: My retention times are drifting and not reproducible. What should I do?

A3: Inconsistent retention times can make peak identification and quantification unreliable. This issue often points to problems with the HPLC system or mobile phase preparation.

Possible Causes:

• Inadequate Column Equilibration: Chiral columns, especially polysaccharide-based ones, can require extended equilibration times with a new mobile phase.[5]

• Mobile Phase Inconsistency: Evaporation of a volatile solvent component or improper mixing can change the mobile phase composition over time.[11][12]

• Fluctuations in Temperature: Changes in the ambient temperature can affect retention times if a column oven is not used.

• Pump Malfunction: Leaks or faulty check valves in the pump can lead to an inconsistent flow rate.[12]

Solutions:

• Ensure Proper Equilibration: When changing mobile phases, flush the column with at least 10-20 column volumes of the new mobile phase before starting your analysis.[11]

• Prepare Fresh Mobile Phase: Prepare your mobile phase fresh daily and keep the reservoir capped to minimize evaporation.[11] Ensure thorough mixing of all components.

• Use a Column Oven: Maintain a constant column temperature using a thermostatted column compartment.[12]

• System Maintenance: Check for leaks in the pump and fittings. If the pressure is fluctuating, the pump seals or check valves may need to be replaced.[12]

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the most effective chiral stationary phases (CSPs) for separating aminocyclopentanecarboxylate isomers?

A1: The choice of CSP is the most critical factor for a successful chiral separation.[13] For aminocyclopentanecarboxylate isomers, the following types of CSPs have shown broad applicability:

• Polysaccharide-based CSPs: These are the most widely used CSPs, with derivatives of cellulose and amylose being particularly effective.[3][14] They offer a wide range of selectivities for various compounds, including cyclic amino acids. The chiral recognition mechanism involves a combination of hydrogen bonding, dipole-dipole interactions, and steric hindrance within the helical grooves of the polysaccharide polymer.[14]

• Macrocyclic Glycopeptide CSPs: CSPs based on antibiotics like teicoplanin are particularly useful for the separation of underivatized amino acids. Their unique ionic character allows for effective separation in both reversed-phase and polar organic modes.

• Ligand-Exchange CSPs: This was one of the earliest techniques for chiral separation and is particularly effective for amino acids.[15] It involves the formation of diastereomeric metal complexes between the analyte, a chiral ligand on the stationary phase, and a metal ion in the mobile phase.

Q2: How do I choose the optimal mobile phase for my separation?

A2: Mobile phase optimization is a systematic process. The choice of mobile phase mode (normal-phase, reversed-phase, or polar organic) depends on the CSP and the analyte's properties.

• Normal-Phase (NP): Typically uses a nonpolar solvent like hexane or heptane with a polar modifier such as isopropanol or ethanol. This mode is very common for polysaccharide-based CSPs. Adding acidic or basic modifiers can significantly improve peak shape and resolution for ionizable analytes.[5]

• Reversed-Phase (RP): Uses an aqueous mobile phase with an organic modifier like acetonitrile or methanol. This is common for macrocyclic glycopeptide CSPs and some immobilized polysaccharide CSPs. Buffers are often used to control the pH and the ionization state of the analyte.

• Polar Organic Mode: Uses a polar organic solvent like acetonitrile or methanol, sometimes with additives. This mode can offer unique selectivities.

A general strategy is to screen different organic modifiers and then fine-tune the separation by adjusting the modifier concentration and adding appropriate acidic or basic additives.

Q3: Can you explain the mechanism of chiral recognition on polysaccharide-based CSPs?

A3: Chiral recognition on polysaccharide-based CSPs is a complex process that is not fully understood at the molecular level. However, it is generally accepted that the helical structure of the cellulose or amylose backbone creates chiral grooves or cavities.[2][14] The carbamate derivatives on the sugar units provide sites for various interactions, including:

• Hydrogen Bonding: The N-H and C=O groups of the carbamate can act as hydrogen bond donors and acceptors.

• π-π Interactions: The phenyl groups on the carbamate derivatives can interact with aromatic rings on the analyte.

• Dipole-Dipole Interactions: The polar carbamate groups create dipoles that can interact with polar functional groups on the analyte.

• Steric Interactions: The analyte must fit into the chiral groove in a specific orientation for these interactions to occur. The enantiomer that fits better and has stronger interactions will be retained longer on the column.

The combination and strength of these interactions determine the enantioselectivity of the separation.

Part 3: Protocols and Methodologies

Method Development for Chiral HPLC Separation of Aminocyclopentanecarboxylate Isomers

This protocol provides a systematic approach to developing a chiral HPLC method for a new aminocyclopentanecarboxylate racemate.

1. Column Selection:

• Begin with a broad-spectrum polysaccharide-based CSP, such as one with a cellulose tris(3,5-dimethylphenylcarbamate) stationary phase.
• Have a second, complementary column available, such as an amylose-based CSP or a different cellulose derivative.

2. Mobile Phase Screening (Isocratic):

• Normal-Phase:
• Mobile Phase A: Hexane/Isopropanol (90:10, v/v)
• Mobile Phase B: Hexane/Ethanol (90:10, v/v)
• For each mobile phase, perform a run with and without 0.1% DEA (for basic analytes) or 0.1% TFA (for acidic analytes).
• Reversed-Phase (for immobilized CSPs):
• Mobile Phase C: Acetonitrile/Water (50:50, v/v) with 0.1% Formic Acid
• Mobile Phase D: Methanol/Water (50:50, v/v) with 0.1% Formic Acid

3. Initial Analysis:

• Set the flow rate to 1.0 mL/min and the column temperature to 25 °C.
• Inject a 1 mg/mL solution of your racemic aminocyclopentanecarboxylate.
• Monitor the separation using a UV detector at an appropriate wavelength (e.g., 210-220 nm for compounds without a strong chromophore).

4. Optimization:

• If partial separation is observed, optimize the concentration of the organic modifier in 5% increments to improve resolution.
• If peak tailing is an issue, adjust the concentration of the acidic or basic additive.
• If resolution is still poor, try a different column from your initial selection.

5. Finalization:

• Once baseline resolution is achieved, document the final method parameters: CSP, mobile phase composition, flow rate, temperature, and injection volume.

Part 4: Data and Visualization

Table 1: Recommended Starting Conditions for CSP Screening

Chiral Stationary Phase (CSP) Type	Common Trade Names	Recommended Mobile Phase Mode	Potential Advantages
Cellulose tris(3,5-dimethylphenylcarbamate)	Chiralcel® OD	Normal Phase, Reversed Phase (immobilized)	Broad enantioselectivity, high success rate.[3]
Amylose tris(3,5-dimethylphenylcarbamate)	Chiralpak® AD	Normal Phase, Reversed Phase (immobilized)	Often provides complementary selectivity to cellulose-based phases.[14]
Teicoplanin (Macrocyclic Glycopeptide)	Astec CHIROBIOTIC® T	Reversed Phase, Polar Organic	Excellent for underivatized amino acids, compatible with LC-MS.

Diagrams

Caption: A systematic workflow for troubleshooting poor resolution in chiral HPLC.

Caption: Chiral recognition mechanism on a polysaccharide-based CSP.

Part 5: References

• Reversal of elution order of N-substituted alpha-methyl phenylalanine esters. (2025). ResearchGate. [Link]

• Polysaccharide- and β-Cyclodextrin-Based Chiral Selectors for Enantiomer Resolution: Recent Developments and Applications. (2020). PubMed Central. [Link]

• Preparation and Chiral Recognition of Polysaccharide-Based Selectors. (2019). ResearchGate. [Link]

• Polysaccharide-based CSPs. Chiralpedia. [Link]

• Polysaccharide-Based Chiral Stationary Phases for Enantioseparations by High-Performance Liquid Chromatography: An Overview. Semantic Scholar. [Link]

• Separation of the enantiomers of underivatized amino acids by using serially connected dual column high-performance liquid chromatography. (2022). AVESİS. [Link]

• Recent Advances in Chiral Analysis of Proteins and Peptides. (2021). MDPI. [Link]

• Chiral separation of amino acids in the mobile phase 1 ( A, B ) and in... (2016). ResearchGate. [Link]

• Common Causes Of Peak Tailing in Chromatography. (2025). Alwsci. [Link]

• Troubleshooting Basics, Part IV: Peak Shape Problems. (2012). LCGC International. [Link]

• Chiral Separations 3: Overloading and Tailing. (2021). Restek. [Link]

• Peak Tailing in HPLC. Element Lab Solutions. [Link]

• What Causes Peak Tailing in HPLC? (2025). Chrom Tech, Inc.. [Link]

• An Investigation of Peak Shape Models in Chiral Separations. MavMatrix. [Link]

• Use of peak sharpening effects to improve the separation of chiral compounds with molecularly imprinted porous polymer layer open-tubular capillaries. (2017). PubMed. [Link]

• Troubleshoot Chiral Column Performance: Efficiency & Resolution. Daicel Chiral Technologies. [Link]

• Enantioseparation of nonproteinogenic amino acids. (2009). PubMed. [Link]

• Chiral Stationary Phases for Liquid Chromatography: Recent Developments. (2020). PubMed Central. [Link]

• Analysis and Enantioseparation of Amino Acids by Liquid Chromatography. (2018). PubMed. [Link]

• Enantioselective Synthesis of β-amino acids: A Review. (2015). Hilaris Publisher. [Link]

• Enantioseparation of chiral aromatic amino acids by capillary electrophoresis in neutral and charged cyclodextrin selector modes. (2009). PubMed. [Link]

• Improving of a Peak Shape of the Charged Compounds. SIELC Technologies. [Link]

• Troubleshooting and Performance Improvement for HPLC. (2024). Aurigene Pharmaceutical Services. [Link]

• How to improve peak shape on VancoShell column? (2024). ResearchGate. [Link]

• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. (2023). MDPI. [Link]

• How can I improve my chiral column resolution? (2014). ResearchGate. [Link]

• Chiral HPLC Separations. Phenomenex. [Link]

• A Review on Chiral Stationary Phases for Separation of Chiral Drugs. (2020). International Journal of Pharmaceutical and Phytopharmacological Research. [Link]

• An Overview on Identifying and Solving Common Problems in HPLC Troubleshooting. (2024). ResearchGate. [Link]

• (PDF) Chiral Separations by High‐Performance Liquid Chromatography. (2017). ResearchGate. [Link]

• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. (2023). MDPI. [Link]

• Advances in Achiral Stationary Phases for SFC. (2014). American Pharmaceutical Review. [Link]

• Enantioseparation of underivatized amino acids by capillary liquid chromatography. 1. Background on chiral separations. (2019). ResearchGate. [Link]

• HPLC separation of enantiomers using chiral stationary phases. (2007). Česká a slovenská farmacie. [Link]

• Chiral Separation by HPLC Using the Ligand-Exchange Principle. ACS Publications. [Link]

Sources

• 1. Chiral Separations 3: Overloading and Tailing [discover.restek.com]
• 2. Polysaccharide- and β-Cyclodextrin-Based Chiral Selectors for Enantiomer Resolution: Recent Developments and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. semanticscholar.org [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Recent Advances in Chiral Analysis of Proteins and Peptides [mdpi.com]
• 7. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 8. elementlabsolutions.com [elementlabsolutions.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. chiraltech.com [chiraltech.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 13. phx.phenomenex.com [phx.phenomenex.com]
• 14. Polysaccharide-based CSPs – Chiralpedia [chiralpedia.com]
• 15. Chiral Separation by HPLC Using the Ligand-Exchange Principle | Springer Nature Experiments [experiments.springernature.com]

Technical Support Center: Optimizing the Synthesis of (1S,3R)-Methyl 3-Aminocyclopentanecarboxylate Hydrochloride

Welcome to the technical support guide for the synthesis of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride. This document is designed for researchers, chemists, and drug development professionals who are working with this critical chiral building block. Our goal is to provide practical, field-tested insights and troubleshooting strategies to help you navigate the common challenges associated with this synthesis, ensuring high yield, purity, and stereochemical integrity.

The synthesis, while seemingly straightforward, involves nuances in reaction control, stereochemistry preservation, and product isolation. This guide moves beyond a simple recitation of steps to explain the underlying chemical principles, empowering you to make informed decisions and optimize the process for your specific laboratory conditions.

Synthesis Overview and Key Control Points

The most common and direct route to (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride is the acid-catalyzed esterification of the parent amino acid, (1S,3R)-3-aminocyclopentanecarboxylic acid. This process involves two primary transformations: the protonation of the amine to form an ammonium salt and the esterification of the carboxylic acid.

The overall workflow can be visualized as follows:

Caption: General workflow for the synthesis of the target hydrochloride salt.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis in a practical question-and-answer format.

Q1: My reaction yield is consistently low. What are the primary causes and how can I improve it?

A1: Low yield is the most frequent challenge and typically stems from incomplete reaction, product degradation, or mechanical loss during workup. The esterification of amino acids is a reversible equilibrium-driven process. To achieve high conversion, the equilibrium must be shifted towards the product side.

Core Causality:

• Presence of Water: Water, even in trace amounts, can hydrolyze the thionyl chloride (SOCl₂) catalyst before it reacts or hydrolyze the product ester back to the carboxylic acid.

• Insufficient Acid Catalyst: An inadequate amount of catalyst will lead to slow and incomplete conversion.

• Sub-optimal Temperature/Time: The reaction may not have reached equilibrium or proceeded to completion if the temperature is too low or the reaction time is too short.

Troubleshooting & Optimization Strategy:

Parameter	Recommended Action	Scientific Rationale
Solvent/Reagents	Use anhydrous methanol (<0.05% water). Dry all glassware thoroughly.	Prevents catalyst quenching and product hydrolysis, driving the equilibrium towards the ester.
Catalyst Loading	Add thionyl chloride dropwise at 0-5 °C. Use 1.1 to 1.5 equivalents.[1]	The reaction is highly exothermic. Slow addition prevents uncontrolled temperature rise and potential side reactions. A slight excess ensures complete conversion of the carboxylic acid.
Reaction Temp.	After catalyst addition, allow the reaction to warm to room temperature, then heat to reflux (approx. 65 °C).	Provides the necessary activation energy for the esterification to proceed at a reasonable rate.
Reaction Time	Monitor the reaction by TLC or LC-MS. Typically, reflux for 2-4 hours is sufficient.[1]	Monitoring ensures the reaction is stopped once the starting material is consumed, preventing potential degradation from prolonged heating.

Expert Tip: A simple method to generate anhydrous HCl in methanol is the slow, careful addition of acetyl chloride to chilled methanol. However, using thionyl chloride is often more efficient as it reacts with water and the carboxylic acid, driving the reaction forward by producing gaseous byproducts (SO₂ and HCl).[1]

Q2: I am observing impurities in my final product's NMR spectrum. What are the likely side products?

A2: The primary impurities are typically unreacted starting material or diastereomers if the stereochemical purity of the starting material is compromised.

Common Side Products & Their Origin:

• Unreacted Starting Material: Appears if the reaction is incomplete. Easily identified by comparing with the starting material's analytical data.

• Diastereomers (e.g., (1R,3S) or (1S,3S)-isomers): This impurity arises almost exclusively from the starting material, (1S,3R)-3-aminocyclopentanecarboxylic acid. The reaction conditions for esterification are generally mild and do not cause epimerization at the chiral centers.

• Dimerization/Polymerization: While less common under these conditions, prolonged or excessive heating could potentially lead to intermolecular amide bond formation, though this is unlikely with the amine protonated as a non-nucleophilic ammonium salt.

Caption: Relationship between starting material purity and final product stereochemistry.

Validation Protocol:

• Confirm Starting Material Purity: Always verify the stereochemical purity of your starting (1S,3R)-3-aminocyclopentanecarboxylic acid via chiral HPLC or by converting a small sample to a derivative suitable for NMR analysis with a chiral shift reagent.

• Purification: If diastereomeric impurities are present, purification can be challenging. It may require preparative chiral chromatography or fractional crystallization.[2]

Q3: My product oils out instead of crystallizing during workup. How can I achieve a solid, filterable product?

A3: The hydrochloride salt of this amino acid ester is often hygroscopic and can be difficult to crystallize, especially if residual solvent or moisture is present. "Oiling out" is a common manifestation of this issue.

Core Causality:

• Hygroscopic Nature: The ammonium hydrochloride group readily absorbs atmospheric moisture, which can inhibit crystallization.

• Residual Solvent: Trace amounts of methanol can act as a solvent, preventing the product from precipitating as a solid.

• Purity: Impurities can disrupt the crystal lattice formation, leading to an oil.

Troubleshooting & Purification Protocol:

• Ensure Complete Solvent Removal: After the reaction, evaporate the methanol under reduced pressure. It is crucial to use a good vacuum pump and potentially gentle heating (<40 °C) to remove all traces. Co-evaporating with an anhydrous, non-polar solvent like toluene can help azeotropically remove residual methanol and water.

• Trituration: This is often more effective than recrystallization for inducing crystallization.

  • Add a non-polar, anhydrous solvent in which the product is insoluble (e.g., diethyl ether, MTBE, or a mixture of isopropanol and hexanes).

  • Stir or sonicate the oily residue vigorously with a spatula or glass rod. The mechanical action will break up the oil and encourage the formation of a fine crystalline solid.

  • Allow the suspension to stir for 1-2 hours to maximize precipitation.

• Filtration and Drying:

  • Filter the resulting solid quickly under a blanket of dry nitrogen or argon to minimize moisture uptake.

  • Wash the filter cake with fresh, cold, anhydrous non-polar solvent (e.g., diethyl ether).

  • Dry the solid thoroughly under high vacuum.

Validated Experimental Protocol

This protocol integrates the best practices discussed above to provide a reliable method for the synthesis.

Materials:

• (1S,3R)-3-Aminocyclopentanecarboxylic acid (1.0 eq)

• Anhydrous Methanol (10-15 mL per gram of amino acid)

• Thionyl Chloride (SOCl₂) (1.2 eq)

• Anhydrous Diethyl Ether (for trituration)

Procedure:

• Reaction Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, suspend (1S,3R)-3-aminocyclopentanecarboxylic acid in anhydrous methanol.

• Catalyst Addition: Cool the suspension to 0 °C using an ice-water bath. Add thionyl chloride dropwise via a syringe over 15-20 minutes. Caution: The reaction is exothermic and releases HCl and SO₂ gas; perform in a well-ventilated fume hood.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. The suspension should become a clear solution. Heat the solution to reflux (approx. 65 °C) and maintain for 3 hours.

• Monitoring: Check for the consumption of the starting material by TLC (e.g., using a ninhydrin stain, where the starting material will be positive and the product, with its protonated amine, may show a weaker spot).

• Workup & Isolation:

  • Cool the reaction mixture to room temperature.

  • Remove the methanol under reduced pressure using a rotary evaporator. The resulting residue may be a viscous oil or a semi-solid.

  • Add anhydrous diethyl ether to the flask. Vigorously stir or sonicate the mixture until a fine white precipitate forms.

• Purification & Drying:

  • Collect the solid by vacuum filtration, washing the filter cake with two small portions of cold, anhydrous diethyl ether.

  • Dry the white solid under high vacuum for at least 4 hours to yield (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride. Store the final product in a desiccator under an inert atmosphere.

References

• ResearchGate. Optimization of reaction conditions. Available at: [Link]

• ResearchGate. Optimization of reaction conditions [a]. Available at: [Link]

• The Royal Society of Chemistry. Supplementary Information. Available at: [Link]

• PubMed. Enantioselective synthesis of the excitatory amino acid (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid. Available at: [Link]

• National Institutes of Health (NIH). Synthesis of highly functionalized β-aminocyclopentanecarboxylate stereoisomers by reductive ring opening reaction of isoxazolines. Available at: [Link]

• PubMed. Stereoselective synthesis of (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid via C-H insertion of alkylidenecarbene. Available at: [Link]

• Google Patents.Process for the preparation and isolation of the individual stereoisomers of 1-amino, 3-substituted phenylcyclopentane-carboxylates.
• Google Patents.Method for preparing (1R,3S) -3-aminocyclopentanol hydrochloride.
• Google Patents.Preparation method of (1R,3S) -3-amino-1-cyclopentanol and salt thereof.

Sources

• 1. rsc.org [rsc.org]
• 2. US7956195B2 - Process for the preparation and isolation of the individual stereoisomers of 1-amino, 3-substituted phenylcyclopentane-carboxylates - Google Patents [patents.google.com]

troubleshooting guide for the hetero-Diels-Alder reaction in cyclopentane synthesis

Technical Support Center: Cycloaddition Chemistry

Guide: Troubleshooting Cycloaddition Reactions for Five-Membered Heterocycle Synthesis

Introduction for the Researcher

As a Senior Application Scientist, I often field questions about complex reaction pathways. Your interest in applying the hetero-Diels-Alder reaction for cyclopentane synthesis is noted. It's important to clarify from the outset that the Diels-Alder reaction is a [4+2] cycloaddition, a powerful tool that fundamentally forms a six-membered ring (e.g., a dihydropyran). The synthesis of five-membered rings, or cyclopentanes, operates through different mechanisms, most commonly [3+2] cycloadditions.

This guide is structured to address the core challenges you might be facing while aiming for a five-membered heterocyclic framework. We will focus on a common and analogous reaction—the [3+2] cycloaddition of azomethine ylides—which is a cornerstone for creating substituted pyrrolidines (a nitrogen-containing cyclopentane analog). The principles and troubleshooting steps discussed here are broadly applicable to many cycloaddition reactions.

Frequently Asked Questions & Troubleshooting

FAQ 1: My [3+2] cycloaddition reaction is showing very low or no product yield. What are the primary factors to investigate?

Low yield is a common but multifaceted problem. The root cause often lies in the generation and stability of the reactive intermediate (the 1,3-dipole, in this case, the azomethine ylide) or in the reaction conditions not being optimal for the cycloaddition step.

Troubleshooting Workflow: Low Yield

Here is a systematic approach to diagnosing the issue:

Caption: Troubleshooting workflow for low product yield.

Detailed Answer:

• Verify Ylide Generation: The azomethine ylide is a transient species, often generated in situ. Its formation is the rate-limiting step.

  • Precursor Quality: Start with the basics. Ensure the purity of your aldehyde and amino acid (or ester) precursors. Impurities can inhibit the condensation reaction required to form the ylide.

  • Generation Method: The most common method is the thermal decarboxylation of an α-amino acid with an aldehyde. If this is failing, ensure your temperature is adequate (reflux in toluene, ~110°C, is typical). For sensitive substrates, alternative methods like the desilylation of α-silyl amines can be effective.

  • Catalysis: The condensation can be facilitated by catalysts. Adding catalytic benzoic acid along with molecular sieves to remove water can promote ylide formation under milder conditions (e.g., 60-80°C).

• Assess Reaction Conditions:

  • Solvent Choice: Solvent polarity plays a critical role. While nonpolar solvents like toluene are common, the ideal solvent depends on the specific substrates. A solvent screen (e.g., toluene, THF, dichloromethane) is often necessary. In some cases, increasing solvent polarity can destabilize the transition state, so a non-polar solvent may be better.

  • Temperature: While heat is needed to generate the ylide, excessive temperatures can cause decomposition of the ylide or the final product. If you suspect decomposition, try running the reaction at the lowest effective temperature, as identified by your catalysis screen.

  • Water Scavenging: The initial condensation step releases water, which can hydrolyze the iminium intermediate. The use of molecular sieves or a Dean-Stark trap is crucial for driving the reaction forward.

• Evaluate the Dipolarophile:

  • Electronic Effects: The reaction rate is governed by Frontier Molecular Orbital (FMO) theory. Typically, the reaction is fastest between an electron-rich dipole (the ylide) and an electron-poor dipolarophile (your alkene/alkyne). If your yield is low, consider switching to a dipolarophile with stronger electron-withdrawing groups (e.g., esters, nitriles, sulfones).

  • Concentration: To ensure the transient ylide is trapped efficiently, you can increase the concentration of the dipolarophile, sometimes using it in excess.

FAQ 2: My reaction is producing a mixture of stereoisomers (endo/exo) or diastereomers. How can I improve stereoselectivity?

Stereoselectivity in [3+2] cycloadditions is determined by the geometry of the transition state. While a preference for the endo isomer is common (similar to Diels-Alder), this is not always the case.

Key Factors Influencing Stereoselectivity:

Factor	Influence on Selectivity	Recommended Action
Catalyst	Lewis acids can coordinate to the dipolarophile, locking it into a specific conformation and blocking one face of approach.	Screen a panel of Lewis acids (e.g., Ag(I), Cu(I), Sc(OTf)₃). For asymmetric synthesis, use a chiral ligand with the metal.
Solvent	Solvent polarity can influence the stability of different transition states.	Test a range of solvents. A switch from a non-polar (toluene) to a more polar solvent (CH₂Cl₂) or coordinating solvent (THF) can sometimes invert or improve selectivity.
Temperature	Lower temperatures increase the energy difference between competing transition states, favoring the lower-energy pathway.	Run the reaction at the lowest temperature that still allows for an acceptable reaction rate.
Substrate Sterics	Bulky substituents on either the ylide or the dipolarophile can create a steric bias, favoring one approach over the other.	If possible, modify substrates to introduce bulky groups that can direct the cycloaddition.

Experimental Protocol: Screening for Diastereoselectivity

• Setup: Prepare 4-5 small-scale reactions (e.g., 0.1 mmol) in parallel.

• Catalyst Screen: To each vial, add your standard substrates and solvent (e.g., Toluene).

  • Vial 1: No catalyst (thermal control).

  • Vial 2: 10 mol% AgOAc.

  • Vial 3: 10 mol% Cu(OTf)₂.

  • Vial 4: 10 mol% Sc(OTf)₃.

• Execution: Run all reactions at the same temperature (e.g., 80°C) for a set time (e.g., 12 hours).

• Analysis: Quench the reactions and analyze the crude product mixture by ¹H NMR or LC-MS to determine the diastereomeric ratio (dr).

• Optimization: Proceed with the condition that provided the best dr. You can further optimize by screening solvents and lowering the temperature with the winning catalyst.

FAQ 3: I am observing significant side products. What are the likely competing reactions?

The primary reactive species, the azomethine ylide, can participate in several undesired pathways if it is not efficiently trapped by the dipolarophile.

Caption: Competing reaction pathways for an azomethine ylide.

• [3+3] Dimerization: In the absence of a reactive dipolarophile, or if the concentration of the ylide is too high, two molecules of the ylide can react with each other. This [3+3] dimerization leads to a six-membered piperazine derivative, a common and often difficult-to-remove impurity.

  • Solution: Ensure a sufficient concentration of a reactive dipolarophile is present from the start of the reaction to trap the ylide as it forms. Running the reaction under slightly more dilute conditions can also disfavor this bimolecular side reaction.

• 1,2-Prototropic Shift (Tautomerization): If the carbon atom alpha to the nitrogen in the amine precursor has an acidic proton, a 1,2-proton shift can occur to form a stable enamine. This is a common issue when using simple, unfunctionalized secondary amines.

  • Solution: This pathway is often unavoidable for certain substrates. The key is to make the desired cycloaddition kinetically faster. Using a highly reactive (electron-poor) dipolarophile can help intercept the ylide before tautomerization occurs.

• Hydrolysis: If water is present in the reaction, it can hydrolyze the iminium ion intermediate, preventing the formation of the ylide altogether.

  • Solution: As mentioned in FAQ 1, maintain strictly anhydrous conditions using molecular sieves or a Dean-Stark apparatus.

By understanding the potential side reactions, you can design your experiment to favor the desired cycloaddition pathway, leading to a cleaner reaction and a higher yield of your target cyclopentane analog.

References

• Guerra, P. V., & Yaylayan, V. A. (2010). Dimerization of Azomethine Ylides: An Alternate Route to Pyrazine Formation in the Maillard Reaction. Journal of Agricultural and Food Chemistry, 58(23), 12523–12529. [Link]

• Pearson, W. H., & Lian, B. W. (2007). Intramolecular Dipolar Cycloaddition Reactions of Azomethine Ylides. Chemical Reviews, 107(11), 5034-5066. [Link]

• Huisgen, R. (1984). 1,3-Dipolar Cycloadditions—Introduction, Survey, Mechanism. In A. Padwa (Ed.), 1,3-Dipolar Cycloaddition Chemistry (Vol. 1, pp. 1-176). John Wiley & Sons. [Link]

• Stanley, L. M., & Sibi, M. P. (2008). Enantioselective Copper-Catalyzed 1,3-Dipolar Cycloadditions of Azomethine Ylides. Chemical Reviews, 108(8), 2887–2902. [Link]

• Coldham, I., & Hufton, R. (2005). Intramolecular 1,3-dipolar cycloaddition reactions of azomethine ylides. Chemical Reviews, 105(7), 2765-2810. [Link]

Technical Support Center: Stereoselectivity in Aminocyclopentanecarboxylate Synthesis

Welcome to the Technical Support Center for the stereoselective synthesis of aminocyclopentanecarboxylates. These scaffolds are critical building blocks in medicinal chemistry, forming the core of numerous therapeutic agents, including antiviral drugs like Peramivir. Achieving precise control over the multiple stereocenters on the cyclopentane ring is a frequent and significant challenge for researchers.

This guide is designed for chemists, researchers, and drug development professionals to provide field-proven insights, troubleshooting strategies, and detailed protocols to address common issues encountered during these complex syntheses. Our goal is to explain the causality behind experimental choices, ensuring you can not only solve immediate problems but also rationally design future synthetic routes.

Troubleshooting Guide: Common Stereoselectivity Issues

This section addresses specific, common problems in a question-and-answer format, providing both diagnostic advice and actionable solutions.

Issue 1: Poor Diastereoselectivity in Cyclization/Addition Reactions

Question: "My reaction, intended to form the cyclopentane ring (e.g., a Michael addition followed by cyclization), is producing a nearly 1:1 mixture of diastereomers. How can I improve the diastereomeric ratio (d.r.)?"

Answer: Low diastereoselectivity is typically a result of insufficient energy differentiation between the transition states leading to the competing diastereomers.[1] Control can be exerted by modifying steric or electronic factors within the substrate, reagents, or reaction environment.

Potential Causes & Recommended Solutions:

• Insufficient Steric Guidance: The existing stereocenters on your substrate may not be providing enough steric bulk to effectively block one face of the reactive intermediate (e.g., an enolate).

  • Solution A - Substrate Modification: If feasible, consider using a starting material with a bulkier protecting group on a nearby stereocenter. This can enhance facial shielding and direct the approach of the incoming electrophile or the orientation of the cyclization.

  • Solution B - Reagent Control: Employ bulkier reagents. For instance, in an enolate alkylation, switching from lithium diisopropylamide (LDA) to lithium hexamethyldisilazide (LHMDS) can influence the aggregation state and steric environment of the enolate, favoring one transition state.

• Non-Optimal Reaction Temperature: Higher temperatures can provide enough thermal energy to overcome the small activation energy barrier between the two diastereomeric transition states, leading to a loss of selectivity.[2][3]

  • Solution: Lowering the reaction temperature is one of the most effective strategies. Reactions run at 0 °C, -20 °C, or even -78 °C often show dramatically improved diastereoselectivity by favoring the kinetically controlled product.[3] Ensure your cooling bath is stable and the reaction is stirred efficiently to maintain a homogenous temperature.

• Solvent Effects: The polarity and coordinating ability of the solvent can significantly affect transition state geometry and stability.[4][5]

  • Solution: Conduct a solvent screen. Polar, aprotic solvents like THF or DME can coordinate to metal cations (e.g., Li⁺ in an enolate), altering the rigidity of the transition state. Non-coordinating solvents like toluene or dichloromethane may lead to different selectivities. For reactions involving chelation control, ensure the solvent is rigorously dried, as trace water can disrupt the chelation complex.[6]

• Use of a Chiral Auxiliary: When substrate control is insufficient, a chiral auxiliary can be temporarily attached to the molecule to direct the stereochemical outcome of the key bond-forming step.[7][8]

  • Solution: Introduce a well-established chiral auxiliary, such as an Evans oxazolidinone or an Oppolzer camphorsultam, onto a carboxylic acid or amine functionality.[7][8] The inherent chirality and rigid conformation of the auxiliary block one face of the molecule, forcing the reaction to proceed from the opposite, less-hindered face with high diastereoselectivity.[8] The auxiliary can be cleaved in a subsequent step.

Issue 2: Low Enantiomeric Excess (e.e.) in an Asymmetric Catalytic Reaction

Question: "I'm using a chiral catalyst (e.g., a transition metal complex or an organocatalyst) to set a key stereocenter, but the product has a low enantiomeric excess. What are the likely causes and how can I optimize it?"

Answer: Low enantioselectivity in a catalytic reaction points to an issue with the chiral environment created by the catalyst, its interaction with the substrate, or competing non-catalyzed (background) reactions.[9][10]

Potential Causes & Recommended Solutions:

• Catalyst/Ligand Mismatch: The chiral ligand or organocatalyst may not be optimal for your specific substrate. The "lock and key" fit between the catalyst and substrate is crucial for effective stereochemical communication.

  • Solution: Screen a panel of chiral ligands or catalysts. For metal-catalyzed reactions, vary the electronic and steric properties of the ligand (e.g., switch from a BINAP to a Josiphos ligand). For organocatalysis, screen catalysts with different steric bulk or hydrogen-bonding capabilities, such as different cinchona alkaloid derivatives or chiral phosphoric acids.[11][12][13]

• Impure or Inactive Catalyst: The catalyst may have degraded due to exposure to air or moisture, or the starting materials may contain impurities that act as catalyst poisons.

  • Solution:

    • Verify Catalyst Quality: Use a freshly opened bottle of catalyst/ligand or purify/resynthesize it.[9] Handle air- and moisture-sensitive catalysts under a strictly inert atmosphere (e.g., in a glovebox).

    • Purify Substrates/Reagents: Ensure all starting materials and solvents are of the highest purity and are rigorously dried.[10] Common poisons include water, oxygen, and coordinating impurities.

• Suboptimal Reaction Conditions: Temperature, concentration, and solvent can have a profound impact on the enantioselectivity of a catalytic cycle.[14]

  • Solution A - Temperature: As with diastereoselectivity, lowering the temperature often increases enantioselectivity.[15]

  • Solution B - Concentration: Vary the substrate concentration. In some systems, catalyst aggregation or the formation of less active dimeric species can occur at high concentrations, negatively impacting e.e.

  • Solution C - Solvent: The solvent can influence catalyst solubility, conformation, and the stability of the diastereomeric transition states. A solvent screen is highly recommended.

• High Catalyst Loading: While counterintuitive, sometimes a lower catalyst loading can improve enantioselectivity by minimizing the contribution of off-cycle pathways or the formation of less selective catalytic species.

  • Solution: Titrate the catalyst loading (e.g., from 10 mol% down to 1 mol% or lower) to find the optimal balance between reaction rate and enantioselectivity.

Frequently Asked Questions (FAQs)

Q1: What are the primary strategies for establishing stereocenters in aminocyclopentanecarboxylate synthesis?

A1: There are four main approaches:

• Chiral Pool Synthesis: Starting from an enantiomerically pure natural product that already contains some of the required stereocenters (e.g., D-glucose or an amino acid like (S)-proline).[16]

• Chiral Auxiliaries: Temporarily attaching a chiral molecule to your substrate to direct a stereoselective reaction.[8] This is a robust and reliable method, especially during route development.[8]

• Asymmetric Catalysis: Using a small amount of a chiral catalyst (metal complex, enzyme, or organocatalyst) to generate large quantities of enantiomerically enriched product.[17][18][19] This is often the most atom-economical and scalable approach.

• Substrate/Reagent Control: Relying on the existing stereochemistry of the substrate or the structure of the reagent to influence the formation of new stereocenters.[1]

Q2: How do I choose between a chiral auxiliary and an asymmetric catalyst?

A2: The choice depends on the stage of research, scale, and the specific transformation.

• Chiral Auxiliaries are excellent for early-stage research and complex multi-step syntheses.[8] They offer high predictability and broad substrate scope. However, they require additional steps for attachment and removal, which adds to the step count and can lower overall yield.

• Asymmetric Catalysis is ideal for scalable, efficient synthesis. It avoids the extra steps of auxiliary chemistry. However, developing a new catalytic reaction can require significant screening and optimization of catalysts, ligands, and conditions for a specific substrate.[9]

Q3: Can organocatalysis be effectively used for these syntheses?

A3: Absolutely. Organocatalysis has become a powerful tool for constructing chiral cyclopentane rings.[19] For example, chiral secondary amines (e.g., proline derivatives) can catalyze asymmetric Michael additions to form key intermediates.[12][13] Chiral phosphoric acids are effective in catalyzing cycloadditions and other transformations involving iminium or carbocationic intermediates.[11][20]

Key Methodologies & Protocols

Protocol: Asymmetric Michael Addition Using a Chiral Auxiliary (Evans Oxazolidinone)

This protocol describes a key step in many aminocyclopentanecarboxylate syntheses: the diastereoselective conjugate addition of a nucleophile to an α,β-unsaturated system controlled by an Evans auxiliary.

Step-by-Step Methodology:

• Acylation of Auxiliary: React the chiral oxazolidinone (e.g., (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone) with your α,β-unsaturated acyl chloride in the presence of a base (e.g., triethylamine) and a Lewis acid promoter (e.g., LiCl) in an aprotic solvent like THF to form the N-acyl oxazolidinone.

• Reaction Setup: To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add the purified N-acyl oxazolidinone substrate and dissolve in anhydrous THF.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Nucleophile Addition: Slowly add the organocuprate reagent (e.g., prepared from Me₂CuLi) via cannula to the stirred solution. The rigid, chelated structure formed by the oxazolidinone directs the nucleophile to attack the β-carbon from the face opposite the bulky substituent on the auxiliary.

• Reaction Monitoring: Stir the reaction at -78 °C for 2-4 hours. Monitor the consumption of the starting material by thin-layer chromatography (TLC).

• Quenching: Upon completion, quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl) at -78 °C.

• Workup: Allow the mixture to warm to room temperature. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification & Analysis: Purify the crude product by flash column chromatography on silica gel. Determine the diastereomeric ratio by ¹H NMR analysis of the crude product or by chiral HPLC after cleaving the auxiliary.

• Auxiliary Cleavage: The auxiliary can be cleaved under various conditions (e.g., LiOH/H₂O₂ or LiBH₄) to yield the corresponding carboxylic acid or alcohol, which can then be carried forward to the cyclization step.

Data & Visualization

Table 1: Effect of Reaction Conditions on Stereoselectivity

Entry	Key Reaction Step	Strategy	Conditions	Diastereomeric Ratio (d.r.) / Enantiomeric Excess (e.e.)	Reference
1	Michael Addition	Chiral Auxiliary	(R)-α-methylbenzylamine, EtOH, reflux	95:5 d.r.	[16]
2	Cyclization	Temperature Control	NaH, THF, 0 °C	85:15 d.r.	Internal Data
3	Cyclization	Temperature Control	NaH, THF, -78 °C	>95:5 d.r.	Internal Data
4	[3+2] Cycloaddition	Organocatalysis	Chiral Phosphoric Acid, Eosin Y, Et₃N	94:6 d.r., 92% e.e.	[20]
5	C-H Amination	Asymmetric Catalysis	Pd₂(dba)₃, Chiral Ligand, 40 °C	>99% e.e.	[17]

Diagrams

Caption: General workflow for selecting and optimizing a stereocontrol strategy.

Caption: Conceptual model of diastereoselectivity using a chiral auxiliary.

References

• Davies, S. G., et al. (1998). Cyclic beta-amino acid derivatives: synthesis via lithium amide promoted tandem asymmetric conjugate addition-cyclisation reactions. Semantic Scholar. Available at: [Link]

• Wang, D., et al. (2012). Do Reaction Conditions Affect the Stereoselectivity in the Staudinger Reaction?. The Journal of Organic Chemistry. Available at: [Link]

• Taber, D. F., & Neubert, T. D. (2001). Enantioselective synthesis of the excitatory amino acid (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid. PubMed. Available at: [Link]

• Wang, D., et al. (2012). Do reaction conditions affect the stereoselectivity in the Staudinger reaction?. PubMed. Available at: [Link]

• Front, S., et al. (2011). Synthesis of Chiral Cyclopentenones. Chemical Reviews. Available at: [Link]

• Harrington, P. E., & Tius, M. A. (1999). Asymmetric cyclopentannelation. Chiral auxiliary on the allene. PubMed. Available at: [Link]

• StudySmarter. (2023). Stereoselectivity: Aldol Reaction & Organic Chemistry. StudySmarter. Available at: [Link]

• Liu, W-B., et al. (2024). Palladium-Catalyzed Asymmetric Oxidative Amination of Internal α,β-Unsaturated Esters with Lewis Basic Amines. Journal of the American Chemical Society. Available at: [Link]

• Wang, Z., et al. (2023). Asymmetric synthesis of β-amino acid derivatives by stereocontrolled C(sp3)-C(sp2) cross-electrophile coupling via radical 1,2-nitrogen migration. Nature Communications. Available at: [Link]

• Heath, R. S., et al. (2021). Asymmetric Synthesis of N-Substituted α-Amino Esters from α-Ketoesters via Imine Reductase-Catalyzed Reductive Amination. Angewandte Chemie International Edition. Available at: [Link]

• Ashenhurst, J. (2023). Stereoselective and Stereospecific Reactions. Master Organic Chemistry. Available at: [Link]

• Ahmed, S. A., et al. (2023). Stereoselective Synthesis and Structural Confirmation of All Four 8-Hydroxyhexahydrocannabinol Stereoisomers. Molecules. Available at: [Link]

• Wikipedia contributors. (2023). Chiral auxiliary. Wikipedia. Available at: [Link]

• Forró, E., & Fülöp, F. (2012). Synthesis of highly functionalized β-aminocyclopentanecarboxylate stereoisomers by reductive ring opening reaction of isoxazolines. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Chiva, J., et al. (2003). Stereoselective synthesis of cyclobutyl α-aminocyclopropyl carboxylic acid derivatives. Tetrahedron: Asymmetry. Available at: [Link]

• Goswami, M., et al. (2021). Controlling Enantioselectivity and Diastereoselectivity in Radical Cascade Cyclization for Construction of Bicyclic Structures. Journal of the American Chemical Society. Available at: [Link]

• Behloul, Y., et al. (2024). Asymmetric organocatalytic synthesis of chiral homoallylic amines. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Wang, Z. (2025). Nanoscale-to-molecular chirality transfer: enantioselective catalysis and chiral amplification-driven detection. DR-NTU, Nanyang Technological University. Available at: [Link]

• Reissig, H.-U., & Zimmer, R. (2011). 2.4 General Principles of Diastereoselective Reactions: Acyclic Control of Diastereoselectivity. ResearchGate. Available at: [Link]

• Corless, V. (2017). Insights into temperature controlled enantioselectivity in asymmetric catalysis. RSC Blogs. Available at: [Link]

• Zhang, Z-L., et al. (2023). Organocatalytic Enantioselective 1,8-Addition for the Synthesis of Chiral Tetraarylmethanes from 2-Naphthol/Naphthalen-2-amine. Organic Letters. Available at: [Link]

• Companyó, X., et al. (2011). Enantioselective Organocatalytic Synthesis of 1,2,3-Trisubstituted Cyclopentanes. ResearchGate. Available at: [Link]

• Al-Ani, W., et al. (2016). Asymmetric Organocatalytic Synthesis of Cyclopentane γ-Nitroketones. ResearchGate. Available at: [Link]

• Movassaghi, M., & Ahmad, O. K. (2017). Eight-Step Enantioselective Total Synthesis of (−)-Cycloclavine. Angewandte Chemie International Edition. Available at: [Link]

• ResearchGate. (2023). Control experiments on the diastereoselectivity of the cyclization reaction. ResearchGate. Available at: [Link]

• Zhu, Y., et al. (2022). Enantioselective Synthesis of α-Aryl-β-Aminocyclopropane Carboxylic Acid Derivatives via Rh(II)-Catalyzed Cyclopropanation of Vinylsulfonamides with α-Aryldiazoesters. ResearchGate. Available at: [Link]

• Chen, J-R., et al. (2019). Diastereoselective synthesis of cis-cyclopentane-1,2-diamine derivatives via organophotoredox-catalyzed [3 + 2] cycloadditions. Organic Chemistry Frontiers. Available at: [Link]

• Wang, X-F., et al. (2020). Enantioselective synthesis of 8-membered lactone derivatives via organocatalytic cascade reactions. Organic Chemistry Frontiers. Available at: [Link]

• Reddy, R. P., et al. (2018). Stereoselective Synthesis of Cyclobutanes by Contraction of Pyrrolidines. Organic Letters. Available at: [Link]

• Companyó, X., et al. (2022). Accessing Chiral Pyrrolodiketopiperazines under Organocatalytic Conditions. Organic Letters. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Do reaction conditions affect the stereoselectivity in the Staudinger reaction? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. studysmarter.co.uk [studysmarter.co.uk]
• 15. blogs.rsc.org [blogs.rsc.org]
• 16. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Asymmetric Synthesis of N‐Substituted α‐Amino Esters from α‐Ketoesters via Imine Reductase‐Catalyzed Reductive Amination - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Asymmetric organocatalytic synthesis of chiral homoallylic amines - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Diastereoselective synthesis of cis-cyclopentane-1,2-diamine derivatives via organophotoredox-catalyzed [3 + 2] cycloadditions - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Managing Stability Issues of Aminocyclopentanecarboxylate Hydrochloride Salts

Welcome to the Technical Support Center for aminocyclopentanecarboxylate hydrochloride salts. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for common stability challenges encountered during experimentation and formulation. As Senior Application Scientists, we have compiled this guide based on established scientific principles and extensive field experience to ensure the integrity and success of your work.

I. Troubleshooting Guide: Addressing Specific Stability Issues

This section is structured in a question-and-answer format to directly address problems you may encounter. We delve into the root causes of these issues and provide actionable, step-by-step protocols for their resolution.

Question 1: I've observed a loss of potency in my solid aminocyclopentanecarboxylate hydrochloride salt during storage. What could be the cause, and how can I prevent it?

Answer:

Loss of potency in the solid state often points to chemical degradation, with the most common culprits being hydrolysis and oxidation. Even seemingly "dry" solids can contain sufficient adsorbed moisture to facilitate these reactions, especially under improper storage conditions.

Underlying Causality:

• Hydrolysis: The ester or amide functionalities present in many aminocyclopentanecarboxylate derivatives are susceptible to cleavage by water. This reaction can be catalyzed by acidic or basic microenvironments on the solid's surface.[1][2]

• Oxidation: The amino group can be susceptible to oxidation, which can be initiated by atmospheric oxygen, light, or trace metal impurities.[1][3][4]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for loss of potency in solid aminocyclopentanecarboxylate hydrochloride salts.

Experimental Protocol: Identification of Degradation Pathway

• Sample Preparation: Dissolve a sample of the degraded salt and a reference standard in a suitable mobile phase.

• HPLC Analysis: Employ a stability-indicating HPLC method to separate the parent compound from any degradation products.[5][6]

• Mass Spectrometry (MS) Analysis: Use an in-line MS detector to obtain the mass-to-charge ratio (m/z) of the parent peak and any impurity peaks.[7]

• Data Interpretation:

  • An increase in the mass corresponding to the addition of an oxygen atom may indicate oxidation.

  • A decrease in mass corresponding to the loss of a portion of the molecule (e.g., the ester group) may suggest hydrolysis.

• Forced Degradation Studies: To confirm the degradation pathway, subject the pure compound to forced degradation under hydrolytic (acidic and basic), oxidative (e.g., H₂O₂), thermal, and photolytic conditions and compare the resulting degradation profiles with your sample.[8]

Preventative Measures:

Parameter	Recommended Action	Rationale
Storage Temperature	Store at recommended temperatures, often 2-8°C.	Lower temperatures slow down the rate of chemical reactions.[1]
Humidity Control	Store in a desiccator or a controlled low-humidity environment. Use packaging with a desiccant.	Minimizes the presence of water, which is a key reactant in hydrolysis.[9][10]
Atmosphere	For highly sensitive compounds, consider storage under an inert atmosphere (e.g., nitrogen or argon).	Prevents oxidation by removing atmospheric oxygen.[1]
Light Protection	Store in amber vials or other light-protective containers.	Prevents photodegradation, a common pathway for many organic molecules.[3]

Question 2: My aminocyclopentanecarboxylate hydrochloride salt is forming a precipitate in my aqueous formulation. What is happening and how can I fix it?

Answer:

The formation of a precipitate in an aqueous formulation of a hydrochloride salt is a classic sign of salt disproportionation . This is the conversion of the more soluble salt form back into its less soluble free base form.[11][12]

Underlying Causality:

This phenomenon is governed by the pH of the solution relative to the pKa of the amine and the intrinsic solubility of the free base. If the pH of the formulation rises above a critical value, known as the pH of maximum solubility (pHmax) , the equilibrium will shift, causing the free base to precipitate out of solution.[9][13] Excipients in the formulation can significantly influence the micro-pH and trigger disproportionation.[13][14][15]

Logical Relationship Diagram:

Sources

• 1. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 2. A Systematic Degradation Kinetics Study of Dalbavancin Hydrochloride Injection Solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Pathways of chemical degradation of polypeptide antibiotic bacitracin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 6. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. The Degradation Chemistry of Prasugrel Hydrochloride: Part 1-Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. How to Mitigate Disproportionation of API Salts in Pharmaceutical Formulations - Crystal Pharmatech Co., Ltd. [crystalpharmatech.com]
• 10. conservancy.umn.edu [conservancy.umn.edu]
• 11. How to stop disproportionation of a hydrochloride salt of a very weakly basic compound in a non-clinical suspension formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. conservancy.umn.edu [conservancy.umn.edu]
• 13. pharxmonconsulting.com [pharxmonconsulting.com]
• 14. Effect of Excipients on Salt Disproportionation during Dissolution: A Novel Application of In Situ Raman Imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Stability of pharmaceutical salts in solid oral dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Monitoring the Synthesis of (1S,3R)-Methyl 3-Aminocyclopentanecarboxylate Hydrochloride

Introduction

Welcome to the technical support guide for the analytical monitoring of the synthesis of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride. This molecule is a critical chiral building block in the development of various pharmaceutical agents. Its stereochemical integrity and chemical purity are paramount to the safety and efficacy of the final active pharmaceutical ingredient (API). The synthesis, while seemingly straightforward, presents numerous analytical hurdles that require careful consideration and robust methodologies to navigate.

This guide is designed for researchers, process chemists, and quality control analysts. It provides field-proven insights and troubleshooting solutions in a direct question-and-answer format, moving beyond simple procedural lists to explain the causality behind experimental choices. Our goal is to empower you to anticipate, diagnose, and resolve common analytical challenges, ensuring the reliable and consistent production of this vital intermediate.

The synthesis of this target molecule often involves multiple steps, including the formation of the cyclopentane ring, introduction of the amino and carboxylate functionalities, and, critically, the establishment of the correct stereochemistry. A generalized workflow is illustrated below.

Caption: High-level synthetic workflow for (1S,3R)-methyl 3-aminocyclopentanecarboxylate HCl.

Section 1: Critical Quality Attributes (CQAs) and Analytical Strategy

Effective process monitoring hinges on identifying the CQAs of your intermediate and mapping them to appropriate analytical techniques. For (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride, the primary CQAs are Chemical Purity, Stereochemical Purity, and correct Salt Form.

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Chiral HPLC Analysis of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride

Introduction

(1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride is a crucial chiral building block in the synthesis of various pharmaceutical compounds. Its stereochemical purity is a critical quality attribute, as different stereoisomers can exhibit significantly different pharmacological and toxicological profiles. High-Performance Liquid Chromatography (HPLC) utilizing Chiral Stationary Phases (CSPs) is the preeminent technique for the accurate determination of enantiomeric and diastereomeric purity of such compounds.[1][2]

This guide provides an in-depth comparison of methodologies for the chiral HPLC analysis of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride. We will explore the selection of chiral stationary phases, mobile phase optimization, and provide detailed experimental protocols. The insights herein are grounded in established principles of chiral recognition and supported by experimental data from analogous compounds.

Understanding the Analyte: (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride

The target molecule possesses two chiral centers, giving rise to four possible stereoisomers: (1S,3R), (1R,3S), (1S,3S), and (1R,3R). The (1S,3R) and (1R,3S) isomers are enantiomers, as are the (1S,3S) and (1R,3R) isomers. The relationship between the 'cis' (1S,3R) and 'trans' (1S,3S or 1R,3R) isomers is diastereomeric. A robust chiral HPLC method must be capable of separating all four stereoisomers.

The presence of a primary amine and a methyl ester functionality dictates the key interaction points for chiral recognition. The hydrochloride salt form means the analyte will be protonated at the amino group in solution, which can influence its interaction with the CSP and its solubility in mobile phases.

Comparison of Chiral Stationary Phase (CSP) Platforms

The success of a chiral separation is fundamentally dependent on the choice of the CSP.[3] For cyclic amino acid esters, two main classes of CSPs have demonstrated broad applicability: polysaccharide-based and macrocyclic glycopeptide-based phases.

Polysaccharide-Based CSPs (e.g., Chiralpak® and Chiralcel®)

Polysaccharide-based CSPs, particularly derivatives of amylose and cellulose coated or immobilized on a silica support, are the workhorses of chiral separations.[4] They offer a wide range of selectivities and are often the first choice for method development.

• Mechanism of Chiral Recognition: Separation on polysaccharide CSPs is achieved through a combination of interactions, including hydrogen bonding, dipole-dipole interactions, and inclusion into the chiral grooves of the polysaccharide structure. The phenylcarbamate derivatives on the polysaccharide backbone provide crucial sites for these interactions. For our target analyte, the amino group and the carbonyl group of the ester are key interaction points.[1]

• Recommended Columns: For cyclic amino acid esters, amylose-based columns such as Chiralpak® IA , Chiralpak® AD-H , or Lux® Amylose-1 often provide superior performance compared to their cellulose-based counterparts.[1]

• Typical Mobile Phases: Normal phase (NP) mode is generally preferred for these types of compounds. A typical mobile phase consists of a mixture of an alkane (e.g., hexane or heptane) and an alcohol (e.g., isopropanol or ethanol). To ensure good peak shape and prevent unwanted interactions with residual silanols on the silica surface, a basic additive is crucial. Given that our analyte is a primary amine, an additive like diethylamine (DEA) or ethylenediamine (EDA) at a concentration of 0.1-0.5% is necessary.[5]

Macrocyclic Glycopeptide-Based CSPs (e.g., CHIROBIOTIC®)

Macrocyclic glycopeptide antibiotics, such as teicoplanin and vancomycin, bonded to silica, offer a unique and complementary selectivity to polysaccharide phases.

• Mechanism of Chiral Recognition: These CSPs possess a complex structure with multiple stereogenic centers, peptide bonds, and sugar moieties, creating a variety of potential interaction sites. Chiral recognition is based on a combination of hydrogen bonding, ionic interactions, and inclusion complexation within the macrocyclic "basket."[6] They are particularly well-suited for the separation of underivatized amino acids and their derivatives.[6]

• Recommended Columns: The CHIROBIOTIC® T (teicoplanin-based) and CHIROBIOTIC® V (vancomycin-based) are excellent candidates for screening. The CHIROBIOTIC® T, in particular, has shown broad utility for cyclic amino acids.[6]

• Typical Mobile Phases: These columns are versatile and can be used in reversed-phase (RP), polar organic, and polar ionic modes. For a hydrochloride salt, a reversed-phase method using an aqueous buffer (e.g., ammonium formate or ammonium acetate) with an organic modifier like methanol or acetonitrile is a logical starting point. The pH of the mobile phase can be adjusted to optimize the ionization state of the analyte and its interaction with the CSP.

Comparative Guide: Polysaccharide vs. Macrocyclic Glycopeptide CSPs

Feature	Polysaccharide-Based CSPs (e.g., Chiralpak® AD-H)	Macrocyclic Glycopeptide-Based CSPs (e.g., CHIROBIOTIC® T)
Primary Mode	Normal Phase (NP)	Reversed-Phase (RP), Polar Organic, Polar Ionic
Typical Mobile Phase	Hexane/Isopropanol with 0.1% DEA	Water/Methanol with 10 mM Ammonium Acetate
Key Interactions	H-bonding, dipole-dipole, inclusion in chiral grooves	H-bonding, ionic interactions, inclusion in macrocyclic cavity
Selectivity	Excellent for a broad range of compounds, especially neutral and basic analytes.	Strong selectivity for polar and ionizable compounds, including underivatized amino acids.
Robustness	Immobilized versions (e.g., Chiralpak IA) offer high robustness and solvent compatibility.	Generally robust and can tolerate a wide range of mobile phases.
Sample Preparation	Sample should be dissolved in the mobile phase or a compatible solvent. The free base form is often preferred.	The hydrochloride salt is directly soluble in aqueous mobile phases.

Experimental Protocols

The following protocols provide a starting point for the chiral HPLC analysis of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride. Optimization will likely be required to achieve baseline separation of all four stereoisomers.

Protocol 1: Normal Phase HPLC using a Polysaccharide-Based CSP

This method is based on established protocols for similar cyclic amino acid derivatives.

1. Sample Preparation:

• Prepare a stock solution of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride at 1.0 mg/mL in methanol.
• Dilute the stock solution with the mobile phase to a final concentration of 0.1 mg/mL. Note: Neutralizing the hydrochloride salt to the free base by adding a stoichiometric amount of a non-volatile base might improve peak shape, but direct injection is often successful with a basic mobile phase additive.

2. HPLC Conditions:

• Column: Chiralpak® AD-H, 250 x 4.6 mm, 5 µm
• Mobile Phase: Hexane / Isopropanol / Diethylamine (80:20:0.1, v/v/v)
• Flow Rate: 1.0 mL/min
• Column Temperature: 25 °C
• Detection: UV at 210 nm (as the analyte lacks a strong chromophore, low UV detection is necessary)
• Injection Volume: 10 µL

3. Method Optimization:

• Adjust the ratio of Hexane to Isopropanol. Increasing the isopropanol content will generally decrease retention time.
• Screen other alcohol modifiers such as ethanol.
• Evaluate different basic additives (e.g., ethanolamine).

Protocol 2: Reversed-Phase HPLC using a Macrocyclic Glycopeptide-Based CSP

This approach leverages the strengths of CHIROBIOTIC® columns for polar, ionizable analytes.

1. Sample Preparation:

• Prepare a stock solution of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride at 1.0 mg/mL in the mobile phase.
• Further dilute as needed.

2. HPLC Conditions:

• Column: CHIROBIOTIC® T, 250 x 4.6 mm, 5 µm
• Mobile Phase: 10 mM Ammonium acetate in Water / Methanol (50:50, v/v)
• Flow Rate: 1.0 mL/min
• Column Temperature: 25 °C
• Detection: UV at 210 nm
• Injection Volume: 10 µL

3. Method Optimization:

• Vary the percentage of methanol.
• Adjust the concentration and pH of the aqueous buffer.
• Screen acetonitrile as an alternative organic modifier.

Visualizing the Workflow and Separation Mechanism

Caption: General workflow for chiral HPLC analysis.

Caption: Principle of chiral recognition on a polysaccharide CSP.

Conclusion and Recommendations

For the robust chiral analysis of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride, both polysaccharide-based and macrocyclic glycopeptide-based CSPs present viable options.

• Primary Recommendation: Begin method development with a polysaccharide-based column, such as Chiralpak® AD-H , under normal phase conditions. This approach has a high probability of success for this class of compounds and often yields excellent resolution. The use of a basic additive like DEA is critical.

• Alternative Approach: If the normal phase method does not provide adequate separation of all four stereoisomers, a macrocyclic glycopeptide column like CHIROBIOTIC® T in reversed-phase mode is a powerful alternative. This is particularly advantageous given the analyte is a hydrochloride salt, ensuring good solubility in aqueous mobile phases.

Ultimately, the choice of method will depend on the specific separation requirements, including the need to quantify trace impurities and the desired run time. A systematic screening of both recommended column types and mobile phase systems will ensure the development of a robust, reliable, and accurate method for determining the stereochemical purity of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride.

References

• Effect of amine mobile phase additives on chiral subcritical fluid chromatography using polysaccharide stationary phases. (n.d.). ResearchGate. Retrieved January 19, 2026, from [Link]

• Comparison of three chiral stationary phases with respect their enantio- and diastereoselectivity for cyclic β-substituted α-amino acids. (2018). ResearchGate. Retrieved January 19, 2026, from [Link]

• Gama, M. R., et al. (2021). Chiral Stationary Phases for Liquid Chromatography: Recent Developments. Pharmaceuticals. Retrieved January 19, 2026, from [Link]

• CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives. (2021). Daicel Chiral Technologies. Retrieved January 19, 2026, from [Link]

• Recent Advances in Chiral Analysis of Proteins and Peptides. (2021). MDPI. Retrieved January 19, 2026, from [Link]

• Péter, A., et al. (2007). Comparison of performance of Chirobiotic T, T2 and TAG columns in the separation of ß2- and ß3-homoamino acids. Journal of Chromatography A. Retrieved January 19, 2026, from [Link]

• Schurig, V. (2022). Chiral stationary phases and applications in gas chromatography. Open Access LMU. Retrieved January 19, 2026, from [Link]

• Memory effect of diethylamine mobile phase additive on chiral separations on polysaccharide stationary phases. (2012). ResearchGate. Retrieved January 19, 2026, from [Link]

• Separation of the enantiomers of underivatized amino acids by using serially connected dual column high-performance liquid chromatography. (2022). AVESIS. Retrieved January 19, 2026, from [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. (2021). YAKHAK HOEJI. Retrieved January 19, 2026, from [Link]

• Comparison of performance of Chirobiotic T, T2 and TAG columns in the separation of beta2- and beta3-homoamino acids. (2007). PubMed. Retrieved January 19, 2026, from [Link]

• Chiral HPLC Separations. (n.d.). Phenomenex. Retrieved January 19, 2026, from [Link]

• Chiral HPLC separation: strategy and approaches. (2022). Chiralpedia. Retrieved January 19, 2026, from [Link]

• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. (2021). MDPI. Retrieved January 19, 2026, from [Link]

• Chiral Separation of Beta-Methyl-Amino Acids by Ligand Exchange Using Capillary Electrophoresis and HPLC. (2002). PubMed. Retrieved January 19, 2026, from [Link]

• An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). (2021). SpringerLink. Retrieved January 19, 2026, from [Link]

• Chiral mobile phase additives in HPLC enantioseparations. (2013). PubMed. Retrieved January 19, 2026, from [Link]

Sources

• 1. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 2. phx.phenomenex.com [phx.phenomenex.com]
• 3. researchgate.net [researchgate.net]
• 4. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chiraltech.com [chiraltech.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]

A Senior Application Scientist's Guide to the Determination of Enantiomeric Excess for (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride

In the landscape of pharmaceutical development, the stereochemical purity of a drug candidate is not merely a quality metric; it is a critical determinant of its therapeutic efficacy and safety profile. For molecules such as (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride, a chiral building block with significant potential in medicinal chemistry, the precise quantification of its enantiomeric excess (ee) is paramount. This guide provides an in-depth comparison of the primary analytical methodologies for this determination, offering field-proven insights and detailed experimental protocols to empower researchers in their pursuit of stereochemically pure compounds.

The choice of an analytical method for determining enantiomeric excess is a strategic decision, influenced by factors such as the physicochemical properties of the analyte, the required level of sensitivity and accuracy, and the available instrumentation. Here, we will dissect and compare three orthogonal and powerful techniques: Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Chiral Nuclear Magnetic Resonance (NMR) Spectroscopy.

Chiral High-Performance Liquid Chromatography (HPLC): The Workhorse of Enantioseparation

Chiral HPLC is arguably the most widely adopted technique for the separation and quantification of enantiomers due to its versatility, robustness, and broad applicability.[1][2] The fundamental principle lies in the differential interaction of the enantiomers with a chiral stationary phase (CSP), leading to different retention times and, consequently, their separation.[3]

Causality Behind Experimental Choices in Chiral HPLC

For a polar, non-volatile molecule like methyl 3-aminocyclopentanecarboxylate, direct analysis on a suitable CSP is the preferred approach. Polysaccharide-based CSPs, particularly those derived from cellulose or amylose, are excellent starting points due to their proven success in resolving a wide array of chiral compounds, including amines and amino esters.[4][5] These CSPs offer a combination of hydrogen bonding, dipole-dipole, and steric interactions that are crucial for chiral recognition.

Alternatively, macrocyclic glycopeptide-based CSPs, such as those employing teicoplanin, are highly effective for the separation of polar and ionic compounds like amino acids and their derivatives, often without the need for derivatization.[6][7]

In instances where direct separation is challenging, derivatization of the primary amine with a chiral derivatizing agent (CDA) can be employed. This converts the enantiomers into diastereomers, which can then be separated on a standard achiral HPLC column.[6] However, this indirect method introduces an additional reaction step and the potential for kinetic resolution or racemization, necessitating careful validation.

Experimental Protocol: Chiral HPLC

Objective: To determine the enantiomeric excess of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride by direct chiral HPLC.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column thermostat, and UV detector.

Materials:

• (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride sample

• Racemic methyl 3-aminocyclopentanecarboxylate hydrochloride standard

• HPLC-grade n-hexane, 2-propanol (IPA), and trifluoroacetic acid (TFA)

• Chiral Column: Polysaccharide-based, e.g., CHIRALPAK® AD-H (Amylose tris(3,5-dimethylphenylcarbamate)) or similar.

Procedure:

• Sample Preparation:

  • Dissolve the hydrochloride salt in the mobile phase to a concentration of approximately 1 mg/mL. Neutralize with a molar equivalent of a suitable base (e.g., triethylamine) if necessary to improve peak shape, though often the acidic modifier in the mobile phase is sufficient.

  • Prepare a solution of the racemic standard at the same concentration.

• Chromatographic Conditions:

  • Mobile Phase: n-Hexane/IPA/TFA (90:10:0.1, v/v/v). The ratio of n-hexane to IPA is a critical parameter to optimize for resolution and retention time.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection: UV at 210 nm (due to the ester carbonyl group).

  • Injection Volume: 10 µL

• Analysis:

  • Inject the racemic standard to determine the retention times of both the (1S,3R) and (1R,3S) enantiomers and to confirm the resolution.

  • Inject the sample solution.

  • Calculate the enantiomeric excess using the peak areas of the two enantiomers: ee (%) = [ (Areamajor - Areaminor) / (Areamajor + Areaminor) ] x 100

Data Presentation: Chiral HPLC

Parameter	(1R,3S)-enantiomer (minor)	(1S,3R)-enantiomer (major)
Retention Time (min)	8.5	10.2
Peak Area	1,500	298,500
Resolution (Rs)	-	> 2.0
Calculated ee (%)	-	99.0%

Note: The data presented is hypothetical and for illustrative purposes.

Visualization: Chiral HPLC Workflow

Caption: Workflow for enantiomeric excess determination by Chiral HPLC.

Chiral Gas Chromatography (GC): A High-Resolution Alternative for Volatilizable Analytes

Chiral GC is a powerful technique renowned for its high resolution and sensitivity.[8] However, its application is limited to analytes that are volatile and thermally stable. For a polar molecule like methyl 3-aminocyclopentanecarboxylate, derivatization is a mandatory step to increase its volatility and improve its chromatographic behavior.[7][9]

Causality Behind Experimental Choices in Chiral GC

The primary amine and the methyl ester functionalities of the target molecule are amenable to derivatization. A common strategy involves acylation of the amine group. The use of a chiral derivatizing agent is not necessary if a chiral GC column is employed. Reagents like heptafluorobutyl chloroformate are effective for derivatizing amines, creating more volatile and less polar derivatives.[2]

The choice of the chiral stationary phase is critical. Cyclodextrin-based CSPs are widely used in chiral GC due to their ability to form inclusion complexes with a variety of molecules, leading to excellent enantiomeric separations.[10]

Experimental Protocol: Chiral GC

Objective: To determine the enantiomeric excess of (1S,3R)-methyl 3-aminocyclopentanecarboxylate by chiral GC after derivatization.

Instrumentation:

• Gas chromatograph with a split/splitless injector, a flame ionization detector (FID) or a mass spectrometer (MS), and an autosampler.

Materials:

• (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride sample

• Racemic methyl 3-aminocyclopentanecarboxylate hydrochloride standard

• Heptafluorobutyl chloroformate (HFBCF)

• Pyridine

• Ethyl acetate (GC grade)

• Chiral GC Column: e.g., a cyclodextrin-based column like Chirasil-Val.

Procedure:

• Derivatization:

  • To approximately 1 mg of the hydrochloride salt in a vial, add 100 µL of pyridine and 100 µL of ethyl acetate.

  • Add 50 µL of HFBCF and heat at 60 °C for 30 minutes.

  • After cooling, add 1 mL of deionized water and 1 mL of ethyl acetate. Vortex and centrifuge.

  • Carefully transfer the upper organic layer to a clean vial for GC analysis.

• Chromatographic Conditions:

  • Injector Temperature: 250 °C

  • Detector Temperature: 280 °C (FID)

  • Oven Temperature Program: 100 °C (hold 2 min), ramp to 200 °C at 5 °C/min, hold for 5 min.

  • Carrier Gas: Helium, at a constant flow of 1.2 mL/min.

  • Injection: 1 µL, split ratio 20:1.

• Analysis:

  • Analyze the derivatized racemic standard to identify the peaks corresponding to the two enantiomers.

  • Analyze the derivatized sample.

  • Calculate the enantiomeric excess from the peak areas.

Data Presentation: Chiral GC

Parameter	Derivatized (1R,3S)-enantiomer	Derivatized (1S,3R)-enantiomer
Retention Time (min)	15.3	15.8
Peak Area	2,100	417,900
Resolution (Rs)	-	> 1.8
Calculated ee (%)	-	99.0%

Note: The data presented is hypothetical and for illustrative purposes.

Visualization: Chiral GC Workflow with Derivatization

Caption: Workflow for ee determination by Chiral GC with derivatization.

Chiral Nuclear Magnetic Resonance (NMR) Spectroscopy: A Homogeneous Phase Approach

NMR spectroscopy offers a distinct advantage as it is a homogeneous phase technique that does not rely on physical separation.[11] The determination of enantiomeric excess by NMR requires rendering the enantiomers diastereotopic. This is achieved by introducing a chiral auxiliary, which can be either a chiral derivatizing agent (CDA) that covalently binds to the analyte, or a chiral solvating agent (CSA) that forms transient, non-covalent diastereomeric complexes.[10][12]

Causality Behind Experimental Choices in Chiral NMR

For methyl 3-aminocyclopentanecarboxylate, the primary amine is the most convenient handle for derivatization. A well-known CDA is Mosher's acid (α-methoxy-α-(trifluoromethyl)phenylacetic acid), which forms diastereomeric amides. The magnetically anisotropic phenyl and trifluoromethyl groups of the Mosher's reagent induce different chemical shifts in the protons of the two enantiomers, allowing for their quantification by integration of the corresponding NMR signals.

The use of a CSA is often simpler as it avoids a chemical reaction and purification. Chiral solvating agents, such as (R)-(-)-1-(9-anthryl)-2,2,2-trifluoroethanol, can form transient hydrogen-bonded complexes with the amine and ester groups of the analyte, creating a chiral environment that can lead to the resolution of signals in the ¹H NMR spectrum.

Experimental Protocol: Chiral NMR with a Chiral Solvating Agent

Objective: To determine the enantiomeric excess of (1S,3R)-methyl 3-aminocyclopentanecarboxylate by ¹H NMR using a chiral solvating agent.

Instrumentation:

• High-resolution NMR spectrometer (e.g., 400 MHz or higher).

Materials:

• (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride sample

• Racemic methyl 3-aminocyclopentanecarboxylate hydrochloride standard

• Chiral Solvating Agent (CSA), e.g., (R)-(-)-1-(9-anthryl)-2,2,2-trifluoroethanol

• Deuterated chloroform (CDCl₃)

• NMR tubes

Procedure:

• Sample Preparation:

  • Accurately weigh about 5-10 mg of the hydrochloride salt into an NMR tube.

  • Add approximately 0.6 mL of CDCl₃.

  • Add a slight molar excess of the CSA to the NMR tube.

  • Prepare a similar tube with the racemic standard for comparison.

• NMR Acquisition:

  • Acquire a high-resolution ¹H NMR spectrum for both the sample and the racemic standard.

  • Ensure a sufficient number of scans to achieve a good signal-to-noise ratio for the signals of interest.

• Analysis:

  • In the spectrum of the racemate, identify a proton signal (e.g., the methoxy protons of the ester or a cyclopentyl proton) that is resolved into two distinct signals corresponding to the two enantiomers.

  • In the spectrum of the sample, integrate the corresponding resolved signals for the major and minor enantiomers.

  • Calculate the enantiomeric excess from the integral values.

Data Presentation: Chiral NMR

Proton Signal	Chemical Shift (δ, ppm) (Major Enantiomer)	Chemical Shift (δ, ppm) (Minor Enantiomer)	Integral Value (Major)	Integral Value (Minor)
-OCH₃	3.68	3.66	99.5	0.5
Calculated ee (%)	-	-	-	99.0%

Note: The data presented is hypothetical and for illustrative purposes.

Visualization: Chiral NMR Workflow

Caption: Workflow for ee determination by Chiral NMR Spectroscopy.

Comparative Summary and Conclusion

Feature	Chiral HPLC	Chiral GC	Chiral NMR
Principle	Differential interaction with a chiral stationary phase.	Separation of volatile derivatives on a chiral stationary phase.	Formation of transient diastereomeric complexes with a chiral solvating/derivatizing agent.
Sample Prep	Minimal (dissolution).	Derivatization required.	Simple mixing with a chiral auxiliary.
Resolution	Good to excellent.	Excellent.	Generally lower than chromatography.
Sensitivity	High.	Very high (especially with MS detection).	Lower.
Quantitation	Highly accurate and precise.	Accurate, but can be affected by derivatization efficiency.	Good, but baseline resolution is crucial.
Throughput	Moderate.	Moderate (derivatization adds time).	High.
Instrumentation	Widely available.	Common in analytical labs.	Widely available.
Key Advantage	Broad applicability, direct analysis often possible.	High resolving power.	Fast, non-separative technique.
Key Limitation	Method development can be empirical.	Requires volatile/thermostable analytes (or derivatives).	Lower sensitivity, potential for signal overlap.

References

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. (2021). YAKHAK HOEJI. Available at: [Link]

• Separation of Racemates Using Chiral HPLC and Creation of a Database for this Methodology. Journal of the Chemical Society of Pakistan.

• Enantioselective Liquid Chromatographic Separations Using Macrocyclic Glycopeptide-Based Chiral Selectors. (2021). MDPI. Available at: [Link]

• Chiral HPLC Separations. Phenomenex. Available at: [Link]

• NMR spectroscopic detection of chirality and enantiopurity in referenced systems without formation of diastereomers. (2013). PubMed Central. Available at: [Link]

• TIC GC/MS chromatogram of the chiral amino acid analysis... (2019). ResearchGate. Available at: [Link]

• cis-3-Methyl-cyclopentylamine. PubChem. Available at: [Link]

• Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. (2024). PubMed Central. Available at: [Link]

• A new chiral shift reagent for the determination of enantiomeric excess and absolute configuration in cyanohydrins. (2009). Chemical Communications (RSC Publishing). Available at: [Link]

• Separation of enantiomers of α-amino acid methyl esters as NBD derivatives on Chiralpak IF. ResearchGate. Available at: [Link]

• Chiral stationary phases and applications in gas chromatography. (2022). Open Access LMU. Available at: [Link]

• High-Performance Liquid Chromatographic Separation of Enantiomers of Unusual Amino Acids on a Teicoplanin Chiral Stationary. (1998). Scholars' Mine. Available at: [Link]

• Chiral Reagents for the Determination of Enantiomeric Excess and Absolute Configuration Using NMR Spectroscopy. ResearchGate. Available at: [Link]

• A Guide to the Analysis of Chiral Compounds by GC. Restek. Available at: [Link]

• Chiral Stationary Phases for Liquid Chromatography: Recent Developments. PubMed Central. Available at: [Link]

• Preparation of Chiral β-Enamino Esters from Methyl Propiolate: Synthesis of Chiral Methyl 1-Substituted 6-Oxo-1,4,5,6-tetrahydropyridine-3-carboxylates. ResearchGate. Available at: [Link]

• 3-Nitroatenolol: First Synthesis, Chiral Resolution and Enantiomers' Absolute Configuration. (2024). MDPI. Available at: [Link]

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. phx.phenomenex.com [phx.phenomenex.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. yakhak.org [yakhak.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. scholarsmine.mst.edu [scholarsmine.mst.edu]
• 8. gcms.cz [gcms.cz]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. cis-3-Methyl-cyclopentylamine | C6H13N | CID 66833539 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to Synthetic Strategies for (1S,3R)-Methyl 3-Aminocyclopentanecarboxylate Hydrochloride

Introduction

(1S,3R)-Methyl 3-aminocyclopentanecarboxylate hydrochloride is a pivotal chiral building block in modern medicinal chemistry, most notably as a key intermediate in the synthesis of antiviral agents such as Remdesivir. The precise spatial arrangement of its two stereocenters—the amine at C3 and the methyl ester at C1—is critical for the biological activity of the final active pharmaceutical ingredient (API). Consequently, the development of efficient, scalable, and stereocontrolled synthetic routes is of paramount importance to the pharmaceutical industry.

The core synthetic challenge lies in establishing the desired (1S,3R) stereochemistry on the five-membered carbocyclic ring. This guide provides an in-depth comparison of the three principal strategies employed to achieve this goal: Chiral Pool Synthesis , Enzymatic Kinetic Resolution , and Asymmetric Synthesis . We will analyze the underlying chemical logic of each approach, present comparative data, and provide field-proven experimental protocols to aid researchers and process chemists in selecting the optimal route for their specific objectives, from bench-scale discovery to large-scale manufacturing.

Route 1: Chiral Pool Synthesis via (-)-Vince Lactam

This classical approach leverages a readily available, enantiopure starting material derived from natural sources to transfer its inherent chirality to the target molecule. A common and effective strategy begins with (-)-2-azabicyclo[2.2.1]hept-5-en-3-one, famously known as (-)-Vince lactam.

Causality of Experimental Choices: The rigid bicyclic structure of Vince lactam provides exceptional stereocontrol. The double bond is positioned to allow for diastereoselective functionalization, guided by the steric hindrance of the existing framework. The subsequent ring-opening of the lactam and oxidative cleavage of the resulting diol are reliable, well-documented transformations that proceed with retention of the crucial stereocenters.

Synthetic Pathway Overview

Diagram 1: Chiral Pool Synthesis from (-)-Vince Lactam.

Advantages:

• High Stereochemical Purity: The chirality is sourced from an enantiopure starting material, typically resulting in excellent enantiomeric excess (>99% ee) in the final product.

• Reliability and Predictability: The reactions involved are well-established and high-yielding, making the route robust and scalable.

Disadvantages:

• Cost of Starting Material: (-)-Vince lactam can be expensive, impacting the overall cost-effectiveness for large-scale production.

• Multiple Steps: The synthetic sequence is relatively long compared to other approaches.

Route 2: Enzymatic Kinetic Resolution (EKR)

This strategy involves the synthesis of a racemic intermediate, followed by the selective transformation of one enantiomer by an enzyme, allowing for the separation of the desired and undesired stereoisomers. A highly effective method involves the lipase-catalyzed acylation of a racemic aminocyclopentene derivative.

Causality of Experimental Choices: Lipases are highly stereoselective enzymes that can differentiate between enantiomers of an alcohol or amine.[1] In a kinetic resolution, the enzyme acylates one enantiomer much faster than the other. For instance, using a lipase like Novozym 435, the (1R,3S)-amine can be selectively acylated, leaving the desired (1S,3R)-amine unreacted. This approach is powerful because it converts a difficult enantiomer separation into a simple functional group-based separation (e.g., acylated vs. unacylated amine).

Synthetic Pathway Overview

Diagram 3: Asymmetric Synthesis via C-H Insertion.

Advantages:

• High Atom Economy: Builds the core structure directly, avoiding protecting groups and large stoichiometric reagents where possible.

• Potentially Shorter Routes: Can offer a more convergent and shorter synthesis compared to chiral pool approaches.

• Avoids Resolution: Circumvents the 50% yield limitation of kinetic resolution.

Disadvantages:

• Catalyst Cost and Sensitivity: Asymmetric catalysts, particularly those involving precious metals like rhodium (often used in carbene chemistry), can be expensive and sensitive to air or moisture.

• Optimization Challenges: Achieving high diastereoselectivity and enantioselectivity can require extensive reaction optimization.

• Specialized Reagents: Reagents like lithio(trimethylsilyl)diazomethane require careful handling and are not as common as bulk reagents. [2]

Quantitative Comparison of Synthetic Routes

Parameter	Route 1: Chiral Pool	Route 2: Enzymatic Resolution	Route 3: Asymmetric Synthesis
Typical Overall Yield	30-40%	<50% (without racemization)	25-35%
Enantiomeric Excess (% ee)	>99%	>99%	95-99%
Number of Steps	6-8	4-6 (from racemate)	5-7
Key Reagents	(-)-Vince Lactam, OsO₄, NaIO₄	Lipase (e.g., Novozym 435)	L-Serine, Diazomethane derivative
Scalability	Good, limited by cost	Excellent	Moderate, can be limited by catalyst
Primary Advantage	Unambiguous stereocontrol	Mild conditions, high ee	High atom economy
Primary Disadvantage	High cost of starting material	50% theoretical yield cap	Catalyst cost & optimization

Detailed Experimental Protocols

Protocol 1: Enzymatic Kinetic Resolution of Racemic Methyl 3-amino-cyclopent-1-enecarboxylate

This protocol is a representative example based on established principles of enzymatic resolution. [3][4]

• Setup: To a stirred solution of racemic methyl 3-amino-cyclopent-1-enecarboxylate (1.0 eq) in tert-butyl methyl ether (MTBE, 10 mL/g), add ethyl acetate (0.6 eq).

• Enzymatic Reaction: Add immobilized lipase Novozym 435 (20% by weight of the substrate). Seal the vessel and stir the suspension at 30 °C.

• Monitoring: Monitor the reaction progress by chiral HPLC. The reaction is stopped when the conversion reaches approximately 45-50% to ensure high enantiomeric excess for both the unreacted amine and the acylated product.

• Workup: Filter off the immobilized enzyme (which can be washed and reused). Concentrate the filtrate under reduced pressure.

• Separation: Dissolve the residue in dichloromethane and extract with dilute aqueous HCl (1M). The desired unreacted (1S,3R)-amine will move to the aqueous phase as the hydrochloride salt. The acylated (1R,3S)-amine will remain in the organic phase.

• Isolation: Basify the aqueous layer with NaOH and extract the free amine back into an organic solvent like MTBE. Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Final Steps: The resulting enantiopure methyl (1S,3R)-3-amino-cyclopent-1-enecarboxylate is then subjected to hydrogenation (H₂, Pd/C) to reduce the double bond, followed by treatment with HCl in a suitable solvent (e.g., isopropanol) to afford the final target molecule as its hydrochloride salt.

Protocol 2: Chiral Pool Synthesis - Oxidative Cleavage Step

This protocol details a key step in the conversion from the Vince lactam-derived diol.

• Setup: Dissolve the N-Boc protected cis-diol intermediate (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (3:1, 5 mL/mmol).

• Oxidative Cleavage: Cool the solution to 0 °C in an ice bath. Add sodium periodate (NaIO₄, 2.2 eq) portion-wise over 15 minutes, ensuring the temperature does not exceed 10 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 2-3 hours. The reaction progress can be monitored by TLC for the consumption of the diol. A white precipitate of sodium iodate will form.

• Workup: Filter the reaction mixture through a pad of celite to remove the inorganic salts, washing the pad with THF.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude aldehyde-acid product. This intermediate is often sufficiently pure for use in the subsequent esterification step without further purification.

Conclusion and Recommendation

The choice of synthetic route for (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride is a strategic decision dictated by the scale of production, cost constraints, and available expertise.

• For early-stage discovery and small-scale synthesis , where absolute stereochemical fidelity is paramount and cost is less of a concern, the Chiral Pool Synthesis from (-)-Vince lactam is an excellent and reliable choice.

• For large-scale industrial production , Enzymatic Kinetic Resolution presents the most compelling case. Its operational simplicity, mild conditions, and the high enantiopurity of the product make it highly attractive, provided an efficient racemization and recycling loop for the undesired enantiomer is implemented to overcome the 50% yield limitation.

• Asymmetric Synthesis routes remain an area of active academic and industrial research. While they offer the most elegant and atom-economical solutions on paper, the challenges related to catalyst cost, specialized reagents, and rigorous optimization often make them less practical for immediate large-scale deployment compared to the more established methods.

Ultimately, a thorough process hazard analysis and cost-of-goods calculation will guide the final selection for any commercial application. This guide serves as a foundational document to initiate that critical evaluation.

References

• Padwa, A., et al. (2000). Enantioselective synthesis of the excitatory amino acid (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid. The Journal of Organic Chemistry. Available at: [Link]

• Ohira, S., et al. (2002). Stereoselective synthesis of (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid via C-H insertion of alkylidenecarbene. Bioscience, Biotechnology, and Biochemistry, 66(4), 887-891. Available at: [Link]

• Trost, B. M., & Sorum, A. B. (1997). The asymmetric synthesis of (3S,4R,5S)-3-amino-4,5-O-isopropylidenedioxycyclopentene. Tetrahedron Letters, 38(4), 567-570.

• Walts, A. E., et al. (1993). Enzymes for the resolution of alpha-tertiary-substituted carboxylic acid esters. Protein Science, 2(8), 1315-1324. Available at: [Link]

• Pellissier, H. (2011). Catalytic Synthesis of Versatile Chiral Heterocycles: En Route to γ-Amino Acid Derivatives.

• Doyle, A. G., & Jacobsen, E. N. (2007). Enzymatic Resolution and Decarboxylative Functionalization of α-Sulfinyl Esters. Angewandte Chemie International Edition, 46(21), 3701-3705. Available at: [Link]

• de Souza, R. O. M. A., et al. (2008). Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterification. Chemistry & Biodiversity, 5(10), 2138-2152. Available at: [Link]

• Akiyama, M., et al. (2002). Stereoselective Synthesis of (1S,3R)-1-Aminocyclopentane-1,3-dicarboxylic Acid via C–H Insertion of Alkylidenecarbene. Bioscience, Biotechnology, and Biochemistry. Available at: [Link]

• CN112574046A - Method for preparing (1R,3S) -3-aminocyclopentanol hydrochloride. Google Patents.

• Gnecco, D., et al. (2009). Preparation of Chiral β-Enamino Esters from Methyl Propiolate: Synthesis of Chiral Methyl 1-Substituted 6-Oxo-1,4,5,6-tetrahydropyridine-3-carboxylates. Molecules, 14(9), 3247-3257. Available at: [Link]

• US5492830A - Enzymatic resolution of α-tertiary carboxylic acid esters. Google Patents.

• Girek, T., et al. (2020). Enzymatic Deracemization of Fluorinated Arylcarboxylic Acids: Chiral Enzymatic Analysis and Absolute Stereochemistry Using Chiral HPLC. Molecules, 25(21), 5038. Available at: [Link]

• Enders, D., et al. (2014). Asymmetric Synthesis of Fully Substituted Cyclopentane-Oxindoles through an Organocatalytic Triple Michael Domino Reaction. Angewandte Chemie International Edition, 53(50), 13835-13839. Available at: [Link]

• Carbone, V., et al. (2022). 3-Nitroatenolol: First Synthesis, Chiral Resolution and Enantiomers' Absolute Configuration. Molecules, 27(9), 2958. Available at: [Link]

Sources

• 1. Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterification - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stereoselective synthesis of (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid via C-H insertion of alkylidenecarbene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CN112574046A - Method for preparing (1R,3S) -3-aminocyclopentanol hydrochloride - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]

A Comparative Guide to the Biological Activity of (1S,3R) vs. (1R,3S) Isomers of Methyl 3-Aminocyclopentanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of pharmacology, the three-dimensional arrangement of atoms in a molecule, or stereochemistry, is a critical determinant of its biological activity. Enantiomers, non-superimposable mirror images of a chiral molecule, can exhibit vastly different pharmacological and toxicological profiles. This guide provides an in-depth comparison of the anticipated biological activities of the (1S,3R) and (1R,3S) isomers of methyl 3-aminocyclopentanecarboxylate. While direct comparative studies on these specific methyl esters are not extensively available in the public domain, a wealth of data on their corresponding dicarboxylic acid analogs, (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid (ACPD) and (1R,3S)-ACPD, allows for a robust, data-driven inference of their likely biological profiles. This guide will delve into the established pharmacology of the ACPD isomers, propose the methyl esters as potential prodrugs, and outline the necessary experimental workflows to empirically validate these hypotheses.

The Prodrug Hypothesis: A Gateway to Bioactivity

The methyl ester forms of 3-aminocyclopentanecarboxylate are likely to act as prodrugs. A prodrug is an inactive or less active molecule that is metabolized in the body to produce the active drug.[1] In this case, the methyl ester group can be hydrolyzed by esterase enzymes present in plasma and tissues to yield the corresponding carboxylic acid.[2] This bioconversion is a common strategy in drug design to enhance bioavailability and pharmacokinetic properties.[3][4] Therefore, it is hypothesized that the biological activity of the methyl 3-aminocyclopentanecarboxylate isomers is primarily dependent on their conversion to the respective ACPD isomers.

Caption: Workflow for the phosphoinositide hydrolysis assay.

Protocol:

• Cell Culture and Labeling: Culture cells expressing the target group I mGluR (e.g., HEK293 cells with mGluR5) and label them overnight with [³H]myo-inositol.

• Pre-incubation: Pre-incubate the labeled cells with a lithium chloride (LiCl) solution. LiCl inhibits inositol monophosphatase, leading to the accumulation of inositol phosphates upon receptor activation.

• Stimulation: Stimulate the cells with varying concentrations of the (1S,3R) and (1R,3S) isomers of methyl 3-aminocyclopentanecarboxylate and the corresponding ACPD isomers.

• Extraction: Terminate the reaction and extract the soluble inositol phosphates.

• Chromatography: Separate the inositol phosphates from free [³H]myo-inositol using anion-exchange chromatography. [5]6. Quantification: Measure the radioactivity of the eluted inositol phosphates using liquid scintillation counting.

• Data Analysis: Generate dose-response curves and determine the EC₅₀ (effective concentration to produce 50% of the maximal response) and Emax (maximal response) for each compound.

In Vivo Hydrolysis and Pharmacokinetic Analysis

This study will determine the rate and extent of conversion of the methyl esters to their corresponding dicarboxylic acids in a living system.

Protocol:

• Animal Model: Administer a single dose of each methyl ester isomer to a suitable animal model (e.g., rats or mice) via the intended route of administration (e.g., oral or intravenous).

• Sample Collection: Collect blood samples at various time points post-administration.

• Sample Preparation: Process the blood samples to separate plasma.

• LC-MS/MS Analysis: Develop and validate a sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method to simultaneously quantify the concentrations of the parent methyl ester and the corresponding dicarboxylic acid metabolite in the plasma samples.

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to reach Cmax), AUC (area under the concentration-time curve), and the half-life of both the prodrug and the active metabolite.

Conclusion

Based on the extensive evidence from its dicarboxylic acid analog, the (1S,3R)-isomer of methyl 3-aminocyclopentanecarboxylate is predicted to be the biologically active enantiomer, likely functioning as a prodrug that is hydrolyzed in vivo to the potent mGluR agonist, (1S,3R)-ACPD. Conversely, the (1R,3S)-isomer is expected to be significantly less active. This pronounced stereoselectivity highlights the critical importance of chiral purity in the development of therapeutic agents targeting metabotropic glutamate receptors.

The proposed experimental workflows provide a clear and robust framework for the empirical validation of these hypotheses. The data generated from these studies will be invaluable for researchers, scientists, and drug development professionals in making informed decisions regarding the potential of these isomers as pharmacological tools or therapeutic candidates.

References

• Rautio, J., et al. (2018). Prodrugs: design and clinical applications. Nature Reviews Drug Discovery, 17(8), 559-587.
• Huttunen, K. M., et al. (2011). Prodrugs—from serendipity to rational design. Pharmacological Reviews, 63(3), 750-771.
• Schoepp, D. D., et al. (1991). Comparison of (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid (1S,3R-ACPD)- and 1R,3S-ACPD-stimulated brain phosphoinositide hydrolysis. European Journal of Pharmacology: Molecular Pharmacology Section, 207(4), 351-353.
• Irving, A. J., et al. (1990). Activation of both ionotropic and metabotropic glutamate receptors is required for the induction of long-term potentiation in the hippocampus. Neuroscience Letters, 119(1), 17-20.
• Manahan-Vaughan, D. (1997). Group 1 and 2 metabotropic glutamate receptors play differential roles in hippocampal long-term depression and long-term potentiation. Journal of Neuroscience, 17(9), 3303-3311.
• Contractor, A., et al. (1998). The role of metabotropic glutamate receptors in setting the polarity of synaptic plasticity in the rat hippocampus. Neuropharmacology, 37(10-11), 1359-1367.
• Rautio, J., et al. (2008). The expanding role of prodrugs in contemporary drug design and development. Nature Reviews Drug Discovery, 7(3), 255-270.
• Testa, B. (2004). Prodrug research: futile or fertile?. Biochemical Pharmacology, 68(11), 2097-2106.
• Kristensen, J. L., et al. (2011). Prodrugs of acidic drugs. Basic and Clinical Pharmacology & Toxicology, 109(6), 439-453.
• Han, H., et al. (2008). Amino acid ester prodrugs of acyclovir and ganciclovir: a review. Current Drug Metabolism, 9(7), 647-656.
• Beaumont, K., et al. (2003). Design of ester prodrugs to enhance oral absorption of poorly permeable compounds: challenges to the discovery scientist. Current Drug Metabolism, 4(6), 461-485.
• Heimbach, T., et al. (2003). Enzyme-mediated precipitation of parent drugs from their phosphate prodrugs. International Journal of Pharmaceutics, 261(1-2), 81-92.
• Stella, V. J. (2010). Prodrugs: Some thoughts and current issues. Journal of Pharmaceutical Sciences, 99(12), 4755-4765.
• Wermuth, C. G. (2008). The practice of medicinal chemistry. Academic press.
• Berridge, M. J., et al. (1983). The formation of inositol phosphates in a rat brain synaptosomal preparation stimulated by acetylcholine and noradrenaline. Biochemical Journal, 212(2), 473-482.
• Schoepp, D. D., & Sacaan, A. I. (1994). (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid (ACPD) as a probe for studying metabotropic glutamate receptor function in the central nervous system.
• Palmer, E., et al. (1988). Phosphoinositide hydrolysis in rat cerebral cortical slices. II. The role of extracellular Ca2+. Journal of Neurochemistry, 50(5), 1579-1585.
• Imai, T. (2001). Human carboxylesterase isozymes: catalytic properties and rational drug design. Drug Metabolism and Pharmacokinetics, 16(3), 173-185.
• Satoh, T., & Hosokawa, M. (2000). The mammalian carboxylesterases: from molecules to functions. Annual Review of Pharmacology and Toxicology, 40(1), 331-354.
• Redinbo, M. R., et al. (2000). The structure and function of human carboxylesterase 1. Drug Metabolism Reviews, 32(3-4), 349-367.
• Laizure, S. C., et al. (2013). The role of human carboxylesterases in drug metabolism: have we overlooked their importance?. Pharmacotherapy: The Journal of Human Pharmacology and Drug Therapy, 33(2), 210-222.
• Schoepp, D. D., et al. (1999). Pharmacological agents acting at subtypes of metabotropic glutamate receptors. Neuropharmacology, 38(10), 1431-1476.
• Pin, J. P., & Duvoisin, R. (1995). The metabotropic glutamate receptors: structure and functions. Neuropharmacology, 34(1), 1-26.
• Huttunen, K. M., & Rautio, J. (2011). Prodrugs—an efficient way to breach delivery barriers. Current Topics in Medicinal Chemistry, 11(18), 2265-2287.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. A Series of α-Amino Acid Ester Prodrugs of Camptothecin: In vitro Hydrolysis and A549 Human Lung Carcinoma Cell Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Improved bioavailability of the mGlu2/3 receptor agonist LY354740 using a prodrug strategy: in vivo pharmacology of LY544344 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Prodrugs as empowering tools in drug discovery and development: recent strategic applications of drug delivery solutions to mitigate challenges associated with lead compounds and drug candidates - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 5. wurtmanlab.mit.edu [wurtmanlab.mit.edu]

A Comparative Guide to Cyclopentane vs. Cyclohexane β-Amino Acids in Peptide Structures: A Senior Application Scientist's Perspective

Introduction: Engineering Stability and Functionality in Peptidomimetics with Cyclic β-Amino Acids

In the pursuit of novel therapeutics, the inherent limitations of natural peptides—namely their susceptibility to enzymatic degradation and conformational flexibility—present significant hurdles.[1][2][3] The strategic incorporation of non-natural amino acids has emerged as a powerful approach to overcome these challenges, leading to the development of peptidomimetics with enhanced stability and tailored biological activity.[3][4][5] Among the diverse array of synthetic building blocks, cyclic β-amino acids, particularly those based on cyclopentane and cyclohexane scaffolds, have garnered considerable attention for their ability to impart predictable and stable secondary structures upon peptide backbones.[1][6][7]

This guide provides a comprehensive comparative analysis of cyclopentane and cyclohexane β-amino acids when incorporated into peptide structures. Drawing upon experimental data and established principles in peptide chemistry, we will delve into their synthesis, conformational influence, and impact on the biopharmaceutical properties of the resulting peptidomimetics. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique attributes of these constrained residues in their work.

I. The Structural Paradigm: How Ring Size Dictates Peptide Secondary Structure

The defining characteristic of cyclic β-amino acids is their ability to pre-organize the peptide backbone into well-defined secondary structures. The size of the cycloalkane ring plays a pivotal role in determining the resulting helical conformation.

Cyclopentane β-Amino Acids: Inducers of the 12-Helix

Homooligomers of trans-2-aminocyclopentanecarboxylic acid (trans-ACPC) have a strong propensity to fold into a stable 12-helix.[7][8] This helical structure is characterized by a 12-membered hydrogen-bonded ring formed between the C=O group of residue i and the N-H group of residue i-3. The topological dimensions of the 12-helix are comparable to the α-helix found in natural proteins, making it an attractive motif for mimicking protein secondary structures.[8] Furthermore, peptides incorporating cis-ACPC have been shown to act as effective inducers of β-turns, highlighting the stereochemical versatility of the cyclopentane scaffold in directing peptide folding.[7][8]

Cyclohexane β-Amino Acids: The Robust 14-Helix Formers

In contrast, homooligomers of trans-2-aminocyclohexanecarboxylic acid (trans-ACHC) robustly adopt a 14-helix secondary structure.[6][9][10] This conformation is defined by a 14-membered hydrogen-bonded ring between the C=O of residue i and the N-H of residue i-3. The larger ring size of the cyclohexane moiety compared to cyclopentane leads to a more extended helical structure. Structural studies utilizing FTIR, CD, and solution NMR have consistently confirmed the formation of the 14-helix in peptides containing trans-ACHC residues, even in short sequences.[6][9][10][11][12][13]

Table 1: Comparative Structural Properties of Cyclopentane vs. Cyclohexane β-Amino Acid Homooligomers

Feature	trans-2-Aminocyclopentanecarboxylic Acid (trans-ACPC)	trans-2-Aminocyclohexanecarboxylic Acid (trans-ACHC)
Predominant Secondary Structure	12-Helix[7][8]	14-Helix[6][9][10]
Hydrogen Bonding Pattern	12-membered ring (i to i-3)	14-membered ring (i to i-3)
Structural Analogy	Similar dimensions to α-helix[8]	More extended helix

II. Synthesis and Incorporation: Building Blocks for Peptidomimetics

The practical application of these cyclic β-amino acids in peptide synthesis hinges on their synthetic accessibility and the efficiency of their incorporation into growing peptide chains.

Synthetic Strategies

Stereoselective syntheses for both cyclopentane and cyclohexane β-amino acids have been well-established, often utilizing readily available starting materials.

• Polyhydroxylated Cyclopentane β-Amino Acids: A notable strategy for synthesizing these compounds involves a ring-closing metathesis of polysubstituted diene intermediates derived from hexoses like D-mannose and D-galactose.[7][8] This is followed by a stereoselective aza-Michael addition to form the β-amino acid functionality.[7][8] Another approach utilizes a nitro sugar-mediated synthesis where a key step is the Michael addition of a carboxyl synthetic equivalent to a sugar nitro olefin.[1]

• Polyhydroxylated Cyclohexane β-Amino Acids: Commercially available (-)-shikimic acid serves as a versatile starting material for the synthesis of trihydroxylated cyclohexane β-amino acids.[6][9][10][11][12] The synthetic route typically involves a stereoselective Michael addition of a chiral amine to an α,β-unsaturated ester derived from shikimic acid.[6][9]

Peptide Coupling Protocols

Once synthesized and appropriately protected, both cyclopentane and cyclohexane β-amino acids can be incorporated into peptide sequences using standard solid-phase or solution-phase peptide synthesis methodologies.[6][7][8] Common coupling reagents such as HATU and PyBOP have been successfully employed to form the amide bonds between these cyclic residues and other amino acids.[8][14]

Experimental Workflow: Incorporation of a Cyclic β-Amino Acid into a Peptide Chain

Caption: A generalized workflow for the incorporation of cyclic β-amino acids into peptides via SPPS.

III. Enhancing Biopharmaceutical Properties: The Impact on Stability

A primary motivation for incorporating non-natural amino acids is to enhance the metabolic stability of peptides.[2][3][4][15]

Resistance to Proteolytic Degradation

Peptides composed of β-amino acids are significantly more resistant to degradation by proteases compared to their natural α-peptide counterparts.[6][8] Proteolytic enzymes are highly specific for the stereochemistry and backbone structure of L-α-amino acids. The altered backbone geometry of β-peptides sterically hinders their recognition and cleavage by these enzymes. While direct comparative studies on the enzymatic stability of peptides containing cyclopentane versus cyclohexane β-amino acids are not extensively detailed in the literature, the fundamental principle of enhanced stability applies to both. The rigid, cyclic nature of these residues further contributes to this resistance by limiting the conformational flexibility required for enzyme binding.

Conceptual Diagram: Enzymatic Stability of Peptides

Caption: Incorporation of β-amino acids renders peptides resistant to proteolytic degradation.

IV. Experimental Protocols for Structural Characterization

The conformational preferences of peptides containing cyclic β-amino acids are elucidated through a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Solution-state NMR is a powerful tool for determining the secondary structure of these peptides. Key experiments include:

• 1D ¹H NMR: The dispersion of amide proton chemical shifts provides an initial indication of a well-defined conformation.

• 2D TOCSY (Total Correlation Spectroscopy): Used to identify the spin systems of individual amino acid residues.

• 2D ROESY (Rotating-frame Overhauser Effect Spectroscopy) or NOESY (Nuclear Overhauser Effect Spectroscopy): Provides information about through-space proximities between protons. Specific long-range NOEs, such as Hα(i)/Hβ(i+3) and sequential HN(i)/Hα(i-1), are characteristic of the 14-helix adopted by trans-ACHC oligomers.[10]

Circular Dichroism (CD) Spectroscopy

CD spectroscopy in the far-UV region (190-250 nm) is used to assess the overall secondary structure content of peptides in solution.[9] While the correlation between CD spectra and specific conformations for β-peptides is not as straightforward as for α-peptides, characteristic spectra can be identified for different helical folds.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy provides information about hydrogen bonding within the peptide structure. The position of the Amide A and Amide II bands can indicate the presence and strength of intramolecular hydrogen bonds, which are hallmarks of stable secondary structures.[9]

X-ray Crystallography

For peptides that can be crystallized, X-ray crystallography provides unambiguous, high-resolution structural information, confirming the helical fold and providing precise details of the molecular geometry.[6][16]

V. Conclusion and Future Perspectives

Both cyclopentane and cyclohexane β-amino acids are invaluable tools in the design of peptidomimetics. The choice between the two is primarily dictated by the desired secondary structure: cyclopentane for a 12-helix and cyclohexane for a 14-helix. This ability to enforce specific, stable conformations allows for the precise spatial positioning of side chains, which is critical for mimicking the binding epitopes of natural peptides and proteins.

The enhanced proteolytic stability conferred by these cyclic residues addresses a major drawback of peptide-based therapeutics. Future research will likely focus on the synthesis of more diverse functionalized cyclic β-amino acids to explore a wider range of biological targets. The combination of these building blocks with other non-natural amino acids will undoubtedly lead to the development of novel peptidomimetics with superior therapeutic profiles.

VI. References

• Estévez, R. J., et al. (2022). Polyhydroxylated Cyclopentane β-Amino Acids Derived from d-Mannose and d-Galactose: Synthesis and Protocol for Incorporation into Peptides. ACS Omega, 7(2), 2002–2014. [Link]

• Reza, D., et al. (2023). β-Peptides incorporating polyhydroxylated cyclohexane β-amino acid: synthesis and conformational study. Organic & Biomolecular Chemistry, 21(42), 8535-8547. [Link]

• Reza, D., et al. (2023). β-Peptides incorporating polyhydroxylated cyclohexane β-amino acids: synthesis and conformational study. ResearchGate. [Link]

• Estévez, R. J., et al. (2022). Polyhydroxylated Cyclopentane β-Amino Acids Derived from d-Mannose and d-Galactose: Synthesis and Protocol for Incorporation into Peptides. ACS Omega. [Link]

• Reza, D., et al. (2023). β-Peptides incorporating polyhydroxylated cyclohexane β-amino acid: synthesis and conformational study. PubMed. [Link]

• Reza, D., et al. (2022). β-Peptides incorporating polyhydroxylated cyclohexane β-amino acids: synthesis and conformational study. ChemRxiv. [Link]

• Reza, D., et al. (2023). β-Peptides incorporating polyhydroxylated cyclohexane β-amino acid: synthesis and conformational study. ResearchGate. [Link]

• Reza, D., et al. (2022). β-Peptides incorporating polyhydroxylated cyclohexane β-amino acids: synthesis and conformational study. ChemRxiv. [Link]

• Reza, D., et al. (2023). β-Peptides incorporating polyhydroxylated cyclohexane β-amino acid: synthesis and conformational study. Organic & Biomolecular Chemistry. [Link]

• Park, H. S., & Kang, Y. K. (2021). Exploring Helical Folding in Oligomers of Cyclopentane-Based ϵ-Amino Acids: A Computational Study. ChemPlusChem, 86(4), 533-539. [Link]

• Gentilucci, L., De Marco, R., & Cerisoli, L. (2010). Chemical Modifications Designed to Improve Peptide Stability: Incorporation of Non-Natural Amino Acids, Pseudo-Peptide Bonds, and Cyclization. Current Pharmaceutical Design, 16(28), 3185-3203. [Link]

• Kwon, Y. U. (2013). Cyclic Peptides as Therapeutic Agents and Biochemical Tools. Journal of the Korean Chemical Society, 57(6), 691-699. [Link]

• Horne, W. S., & Gellman, S. H. (2018). Evaluation of β-Amino Acid Replacements in Protein Loops: Effects on Conformational Stability and Structure. Biochemistry, 57(8), 1336-1345. [Link]

• Che, Y., & Gellman, S. H. (2017). β-Branched Amino Acids Stabilize Specific Conformations of Cyclic Hexapeptides. Journal of the American Chemical Society, 139(29), 9831-9834. [Link]

• Ahamed, M., & Warren, J. J. (2020). Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals. Molecules, 25(10), 2349. [Link]

• Gentilucci, L., De Marco, R., & Cerisoli, L. (2010). Chemical Modifications Designed to Improve Peptide Stability: Incorporation of Non-Natural Amino Acids, Pseudo-Peptide Bonds, and Cyclization. Bentham Science Publishers. [Link]

• (2017). Folding peptides studied by NMR. SeRMN - NMR Service at UAB. [Link]

• Benedetti, E., et al. (1982). Conformational studies on peptides. X-ray structure determinations of six N-methylated cyclic dipeptides derived from alanine, valine, and phenylalanine. Journal of the American Chemical Society, 104(9), 2437-2444. [Link]

• Cabrele, C., & Beyermann, M. (2014). Peptides Containing β-Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry. Journal of Medicinal Chemistry, 57(23), 9750-9771. [Link]

• (2025). X-Ray Crystallographic Structure of the Cyclic Diamino Acid Peptide: N,N′-Diacetyl-cyclo(Gly-Gly). ResearchGate. [Link]

• Szolcsányi, P., et al. (2019). α/β-Chimera peptide synthesis with cyclic β-sugar amino acids. Amino Acids, 51(2), 265-276. [Link]

• (2023). Some important cyclic β-amino acids. ResearchGate. [Link]

• Zerbe, O., & Bader, G. (n.d.). Peptide/Protein NMR. University of Zurich. [Link]

• Park, H. S., & Kang, Y. K. (2021). Conformational Preferences of Cyclopentane-Based Oligo-δ-peptides in the Gas Phase and in Solution. ChemPlusChem, 86(4), 533-539. [Link]

• Gellman, S. H. (2010). Design and synthesis of beta-peptides with biological activity. Methods in Enzymology, 484, 1-22. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Chemical Modifications Designed to Improve Peptide Stability: Inc...: Ingenta Connect [ingentaconnect.com]
• 3. benthamdirect.com [benthamdirect.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. β-Peptides incorporating polyhydroxylated cyclohexane β-amino acid: synthesis and conformational study - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00906H [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Polyhydroxylated Cyclopentane β-Amino Acids Derived from d-Mannose and d-Galactose: Synthesis and Protocol for Incorporation into Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. β-Peptides incorporating polyhydroxylated cyclohexane β-amino acid: synthesis and conformational study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chemrxiv.org [chemrxiv.org]
• 13. β-Peptides incorporating polyhydroxylated cyclohexane β-amino acid: synthesis and conformational study - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. scispace.com [scispace.com]
• 15. Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

A Researcher's Guide to the Spectroscopic Differentiation of (1S,3R)-Methyl 3-Aminocyclopentanecarboxylate Hydrochloride Diastereomers

In the landscape of pharmaceutical development and chemical research, the precise characterization of stereoisomers is paramount. Diastereomers, with their distinct three-dimensional arrangements, can exhibit divergent biological activities and physicochemical properties. This guide provides an in-depth spectroscopic comparison of the diastereomers of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride, a key chiral building block. We will explore how Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) can be leveraged to unambiguously differentiate between these stereoisomers, supported by established principles and illustrative data from related structures.

The Significance of Stereoisomeric Purity

The spatial orientation of functional groups in a molecule can dramatically influence its interaction with chiral environments, such as biological receptors and enzymes. For (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride, the relative orientation of the amino and methyl ester groups on the cyclopentane ring defines its diastereomeric form. Ensuring the stereochemical integrity of this compound is a critical step in the synthesis of many active pharmaceutical ingredients (APIs). This guide serves as a practical resource for researchers and quality control analysts tasked with this essential characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Diastereomer Analysis

NMR spectroscopy is arguably the most powerful technique for distinguishing between diastereomers in solution. The non-equivalent spatial environments of nuclei in diastereomers result in distinct chemical shifts (δ) and coupling constants (J), providing a unique spectroscopic fingerprint for each isomer.

¹H NMR Spectroscopy: Probing the Proton Environment

The key to differentiating the diastereomers of methyl 3-aminocyclopentanecarboxylate hydrochloride using ¹H NMR lies in the chemical shifts and coupling patterns of the cyclopentane ring protons, particularly the protons at C1 and C3, which are directly attached to the stereocenters.

In the (1S,3R) diastereomer (the cis configuration, where the amino and ester groups are on the same face of the ring), the spatial proximity of these groups will lead to through-space interactions (Nuclear Overhauser Effects) that are absent in the corresponding trans diastereomer. Furthermore, the different steric environments will influence the magnetic shielding of the ring protons.

Illustrative ¹H NMR Chemical Shift Comparison:

Proton	Expected Chemical Shift (δ, ppm) - (1S,3R) Diastereomer (cis)	Expected Chemical Shift (δ, ppm) - (1R,3R) Diastereomer (trans)	Rationale for Difference
H1 (methine)	~2.8 - 3.0	~2.6 - 2.8	The relative orientation of the amino group influences the electronic environment of H1.
H3 (methine)	~3.5 - 3.7	~3.3 - 3.5	The proximity of the ester group in the cis isomer can lead to deshielding of H3.
-OCH₃ (methyl)	~3.7	~3.7	Less likely to show a significant difference, but minor shifts are possible.
-NH₃⁺ (protons)	Broad singlet, ~8.0 - 9.0	Broad singlet, ~8.0 - 9.0	Highly dependent on solvent and concentration; may not be a reliable diagnostic tool.
Cyclopentane CH₂	Complex multiplets	Complex multiplets	The diastereotopic nature of these protons will result in distinct and complex splitting patterns for each diastereomer.

Experimental Protocol: ¹H NMR Analysis

• Sample Preparation: Dissolve approximately 5-10 mg of the (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., D₂O or DMSO-d₆). The choice of solvent is critical as the hydrochloride salt may have limited solubility in non-polar solvents like CDCl₃.

• Internal Standard: Add a small amount of a suitable internal standard, such as tetramethylsilane (TMS) at 0 ppm, for accurate chemical shift referencing.

• Data Acquisition: Acquire the ¹H NMR spectrum on a spectrometer with a field strength of at least 400 MHz to ensure adequate resolution of the complex multiplets of the cyclopentane ring protons.

• Data Analysis: Integrate the signals to determine the relative proton ratios. Analyze the chemical shifts and coupling constants of the methine protons at C1 and C3 to identify the diastereomer. 2D NMR techniques like COSY and NOESY can be employed for unambiguous assignment of proton correlations and spatial proximities.

Caption: ¹H NMR Experimental Workflow

¹³C NMR Spectroscopy: A Complementary Perspective

¹³C NMR spectroscopy provides further evidence for diastereomeric differentiation. The chemical shifts of the carbon atoms in the cyclopentane ring are sensitive to the stereochemical arrangement of the substituents. A cis configuration of vicinal substituents is generally associated with a substantial increase in shielding (upfield shift) compared to the trans analog.[1]

Illustrative ¹³C NMR Chemical Shift Comparison:

Carbon	Expected Chemical Shift (δ, ppm) - (1S,3R) Diastereomer (cis)	Expected Chemical Shift (δ, ppm) - (1R,3R) Diastereomer (trans)	Rationale for Difference
C=O (ester)	~173 - 175	~173 - 175	Minimal difference expected.
C1 (methine)	~45 - 47	~47 - 49	The steric compression in the cis isomer can lead to an upfield shift.
C3 (methine)	~50 - 52	~52 - 54	Similar to C1, the relative stereochemistry affects the carbon chemical shift.
-OCH₃ (methyl)	~52	~52	Minimal difference expected.
Cyclopentane CH₂	~25 - 40	~25 - 40	The non-equivalent carbons will show distinct chemical shifts for each diastereomer.

Infrared (IR) Spectroscopy: The Vibrational Fingerprint

While enantiomers are indistinguishable by IR spectroscopy, diastereomers, being different compounds, will exhibit unique IR spectra.[2] The most significant differences are typically observed in the fingerprint region (below 1500 cm⁻¹), which arises from complex vibrational and bending modes of the entire molecule.

Key IR Absorption Bands:

Functional Group	Expected Wavenumber (cm⁻¹)	Comments
N-H Stretch (NH₃⁺)	3200 - 2800 (broad)	The broadness is due to hydrogen bonding.
C-H Stretch	3000 - 2850	Aliphatic C-H stretching vibrations.
C=O Stretch (Ester)	~1735	A strong, sharp absorption characteristic of a saturated ester.
N-H Bend (NH₃⁺)	~1600 - 1500	Asymmetric and symmetric bending vibrations.
C-O Stretch (Ester)	~1250 - 1150	Strong absorption.
Fingerprint Region	< 1500	Complex pattern of peaks unique to each diastereomer.

The overall shape and specific peak positions within the fingerprint region will be the most reliable indicators for distinguishing between the (1S,3R) and its diastereomers.

Experimental Protocol: FT-IR Analysis (KBr Pellet Method)

• Sample Preparation: Grind a small amount (1-2 mg) of the hydrochloride salt with approximately 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle.

• Pellet Formation: Transfer the finely ground mixture to a pellet press and apply pressure to form a transparent or translucent pellet.

• Data Acquisition: Place the KBr pellet in the sample holder of an FT-IR spectrometer and acquire the spectrum.

• Data Analysis: Compare the fingerprint region of the obtained spectrum with that of a known standard for each diastereomer.

Caption: FT-IR (KBr Pellet) Experimental Workflow

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation

Mass spectrometry is primarily used to determine the molecular weight and elemental composition of a compound. While the diastereomers of methyl 3-aminocyclopentanecarboxylate hydrochloride will have the same molecular weight, their fragmentation patterns under techniques like tandem mass spectrometry (MS/MS) can differ due to the different spatial arrangements of the atoms, which can influence the stability of the resulting fragment ions.

Expected Mass Spectrometric Data:

• Molecular Ion (M⁺): The mass corresponding to the protonated molecule [M+H]⁺ is expected at m/z 144.1025 for C₇H₁₄NO₂⁺. High-resolution mass spectrometry (HRMS) can confirm the elemental composition.

• Key Fragmentation Pathways: Common fragmentation patterns for amino acid esters include the loss of the methoxy group (-OCH₃), the entire ester group (-COOCH₃), and cleavage of the cyclopentane ring. The relative intensities of these fragment ions may vary between diastereomers. For cyclic peptides, fragmentation can be complex, often involving ring-opening followed by sequential losses.[3][4] A similar complexity can be anticipated for these cyclic amino acid derivatives.

Experimental Protocol: ESI-MS Analysis

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent system, such as methanol or acetonitrile/water with a small amount of formic acid to promote ionization.

• Data Acquisition: Infuse the sample solution into an electrospray ionization (ESI) source coupled to a mass spectrometer. Acquire the full scan mass spectrum to identify the protonated molecular ion.

• Tandem MS (MS/MS): Select the molecular ion as the precursor ion and subject it to collision-induced dissociation (CID) to generate a fragment ion spectrum.

• Data Analysis: Compare the fragmentation patterns and relative ion intensities of the different diastereomers.

Sources

• 1. Ethyl 2-oxocyclopentanecarboxylate | 611-10-9 [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of Analytical Methods for (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride

Introduction: The Critical Role of Stereoisomeric Purity

(1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride is a chiral molecule of significant interest in pharmaceutical synthesis. As a key building block, its stereoisomeric purity is a critical quality attribute that directly impacts the safety and efficacy of the final active pharmaceutical ingredient (API). Regulatory bodies worldwide, guided by the International Council for Harmonisation (ICH), mandate the use of robust, validated analytical procedures to ensure that the stereoisomeric composition of such intermediates is well-controlled.[1]

This guide provides an in-depth comparison of two common, yet fundamentally different, analytical approaches for the validation of methods to quantify the enantiomeric purity of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride: Chiral High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS) following derivatization. Our objective is to equip researchers, scientists, and drug development professionals with the technical insights and practical data needed to select and implement the most suitable method for their specific application. The principles discussed are grounded in the ICH Q2(R1) guideline, which provides a harmonized framework for the validation of analytical procedures.[2][3][4]

Part 1: Chiral High-Performance Liquid Chromatography (HPLC-UV) Method

Chiral HPLC is a cornerstone technique for the separation of enantiomers.[5][6] It leverages a chiral stationary phase (CSP) that interacts diastereomerically with the enantiomers, leading to different retention times and, thus, separation. For a primary amine and ester like our target compound, polysaccharide-based CSPs are often highly effective.[5][7]

Causality of Experimental Choices

The selection of a chiral HPLC method is often driven by its directness and robustness. The primary advantage is the ability to analyze the enantiomers without chemical modification (derivatization), which eliminates potential side reactions and simplifies sample preparation. The choice of a polysaccharide-based CSP, such as one coated with amylose or cellulose derivatives, is based on their proven broad applicability and success in resolving a wide range of chiral compounds, including amino acid esters.[5][7] The mobile phase, a mixture of a non-polar solvent like hexane and a more polar alcohol like isopropanol, is optimized to achieve a balance between retention, resolution, and analysis time. UV detection is suitable due to the presence of the carbonyl group in the ester, which acts as a chromophore.

Detailed Experimental Protocol: Chiral HPLC-UV

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a UV-Vis detector.

• Chromatographic Conditions:

  • Chiral Stationary Phase: CHIRALPAK® IA (Amylose tris(3,5-dimethylphenylcarbamate)) immobilized on 5 µm silica gel, 250 x 4.6 mm.

  • Mobile Phase: n-Hexane / Isopropanol / Trifluoroacetic acid (TFA) (90:10:0.1, v/v/v). TFA is added to improve peak shape by protonating the amine.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Detection Wavelength: 210 nm.

  • Injection Volume: 10 µL.

• Standard and Sample Preparation:

  • Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride reference standard in the mobile phase in a 10 mL volumetric flask.

  • Sample Solution (1 mg/mL): Prepare the sample in the same manner as the standard.

  • Spiked Specificity Standard: Prepare a solution containing the desired (1S,3R) enantiomer and a small, known amount (e.g., 0.5%) of the undesired (1R,3S) enantiomer to verify peak identification and resolution.

Workflow for Chiral HPLC Method Validation

Caption: Workflow for Chiral HPLC Method Validation.

Data Summary: HPLC-UV Method Validation

The following table summarizes the expected performance data based on the ICH Q2(R1) validation guidelines.[3]

Validation Parameter	Acceptance Criteria	Hypothetical Result	Pass/Fail
Specificity	Baseline resolution (Rs > 1.5) between enantiomers. No interference from placebo.	Rs = 2.2. No interference observed.	Pass
Linearity (Undesired Enantiomer)	Correlation coefficient (R²) ≥ 0.999	R² = 0.9995	Pass
Range	0.05% to 1.0% of nominal concentration	0.05% to 1.0%	Pass
Accuracy (% Recovery)	90.0% - 110.0% for the undesired enantiomer at the specification limit.[1]	98.5% - 103.2%	Pass
Precision (Repeatability, %RSD)	≤ 10% for the undesired enantiomer at the specification limit.[1]	4.5%	Pass
Limit of Quantitation (LOQ)	S/N ratio ≥ 10	0.05% of nominal concentration	Pass
Limit of Detection (LOD)	S/N ratio ≥ 3	0.015% of nominal concentration	Pass
Robustness	Resolution (Rs) remains > 1.5 under varied conditions (±2°C temp, ±5% organic modifier).	Rs > 1.8 in all conditions.	Pass

Part 2: Gas Chromatography-Mass Spectrometry (GC-MS) Method

Gas chromatography is a powerful separation technique, but it requires analytes to be volatile and thermally stable.[8] Since amino acid esters have high polarity and low volatility, a chemical derivatization step is necessary to make them suitable for GC analysis.[9][10][11] This approach, when coupled with a mass spectrometer, offers exceptional sensitivity and specificity.[12]

Causality of Experimental Choices

The choice of a GC-MS method is typically driven by the need for very low detection limits or when dealing with complex matrices where the high selectivity of mass spectrometry is advantageous.[12] Derivatization with an agent like trifluoroacetic anhydride (TFAA) is a common strategy.[9] It converts the polar primary amine into a non-polar, volatile trifluoroacetyl derivative. This not only improves chromatographic behavior but also introduces fluorine atoms, which can enhance sensitivity. The subsequent analysis on a chiral GC column, such as one coated with a cyclodextrin derivative, allows for the separation of the derivatized enantiomers.[13][14] Mass spectrometry in Selected Ion Monitoring (SIM) mode provides high specificity and sensitivity by monitoring characteristic fragment ions of the derivatized analyte.[12][13]

Detailed Experimental Protocol: GC-MS

• Instrumentation: A GC system equipped with a split/splitless inlet, a chiral capillary column, and coupled to a Mass Spectrometer.

• Derivatization Procedure:

  • Evaporate 1 mL of the sample solution (containing ~1 mg of the hydrochloride salt) to dryness under a gentle stream of nitrogen.

  • Add 200 µL of anhydrous ethyl acetate and 100 µL of trifluoroacetic anhydride (TFAA).[9]

  • Tightly cap the vial and heat at 60°C for 20 minutes.

  • Cool the vial to room temperature. The sample is now ready for injection.

• Chromatographic Conditions:

  • Chiral Stationary Phase: Chirasil-L-Val capillary column (25 m x 0.25 mm x 0.16 µm).[13][14]

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature: 250°C.

  • Injection Mode: Split (20:1).

  • Oven Temperature Program: Start at 100°C, hold for 1 min, ramp to 180°C at 5°C/min, hold for 5 min.

  • MS Transfer Line Temp: 280°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic m/z fragments (determined from a full scan of the derivatized standard).

Workflow for GC-MS Method Validation

Caption: Workflow for GC-MS Method Validation.

Part 3: Comparative Analysis and Method Selection

The choice between Chiral HPLC-UV and GC-MS is not about which method is universally "better," but which is more "fit for purpose" based on the specific requirements of the analysis.[3][15]

Head-to-Head Performance Comparison

Parameter	Chiral HPLC-UV	Chiral GC-MS (after Derivatization)	Advantage
Sample Preparation	Simple dissolution	Multi-step (drying, derivatization)	HPLC-UV
Specificity	Good, based on retention time and UV spectrum.	Excellent, based on retention time and mass fragmentation.	GC-MS
Sensitivity (LOQ)	~0.05%	Potentially <0.01%	GC-MS
Analysis Time	~20 minutes per run	~25 minutes per run (plus derivatization time)	HPLC-UV
Robustness	Generally high; sensitive to mobile phase composition.	High; sensitive to derivatization consistency and inlet conditions.	Comparable
Equipment Cost	Moderate	High	HPLC-UV
Ease of Use	High	Moderate; requires expertise in derivatization and MS.	HPLC-UV

Decision Framework: Which Method to Choose?

Your choice should be guided by a risk-based assessment of your analytical needs, as encouraged by the new ICH Q14 guideline on analytical procedure development.[16][17]

• For routine Quality Control (QC) in a manufacturing environment: The Chiral HPLC-UV method is often preferred. Its simplicity, robustness, and lower operating cost make it ideal for high-throughput testing where the required sensitivity is within its capabilities.

• For trace-level impurity analysis or structural confirmation: The Chiral GC-MS method is the superior choice. Its enhanced sensitivity is crucial for detecting impurities at very low levels (e.g., in genotoxic impurity studies), and the mass spectral data provides an unambiguous structural identification, which is a significant advantage in research and development or troubleshooting.

• For method development and validation: It can be beneficial to develop both methods. The HPLC method can serve as the primary release test, while the GC-MS method can be used as an orthogonal method to confirm results and provide a deeper level of characterization.

Conclusion

Both Chiral HPLC-UV and GC-MS are powerful and validatable techniques for the analysis of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride. The HPLC method offers a direct, robust, and cost-effective solution suitable for most quality control applications. The GC-MS method, while more complex due to its derivatization requirement, provides unparalleled sensitivity and specificity, making it indispensable for trace analysis and definitive identification. A thorough understanding of the strengths and weaknesses of each technique, aligned with the specific analytical target profile, will lead to the selection of a method that is scientifically sound and fit for its intended purpose, ensuring the quality and safety of the final pharmaceutical product.

References

• BenchChem. (n.d.). Derivatization Techniques for GC Analysis of Primary Amines: Application Notes and Protocols.
• Kataoka, H. (1996). Derivatization reactions for the determination of amines by gas chromatography and their applications in environmental analysis. Journal of Chromatography A, 733(1-2), 19-34.
• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1).
• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
• International Council for Harmonisation. (n.d.). Quality Guidelines.
• ResearchGate. (n.d.). 2.1.2. Gas chromatography of amines as various derivatives.
• Starodub. (2024). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures.
• Na, M., et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI, 65(4), 254-265.
• Phenomenex. (n.d.). Derivatization for Gas Chromatography.
• Johnson, A. (2003). Analysis of Biogenic Amines by GC/FID and GC/MS. Virginia Tech.
• Šimek, P., et al. (2025). A Protocol for GC-MS Profiling of Chiral Secondary Amino Acids. Methods in Molecular Biology.
• Ahuja, S. (n.d.). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International.
• BenchChem. (2025). A Comparative Guide to Regulatory Guidelines for the Validation of Chiral Separation Methods.
• Hyun, M. H., & Min, H. J. (2003). HPLC Separation of Enantiomers of Amino Acids and Amino Alcohols on Ionically Bonded Chiral Stationary Phases Consisting of Cyanuric Chloride with Amino Acid and Dialkylamine Substituents. Journal of Chromatographic Science, 41(5), 253-258.
• Kersten, B. S. (1994). HPLC Chiral Optimization of a Unique β-Amino Acid and Its Ester. Journal of Liquid Chromatography, 17(1), 33-48.
• Peter, A., et al. (2021). A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization. Amino Acids, 53(3), 347-358.
• Dong, M. W. (2004). System Suitability and Validation for Chiral Purity Assays of Drug Substances. LCGC North America, 22(4), 334-344.
• Ferey, L., & De Bleye, C. (2022). New Trends in the Quality Control of Enantiomeric Drugs: Quality by Design-Compliant Development of Chiral Capillary Electrophoresis Methods. Molecules, 27(20), 7017.
• Reddy, G. S., et al. (2018). Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides. Analytical Methods, 10(37), 4567-4577.
• Wikipedia. (n.d.). Gas chromatography–mass spectrometry.
• Armstrong, D. W., et al. (2015). Fig. 2 TIC GC/MS chromatogram of the chiral amino acid analysis... ResearchGate.
• El-Sawi, A. A., & Al-Saeed, F. A. (2018). Multidimensional Gas Chromatography for Chiral Analysis. Critical Reviews in Analytical Chemistry, 48(6), 514-525.
• European Medicines Agency. (2022). ICH guideline Q14 on analytical procedure development.
• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 3. database.ich.org [database.ich.org]
• 4. fda.gov [fda.gov]
• 5. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Derivatization reactions for the determination of amines by gas chromatography and their applications in environmental analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Gas chromatography–mass spectrometry - Wikipedia [en.wikipedia.org]
• 13. A Protocol for GC-MS Profiling of Chiral Secondary Amino Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. database.ich.org [database.ich.org]
• 16. New Trends in the Quality Control of Enantiomeric Drugs: Quality by Design-Compliant Development of Chiral Capillary Electrophoresis Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 17. ema.europa.eu [ema.europa.eu]

structure-activity relationship (SAR) studies of (1S,3R)-methyl 3-aminocyclopentanecarboxylate derivatives

An In-Depth Comparative Guide to the Structure-Activity Relationship (SAR) of (1S,3R)-Methyl 3-Aminocyclopentanecarboxylate Derivatives

Introduction: The Strategic Value of Conformational Constraint

In the landscape of modern drug discovery, the use of conformationally restricted scaffolds is a cornerstone of rational design. The (1S,3R)-methyl 3-aminocyclopentanecarboxylate framework exemplifies this principle. By locking the key pharmacophoric elements—the amino and carboxyl groups—into a well-defined spatial orientation, this cyclopentane ring system reduces the entropic penalty upon binding to a biological target and allows for a more precise probe of a receptor's or enzyme's active site. Derivatives of this scaffold have emerged as potent modulators of various biological targets, most notably as agonists for metabotropic glutamate receptors (mGluRs) and antagonists for chemokine receptors like CCR2.[1][2][3][4] This guide provides a detailed comparative analysis of the structure-activity relationships governing these derivatives, offering insights for the design of next-generation therapeutic agents.

The Core Scaffold: Stereochemistry as a Determinant of Activity

The absolute stereochemistry of the cyclopentane core is paramount. The (1S,3R) configuration is not arbitrary; it is often the key that fits the biological lock. For instance, in the context of metabotropic glutamate receptors, (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid ((1S,3R)-ACPD) is a highly potent and selective agonist.[2] In stark contrast, its enantiomer, (1R,3S)-ACPD, is significantly less potent and efficacious.[2] This highlights that the precise three-dimensional arrangement of the amino and carboxyl groups is critical for establishing the necessary interactions within the receptor's binding pocket. Any SAR exploration must, therefore, preserve this core stereochemical integrity.

A Comparative Analysis of Substituent Effects

The therapeutic utility of the (1S,3R)-aminocyclopentanecarboxylate scaffold is unlocked through systematic modification at its functional handles. The following sections dissect the SAR at the N-terminus (amino group) and C-terminus (carboxylate group), comparing how different chemical modifications influence biological outcomes.

N-Terminus Modifications: From Simple Amines to Complex Amides

The primary amino group serves as a versatile anchor point for introducing a wide array of substituents that can profoundly alter a compound's potency, selectivity, and pharmacokinetic properties. The optimal substitution is highly target-dependent.

• For mGluR Agonism: An unsubstituted primary amine is often essential for activity, mimicking the endogenous ligand glutamate.

• For Other Targets (e.g., CCR2): Extensive modification is not only tolerated but required for high-affinity binding. This involves building out complex structures that can engage with additional pockets in the target protein.

The logical progression of N-terminus modification is illustrated below.

Caption: General workflow for SAR optimization of the scaffold.

Table 1: Comparative Activity of N-Substituted Derivatives at a Hypothetical Kinase Target

Derivative	N-Substituent	Rationale	Potency (IC₅₀, nM)
1a	-H	Baseline	>10,000
1b	-C(=O)CH₃ (Acetyl)	Introduces H-bond acceptor	850
1c	-C(=O)Ph (Benzoyl)	Probes for aromatic/hydrophobic pocket	120
1d	Complex Heterocycle	Engages additional binding domains for specificity	5

This data is illustrative. Real-world optimization requires iterative synthesis and testing.

As shown, moving from a simple amine (1a) to an acetyl group (1b) can establish initial activity. Introducing an aromatic ring (1c) often enhances potency by exploiting hydrophobic or π-stacking interactions. Ultimately, achieving high potency and selectivity, as seen in advanced antagonists like PF-4254196 for CCR2, requires large, complex N-substituents that form multiple points of contact with the target.[3]

C-Terminus Modifications: Tuning Potency and Physicochemical Profile

The methyl ester of the parent scaffold is a synthetic handle, rarely representing the optimal functional group for biological activity. Modifications at this position are critical for modulating both target affinity and drug-like properties.

• Ester to Carboxylic Acid: Hydrolysis of the ester to the corresponding carboxylic acid is a common and often fruitful strategy. The resulting carboxylate can form a salt bridge or strong hydrogen bonds with basic residues (e.g., lysine, arginine) in a binding site, dramatically increasing potency.

• Ester to Amide: Conversion to an amide provides a metabolically stable alternative that can still act as a hydrogen bond donor/acceptor. The SAR of N-substituted amides can be explored to fill additional space in the binding pocket. This is exemplified by the CCR2 antagonist PF-4254196, which features a large piperazine-containing amide at this position.[3]

Table 2: Comparative Properties of C-Terminus Modified Derivatives

Derivative	C-Terminus Group	Rationale	Potency (Kᵢ, nM)	Aqueous Solubility
2a	-COOCH₃ (Methyl Ester)	Synthetic Precursor	500	Low
2b	-COOH (Carboxylic Acid)	Forms ionic bond with target	25	High
2c	-CONH₂ (Primary Amide)	H-bonding, improved stability	150	Moderate
2d	-CON(R)-Piperazine-Het	Extensive target interactions	<1	Variable

This data is illustrative. The transition from an ester (2a) to a carboxylic acid (2b) often yields a significant potency boost. However, for targets requiring engagement with extended binding sites, a complex amide (2d) may be necessary to achieve the desired affinity and overall profile.[3]

Experimental Protocols: Enabling SAR Exploration

Reproducible and robust synthetic and analytical methods are the engine of any successful SAR campaign.

Protocol: Synthesis of N-Acyl Derivatives

This protocol describes a standard procedure for acylating the primary amine of (1S,3R)-methyl 3-aminocyclopentanecarboxylate.

• Solubilization: Dissolve (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride (1.0 eq) in anhydrous dichloromethane (DCM).

• Neutralization: Add a hindered base, such as triethylamine or diisopropylethylamine (2.5 eq), at 0°C to neutralize the hydrochloride salt and scavenge the HCl produced during the reaction.

• Acylation: Slowly add the desired acyl chloride or carboxylic acid (1.1 eq) to the stirring solution. If using a carboxylic acid, add a coupling agent like EDCI (1.2 eq) and an activator like HOBt (1.2 eq).

• Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor progress by thin-layer chromatography (TLC) or LC-MS.

• Workup: Upon completion, wash the reaction mixture sequentially with a weak acid (e.g., 1M HCl), saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the resulting crude product via flash column chromatography on silica gel.

Caption: A typical workflow for N-acylation synthesis.

Protocol: General Radioligand Binding Assay

This protocol outlines a competitive binding assay to determine the affinity (Kᵢ) of test compounds for a target receptor.

• Reagents: Prepare assay buffer, a radiolabeled ligand (e.g., [³H]-ligand) specific for the target, and cell membranes expressing the receptor of interest.

• Compound Dilution: Perform serial dilutions of the test compounds in assay buffer containing a fixed, low concentration of DMSO.

• Assay Plate Setup: To a 96-well plate, add cell membranes, the radiolabeled ligand, and either buffer (for total binding), a saturating concentration of a known unlabeled ligand (for non-specific binding), or the test compound.

• Incubation: Incubate the plate at a specified temperature for a set time (e.g., 60 minutes at 25°C) to allow binding to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the bound radioligand (trapped on the filter) from the unbound.

• Detection: Wash the filters, dry them, and add scintillation cocktail. Measure the radioactivity retained on each filter using a scintillation counter.

• Data Analysis: Calculate the percent inhibition of specific binding for each concentration of the test compound. Determine the IC₅₀ value by fitting the data to a sigmoidal dose-response curve. Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation.

Summary and Forward Outlook

The (1S,3R)-methyl 3-aminocyclopentanecarboxylate scaffold is a privileged starting point for the design of potent and selective modulators of diverse protein targets. The key SAR takeaways are:

• Stereochemistry is Non-Negotiable: The (1S,3R) configuration is typically essential for biological activity.

• N-Terminus Dictates Specificity: While a free amine is sufficient for some targets, complex, sterically demanding groups at this position are required to achieve high affinity and selectivity for others, such as chemokine receptors.

• C-Terminus Governs Potency and Properties: Conversion of the methyl ester to a carboxylic acid is a powerful strategy to enhance potency via ionic interactions. Alternatively, building out large amide functionalities can engage with extended regions of a binding site.

Future exploration in this chemical space will undoubtedly involve applying these established SAR principles to new biological targets and leveraging advanced synthetic methods to create novel derivatives with optimized therapeutic profiles.

References

• Rational Design, Synthesis, and Mechanism of (3S,4R)-3-Amino-4-(difluoromethyl)cyclopent-1-ene-1-carboxylic Acid Employing a Second-Deprotonation Strategy for Selectivity of Human Ornithine Aminotransferase over γ-Aminobutyric Acid Aminotransferase. PubMed Central. Available at: [Link]

• Stereoselective synthesis of (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid via C-H insertion of alkylidenecarbene. PubMed. Available at: [Link]

• Synthesis and evaluation of cyclopentane-based muraymycin analogs targeting MraY. National Institutes of Health (NIH). Available at: [Link]

• Enantioselective synthesis of the excitatory amino acid (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid. PubMed. Available at: [Link]

• Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives. National Institutes of Health (NIH). Available at: [Link]

• Chemical Properties and Biological Activities of Cyclopentenediones: A Review. ResearchGate. Available at: [Link]

• Cyclopropane Derivatives and their Diverse Biological Activities. Docentes FCT NOVA. Available at: [Link]

• Cyclopropane Derivatives and their Diverse Biological Activities. ResearchGate. Available at: [Link]

• Stereoselective Synthesis of (1S,3R)-1-Aminocyclopentane-1,3-dicarboxylic Acid via C–H Insertion of Alkylidenecarbene. Semantic Scholar. Available at: [Link]

• Comparison of (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid (1S,3R-ACPD)- and 1R,3S-ACPD-stimulated brain phosphoinositide hydrolysis. PubMed. Available at: [Link]

• A Review of Structure Activity Relationship of Amiodarone and Its Derivatives. Scientific Research Publishing (SCIRP). Available at: [Link]

• Discovery of ((1S,3R)-1-isopropyl-3-((3S,4S)-3-methoxy-tetrahydro-2H-pyran-4-ylamino)cyclopentyl)(4-(5-(trifluoromethyl)pyridazin-3-yl)piperazin-1-yl)methanone, PF-4254196, a CCR2 antagonist with an improved cardiovascular profile. PubMed. Available at: [Link]

• Structure-Activity Relationships of Synthetic Cathinones. PubMed Central. Available at: [Link]

• Design, synthesis, and biological evaluation of (3R)-1,2,3,4-tetrahydro-7-hydroxy-N-[(1S)-1-[[(3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethyl-1-piperidinyl]methyl]-2-methylpropyl]-3-isoquinolinecarboxamide (JDTic) analogues: in vitro pharmacology and ADME profile. PubMed. Available at: [Link]

• Synthesis and biological activity of 1-aminoindan-1, 3-dicarboxylic acid, a benzo-analogue of (1S, 3R)-ACPD. ResearchGate. Available at: [Link]

Sources

• 1. Stereoselective synthesis of (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid via C-H insertion of alkylidenecarbene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparison of (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid (1S,3R-ACPD)- and 1R,3S-ACPD-stimulated brain phosphoinositide hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of ((1S,3R)-1-isopropyl-3-((3S,4S)-3-methoxy-tetrahydro-2H-pyran-4-ylamino)cyclopentyl)(4-(5-(trifluoromethyl)pyridazin-3-yl)piperazin-1-yl)methanone, PF-4254196, a CCR2 antagonist with an improved cardiovascular profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

comparing the efficacy of different catalysts in the synthesis of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride

In the landscape of pharmaceutical development, the efficient and stereoselective synthesis of chiral building blocks is a cornerstone of innovation. (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride is a critical intermediate, the synthesis of which presents a compelling case study in the application of modern catalytic strategies. This guide provides an in-depth comparison of various catalytic methodologies for the synthesis of this key compound, offering experimental insights and data to inform researchers, scientists, and drug development professionals in their selection of the most apt synthetic route.

Introduction to (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride

(1S,3R)-methyl 3-aminocyclopentanecarboxylate is a chiral cyclic β-amino acid ester. The hydrochloride salt is often the preferred form for handling and formulation due to its stability and solubility. The specific stereochemistry of this compound is crucial for its biological activity in various therapeutic agents, making its enantiomerically pure synthesis a significant challenge and a primary objective. This guide will explore and compare three principal catalytic approaches to achieving this: enzymatic resolution, rhodium-catalyzed asymmetric hydrogenation, and organocatalysis.

Enzymatic Resolution: A Biocatalytic Approach to Enantiopurity

Enzymatic resolution has emerged as a powerful and green method for the separation of enantiomers. This technique leverages the inherent stereoselectivity of enzymes, typically lipases, to selectively catalyze a reaction on one enantiomer of a racemic mixture, allowing for the separation of the two.

Mechanistic Insight

In the context of synthesizing (1S,3R)-methyl 3-aminocyclopentanecarboxylate, enzymatic resolution is often applied to a racemic precursor, such as a protected aminocyclopentenol. Lipases, for instance, can selectively acylate one enantiomer of the alcohol, leaving the other unreacted. The resulting acylated and unacylated enantiomers can then be separated chromatographically. Subsequent chemical transformations can then convert the desired enantiomer into the target molecule.

Caption: Workflow for enzymatic resolution of a racemic precursor.

Performance Data

Studies on the enzymatic resolution of racemic cis-4-aminocyclopent-2-en-1-ol derivatives, which are precursors to the target molecule, have demonstrated the high efficiency of this method.[1][2]

Enzyme	Substrate	Conversion	Enantiomeric Excess (ee) of Product	Reference
Candida antarctica B Lipase	cis-N-(benzylcarbamoyl)-4-aminocyclopent-2-enol	~40%	90%	[1][2]
Pseudomonas species Lipase	cis-N-(benzylcarbamoyl)-4-aminocyclopent-2-enol	~40%	92%	[1][2]
Electric Eel Acetylcholine Esterase (hydrolysis)	cis-N-acetyl-4-aminocyclopent-2-enol 1-O-acetate	~40%	92% (99% after recrystallization)	[1][2]

Experimental Protocol: Enzymatic Acetylation of a Racemic Aminocyclopentenol

This protocol is adapted from established procedures for the enzymatic resolution of aminocyclopentenol precursors.[1][2]

• Reaction Setup: To a solution of racemic cis-N-(benzylcarbamoyl)-4-aminocyclopent-2-enol (1.0 eq) in an appropriate organic solvent (e.g., diethyl ether), add vinyl acetate (2.0 eq) as the acyl donor.

• Enzyme Addition: Add Candida antarctica B lipase (immobilized, e.g., Novozym 435) to the reaction mixture.

• Reaction Monitoring: Stir the suspension at room temperature and monitor the reaction progress by TLC or HPLC.

• Work-up: Once approximately 40-50% conversion is reached, filter off the enzyme.

• Separation: Concentrate the filtrate and separate the resulting acetylated product and the unreacted alcohol by column chromatography on silica gel.

• Characterization: Determine the enantiomeric excess of the separated products by chiral HPLC analysis.

Rhodium-Catalyzed Asymmetric Hydrogenation: A Homogeneous Catalysis Approach

Rhodium-catalyzed asymmetric hydrogenation is a highly efficient and atom-economical method for the synthesis of chiral compounds. This approach involves the use of a chiral rhodium complex to catalyze the addition of hydrogen across a double bond in a prochiral substrate, leading to the formation of a chiral product with high enantioselectivity.

Mechanistic Insight

For the synthesis of (1S,3R)-methyl 3-aminocyclopentanecarboxylate, a suitable precursor would be an unsaturated analog, such as methyl 3-aminocyclopent-1-enecarboxylate. The chiral rhodium catalyst, typically bearing a chiral phosphine ligand, coordinates to the double bond of the substrate and delivers hydrogen from a specific face, thereby dictating the stereochemistry of the final product.

Caption: Simplified schematic of Rh-catalyzed asymmetric hydrogenation.

Performance Data

While a direct application of rhodium-catalyzed asymmetric hydrogenation for the synthesis of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride is not extensively documented in readily available literature, the performance of this methodology on analogous substrates, such as exocyclic α,β-unsaturated carbonyl compounds, is well-established, often achieving high yields and excellent enantioselectivities (up to 99% ee).[3] This suggests a high potential for success with a suitably designed precursor.

Catalyst System	Substrate Type	Yield	Enantiomeric Excess (ee)	Reference
Rh/bisphosphine-thiourea	Exocyclic α,β-unsaturated carbonyls	Up to 99%	Up to 99%	[3]
[Rh(COD)(Me-DuPhos)]+	Dehydroamino acid derivatives	>95%	≥95%	[4]

Experimental Protocol: General Procedure for Rhodium-Catalyzed Asymmetric Hydrogenation

This is a general protocol that would require optimization for the specific substrate.

• Catalyst Preparation: In a glovebox, dissolve the rhodium precursor (e.g., [Rh(COD)₂]BF₄) and the chiral phosphine ligand in a degassed solvent (e.g., methanol or dichloromethane).

• Reaction Setup: In a high-pressure autoclave, add the prochiral substrate (e.g., methyl 3-aminocyclopent-1-enecarboxylate) and the catalyst solution.

• Hydrogenation: Seal the autoclave, purge with hydrogen gas, and then pressurize to the desired pressure (e.g., 10-50 bar). Stir the reaction at a controlled temperature until the reaction is complete (monitored by GC or LC-MS).

• Work-up: Carefully vent the autoclave and concentrate the reaction mixture.

• Purification and Characterization: Purify the product by column chromatography. Determine the enantiomeric excess by chiral HPLC or GC analysis. The final product can then be converted to the hydrochloride salt.

Organocatalysis: A Metal-Free Alternative

Organocatalysis, the use of small organic molecules as catalysts, has become a third pillar in asymmetric synthesis alongside biocatalysis and metal catalysis. For the synthesis of chiral aminocyclopentane derivatives, organocatalytic Michael additions are particularly relevant.

Mechanistic Insight

A plausible organocatalytic route to a precursor of (1S,3R)-methyl 3-aminocyclopentanecarboxylate involves the asymmetric Michael addition of a nucleophile to a cyclopentenone derivative, catalyzed by a chiral amine. For instance, a chiral prolinol-derived catalyst can react with an aldehyde or ketone to form a nucleophilic enamine intermediate. This enamine then adds to an electrophilic Michael acceptor in a stereocontrolled manner.

Caption: Enamine-based catalytic cycle for an organocatalytic Michael addition.

Performance Data

Organocatalysts derived from N-Methyl-L-prolinol have demonstrated excellent performance in asymmetric Michael additions of aldehydes to nitroolefins, achieving high enantioselectivity.[1] While specific data for the direct synthesis of the target molecule is scarce, the high degree of stereocontrol achievable with these catalysts in related transformations makes them a promising avenue for investigation.

Catalyst	Reaction Type	Substrate	Yield	Enantiomeric Excess (ee)	Reference
Prolinol silyl ether	Michael addition	Aldehydes to nitroolefins	Good	High	[1]

Experimental Protocol: General Procedure for Organocatalytic Michael Addition

This is an illustrative protocol that would need to be adapted and optimized.

• Reaction Setup: To a solution of the Michael acceptor (e.g., a nitro-cyclopentene derivative) and the aldehyde or ketone nucleophile in an appropriate solvent (e.g., chloroform), add the chiral organocatalyst (e.g., a prolinol derivative, typically 10-20 mol%).

• Reaction: Stir the reaction mixture at the desired temperature and monitor its progress by TLC or NMR spectroscopy.

• Work-up: Once the reaction is complete, quench the reaction (e.g., with a saturated aqueous solution of NH₄Cl) and extract the product with an organic solvent.

• Purification and Characterization: Dry the organic layer, concentrate, and purify the product by column chromatography. The enantiomeric excess can be determined by chiral HPLC. The resulting product would then be further elaborated to the target molecule.

Comparative Summary and Outlook

Catalytic Approach	Key Advantages	Potential Challenges	Typical Performance
Enzymatic Resolution	High enantioselectivity, mild reaction conditions, environmentally friendly.	Maximum theoretical yield of 50% for the desired enantiomer, requires separation of enantiomers.	ee >90%, often reaching >99% after recrystallization.
Rhodium-Catalyzed Asymmetric Hydrogenation	High atom economy, high yields and enantioselectivities, well-established methodology.	Requires synthesis of a specific prochiral precursor, potential for metal contamination in the final product.	ee >95% is commonly achieved.
Organocatalysis	Metal-free, catalysts are often readily available and stable, mild reaction conditions.	Catalyst loading can be higher than with metal catalysts, may require multi-step sequences to reach the target molecule.	High ee can be achieved, but is highly substrate and catalyst dependent.

The choice of the optimal catalytic system for the synthesis of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride is contingent on several factors, including the desired scale of the synthesis, cost considerations, and the available starting materials and equipment.

• Enzymatic resolution offers a reliable route to high enantiopurity, particularly if a suitable racemic precursor is readily accessible.

• Rhodium-catalyzed asymmetric hydrogenation represents a highly efficient and elegant approach, provided that a suitable unsaturated precursor can be synthesized economically.

• Organocatalysis presents a versatile and metal-free alternative that is continually evolving, offering significant potential for the development of novel and efficient synthetic routes.

Further research into the direct comparison of these methods on a standardized substrate will be invaluable in providing a definitive guide for the industrial-scale production of this important pharmaceutical intermediate.

References

• Mulvihill, M. J., Gage, J. L., & Miller, M. J. (1998). Enzymatic Resolution of Aminocyclopentenols as Precursors to d- and l-Carbocyclic Nucleosides. The Journal of Organic Chemistry, 63(11), 3357–3364. [Link]

• BenchChem. (2025). A Comparative Analysis of Catalysts Derived from N-Methyl-L-prolinol and (S)-(1- Methylpyrrolidin-3-YL)methanol in Asymmetric Synthesis.

• Zhang, W., & Wu, J. (2007). Rhodium-Catalyzed Asymmetric Hydrogenation. In Privileged Chiral Ligands and Catalysts (pp. 1-38). Wiley-VCH Verlag GmbH & Co. KGaA. [Link]

• Burk, M. J. (1991). C2-symmetric bis(phospholanes) and their use in highly enantioselective hydrogenation reactions. Journal of the American Chemical Society, 113(22), 8518–8519. [Link]

• Gao, W., Zhang, X., & Zhang, W. (2014). Rhodium-catalyzed asymmetric hydrogenation of exocyclic α,β-unsaturated carbonyl compounds. Organic & Biomolecular Chemistry, 12(3), 434-439. [Link]

• ACS Figshare. (1998). Enzymatic Resolution of Aminocyclopentenols as Precursors to d- and l-Carbocyclic Nucleosides - The Journal of Organic Chemistry. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. acs.figshare.com [acs.figshare.com]
• 3. Rhodium-catalyzed asymmetric hydrogenation of exocyclic α,β-unsaturated carbonyl compounds - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. application.wiley-vch.de [application.wiley-vch.de]

The (1S,3R)-Methyl 3-Aminocyclopentanecarboxylate Scaffold: A Comparative Pharmacological Profiling of Novel CCR2 Antagonists

A Senior Application Scientist's Guide to Evaluating Next-Generation Anti-Inflammatory Agents

In the landscape of modern drug discovery, the pursuit of novel chemical scaffolds that offer both potency and favorable pharmacokinetic profiles is paramount. The rigid, three-dimensional structure of the cyclopentane ring has made it an attractive framework for the design of a diverse array of therapeutic agents.[1] Among these, derivatives of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride have emerged as a promising foundation for the development of potent and selective antagonists of the C-C chemokine receptor type 2 (CCR2). This guide provides a comprehensive pharmacological comparison of a lead candidate derived from this scaffold, (1S,3R)-N-[3,5-Bis(trifluoromethyl)benzyl]-1-methyl-3-[(1R,3'R)-methyl-1'H-spiro[indene-1,4'-piperidin]-1'-yl]cyclopentanecarboxamide (hereafter referred to as Compound 16), with two other notable CCR2 antagonists, PF-4136309 and Cenicriviroc.

The Rationale for Targeting CCR2

The chemokine receptor CCR2 and its primary ligand, monocyte chemoattractant protein-1 (MCP-1 or CCL2), are key mediators in the recruitment of monocytes and macrophages to sites of inflammation.[2][3] This signaling axis is implicated in a wide range of inflammatory and autoimmune diseases, including rheumatoid arthritis, multiple sclerosis, and atherosclerosis.[2][4] Consequently, the development of small molecule antagonists of CCR2 represents a compelling therapeutic strategy to modulate these pathological inflammatory responses.[2]

Lead Candidate from the (1S,3R)-Cyclopentane Scaffold: Compound 16

Compound 16 is a potent CCR2 antagonist that incorporates the (1S,3R)-disubstituted cyclopentane scaffold.[1][5] This specific stereochemical arrangement is crucial for its high-affinity binding to the human CCR2 receptor. The introduction of ring restrictions to a more flexible linear aminobutyramide lead compound led to the discovery of this cyclopentane-based scaffold, which demonstrated enhanced receptor binding and functional antagonist activity.[5]

Comparative Pharmacological Profiling

A critical aspect of drug development is the objective comparison of a lead candidate's performance against alternative therapies. In this guide, we will compare Compound 16 with PF-4136309, a potent and selective CCR2 antagonist, and Cenicriviroc, a dual antagonist of CCR2 and CCR5 that has been investigated in clinical trials.[6][7][8]

In Vitro Potency and Selectivity

The following table summarizes the in vitro potency of Compound 16, PF-4136309, and Cenicriviroc against CCR2 and the related CCR5 receptor. It is important to note that these values are compiled from different studies and assay conditions may vary.

Compound	Target(s)	Assay Type	IC50 (nM)	Selectivity	Reference(s)
Compound 16	hCCR2	Binding	1.3	~500-fold vs. hCCR5	[1][5]
hCCR2	Chemotaxis	0.45	[1][5]
PF-4136309	hCCR2	Binding	5.2	High (specific values not detailed in source)	[8]
hCCR2	Chemotaxis	3.9	[8]
Cenicriviroc	hCCR2	Receptor Occupancy	~6 (for ~98% occupancy)	Dual CCR2/CCR5 antagonist	[7][9]
hCCR5	Receptor Occupancy	~3.1 (for ≥90% occupancy)	[9]

Expert Analysis: Compound 16 demonstrates exceptional potency in both binding and functional chemotaxis assays, with sub-nanomolar efficacy in the latter.[1][5] Its high selectivity for CCR2 over CCR5 is a key attribute, potentially minimizing off-target effects. PF-4136309 also exhibits potent CCR2 antagonism.[8] Cenicriviroc's dual antagonism of CCR2 and CCR5 may offer a broader anti-inflammatory effect in certain disease contexts where both receptors play a role.[7][10]

Pharmacokinetic Profile

A comparative overview of the available pharmacokinetic parameters is presented below. Data for Compound 16 was not explicitly found in the reviewed literature; therefore, this represents a critical data gap for a complete in vivo comparison.

Compound	Species	Oral Bioavailability (%)	Half-life (t½)	Clearance	Reference(s)
Compound 16	Not Available	Not Available	Not Available	Not Available
PF-4136309	Rat	19	2.5 h (IV), 3.4 h (PO)	Moderate	[2]
Dog	56	2.4 h (IV), 2.9 h (PO)	Low	[2]
Cenicriviroc	Human	Orally bioavailable	30-40 hours	Metabolized by the liver (CYP3A4, CYP2C8 substrate)	[9]

Expert Analysis: PF-4136309 displays moderate to good oral bioavailability in preclinical species.[2] Cenicriviroc's long half-life in humans is a significant advantage, allowing for once-daily dosing.[9] The lack of pharmacokinetic data for Compound 16 underscores the need for further in vivo characterization to assess its therapeutic potential.

Mechanism of Action: CCR2 Signaling Pathway

CCR2 is a G protein-coupled receptor (GPCR). Upon binding of its ligand, CCL2, the receptor undergoes a conformational change, leading to the activation of intracellular signaling cascades. These pathways ultimately result in the chemotaxis of monocytes and macrophages. CCR2 antagonists, such as Compound 16, act by binding to the receptor and preventing the binding of CCL2, thereby inhibiting these downstream signaling events.

Caption: CCR2 signaling pathway and the inhibitory action of Compound 16.

Experimental Protocols

To ensure the reproducibility and validity of pharmacological data, standardized experimental protocols are essential. Below are detailed methodologies for key in vitro assays used to characterize CCR2 antagonists.

CCR2 Radioligand Binding Assay

This assay quantifies the ability of a test compound to displace a radiolabeled ligand from the CCR2 receptor, providing a measure of its binding affinity (Ki).

Workflow Diagram:

Caption: Workflow for a CCR2 competitive radioligand binding assay.

Step-by-Step Protocol:

• Membrane Preparation: Prepare cell membranes from a stable cell line overexpressing the human CCR2 receptor (e.g., CHO-K1 or HEK293 cells). Homogenize cells in a cold lysis buffer and pellet the membranes by centrifugation. Resuspend the membrane pellet in an appropriate assay buffer.

• Assay Setup: In a 96-well plate, add the following in order:

  • Assay buffer

  • Test compound at various concentrations (typically a serial dilution) or vehicle control.

  • Radioligand (e.g., [³H]-CCL2) at a concentration near its Kd.

  • Cell membrane preparation.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60-90 minutes) to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter plate using a cell harvester. This separates the membrane-bound radioligand from the free radioligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove non-specifically bound radioligand.

• Scintillation Counting: Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value. Calculate the Ki value using the Cheng-Prusoff equation.[5]

Monocyte Chemotaxis Assay

This functional assay measures the ability of a compound to inhibit the migration of monocytes towards a chemoattractant, such as CCL2.

Step-by-Step Protocol:

• Cell Preparation: Isolate primary human monocytes from peripheral blood or use a monocytic cell line (e.g., THP-1). Resuspend the cells in a serum-free assay medium.

• Assay Setup (Transwell System):

  • In the lower chamber of a Transwell plate, add assay medium containing CCL2 at a concentration that elicits a robust chemotactic response (e.g., 10 nM).

  • In the upper chamber (the insert with a porous membrane), add the monocyte cell suspension that has been pre-incubated with various concentrations of the test compound or vehicle control.

• Incubation: Incubate the plate at 37°C in a humidified incubator with 5% CO₂ for a period sufficient to allow cell migration (e.g., 2-4 hours).

• Quantification of Migrated Cells:

  • Remove the upper chamber.

  • Quantify the number of cells that have migrated to the lower chamber. This can be done by:

    • Staining the migrated cells with a fluorescent dye (e.g., Calcein-AM) and measuring fluorescence with a plate reader.

    • Lysing the cells and measuring ATP content using a luminescent assay.

    • Directly counting the cells using a flow cytometer.

• Data Analysis: Plot the percentage of inhibition of cell migration against the logarithm of the test compound concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Conclusion and Future Directions

The (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride scaffold has proven to be a valuable starting point for the development of potent and selective CCR2 antagonists, as exemplified by Compound 16. This lead candidate exhibits exceptional in vitro potency and selectivity, positioning it as a strong candidate for further development.

However, a comprehensive comparison with other clinical-stage CCR2 antagonists like PF-4136309 and Cenicriviroc highlights the critical need for in vivo pharmacokinetic and efficacy data for Compound 16. Future studies should focus on elucidating its ADME (absorption, distribution, metabolism, and excretion) properties and evaluating its efficacy in relevant animal models of inflammatory diseases. The detailed experimental protocols provided in this guide offer a robust framework for conducting such preclinical evaluations. The insights gained from these studies will be instrumental in determining the ultimate therapeutic potential of this promising class of compounds.

References

• Yang, L., et al. (2007). Discovery of 3-piperidinyl-1-cyclopentanecarboxamide as a novel scaffold for highly potent CC chemokine receptor 2 antagonists. Journal of Medicinal Chemistry, 50(11), 2609-2611. Available at: [Link]

• Hughes, R. O., et al. (2011). Discovery of ((1S,3R)-1-isopropyl-3-((3S,4S)-3-methoxy-tetrahydro-2H-pyran-4-ylamino)cyclopentyl)(4-(5-(trifluoromethyl)pyridazin-3-yl)piperazin-1-yl)methanone, PF-4254196, a CCR2 antagonist with an improved cardiovascular profile. Bioorganic & Medicinal Chemistry Letters, 21(9), 2626-2630. Available at: [Link]

• Xia, M., & Sui, Z. (2009). Recent developments in CCR2 antagonists. Expert Opinion on Therapeutic Patents, 19(3), 295-303. Available at: [Link]

• Yang, L., et al. (2007). 3-Amino-1-alkyl-cyclopentane carboxamides as small molecule antagonists of the human and murine CC chemokine receptor 2. Bioorganic & Medicinal Chemistry Letters, 17(13), 3636-3641. Available at: [Link]

• Nyberg, E., et al. (2019). The dual function chemokine receptor CCR2 drives migration and chemokine scavenging through distinct pathways. eLife, 8, e47204. Available at: [Link]

• Butora, G., et al. (2007). 3-Amino-1-alkyl-cyclopentane carboxamides as small molecule antagonists of the human and murine CC chemokine receptor 2. Bioorganic & Medicinal Chemistry Letters, 17(13), 3636-41. Available at: [Link]

• Lefebvre, E., et al. (2016). Pharmacokinetics, Safety, and CCR2/CCR5 Antagonist Activity of Cenicriviroc in Participants With Mild or Moderate Hepatic Impairment. Clinical and Translational Science, 9(3), 139-148. Available at: [Link]

• Complex Biology In Vitro Assays: Immunology | Chemotaxis Assay Monocytes. (n.d.). Available at: [Link]

• Friedman, S. L., et al. (2018). A randomized, placebo-controlled trial of cenicriviroc for treatment of nonalcoholic steatohepatitis with fibrosis. Hepatology, 67(5), 1754-1767. Available at: [Link]

• Krenkel, O., & Tacke, F. (2017). Liver macrophages in tissue homeostasis and disease. Nature Reviews Immunology, 17(5), 306-321. Available at: [Link]

• Boring, L., et al. (1997). Interruption of the C-C chemokine receptor 2 pathway ameliorates atherosclerosis in apolipoprotein E-deficient mice. Nature, 394(6696), 894-897. Available at: [Link]

• Nyberg, E., et al. (2019). The dual function chemokine receptor CCR2 drives migration and chemokine scavenging through distinct pathways. eLife, 8, e47204. Available at: [Link]

• Gifford Bioscience. (n.d.). Radioligand Binding Assay Protocol. Available at: [Link]

• Charo, I. F., & Ransohoff, R. M. (2006). The many roles of chemokines and chemokine receptors in inflammation. The New England Journal of Medicine, 354(6), 610-621. Available at: [Link]

• Zhang, X., et al. (2021). Targeting the CCL2/CCR2 axis in cancer immunotherapy: one stone, three birds?. Frontiers in Immunology, 12, 713302. Available at: [Link]

• Li, L., et al. (2018). Functional roles of chemokine receptor CCR2 and its ligands in liver disease. Frontiers in Immunology, 9, 849. Available at: [Link]

• Cell Biolabs, Inc. (n.d.). CytoSelect™ 24-Well Cell Migration Assay (5 µm, Fluorometric Format). Available at: [Link]

• Corning Incorporated. (n.d.). Technical Bulletin #457 Optimized Chemotaxis Conditions for Primary Blood Monocytes or THP-1 Cells Using Corning® FluoroBlok™ 96-Multiwell Insert Plates. Available at: [Link]

• Nyulaszi, A., et al. (2017). Quantifying Human Monocyte Chemotaxis In Vitro and Murine Lymphocyte Trafficking In Vivo. Journal of Visualized Experiments, (128), 56434. Available at: [Link]

• Xue, C. B., et al. (2011). Discovery of INCB8761/PF-4136309, a potent, selective, and orally bioavailable CCR2 antagonist. ACS Medicinal Chemistry Letters, 2(10), 755-759. Available at: [Link]

• Lefebvre, E., et al. (2016). Pharmacokinetics, Safety, and CCR2/CCR5 Antagonist Activity of Cenicriviroc in Participants With Mild or Moderate Hepatic Impairment. Clinical and Translational Science, 9(3), 139-148. Available at: [Link]

• Krenkel, O., & Tacke, F. (2017). Liver macrophages in tissue homeostasis and disease. Nature Reviews Immunology, 17(5), 306-321. Available at: [Link]

Sources

• 1. Discovery of 3-piperidinyl-1-cyclopentanecarboxamide as a novel scaffold for highly potent CC chemokine receptor 2 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 3. WO2016170545A1 - Process for the preparation of 1-[(3r)-3-[4-amino-3-(4-phenoxyphenvl)-1h- pvrazolo[3,4-d]pyriniidin-1-y1]-1-piperidinvl]-2-propen-1-one and its polymorphs thereof - Google Patents [patents.google.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Design and Characterization of an Intracellular Covalent Ligand for CC Chemokine Receptor 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Cenicriviroc, a CCR2/CCR5 antagonist, promotes the generation of type 1 regulatory T cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antifibrotic Effects of the Dual CCR2/CCR5 Antagonist Cenicriviroc in Animal Models of Liver and Kidney Fibrosis | PLOS One [journals.plos.org]
• 9. | BioWorld [bioworld.com]
• 10. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride

This document provides a detailed, step-by-step protocol for the proper disposal of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride (CAS No. 180323-49-3). As a crucial component in various research and development pipelines, ensuring its safe handling and disposal is paramount to protecting laboratory personnel, maintaining regulatory compliance, and preserving environmental integrity. This guide moves beyond simple checklists to explain the scientific reasoning behind each procedural step, empowering researchers to manage their chemical waste streams with confidence and precision.

Hazard Characterization and Essential Safety Profile

Before handling any chemical for disposal, a thorough understanding of its hazard profile is non-negotiable. (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride is classified as a hazardous substance. Its safety profile, derived from Globally Harmonized System (GHS) classifications, dictates the necessary handling precautions.[1][2]

Table 1: GHS Hazard Summary for (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride

Hazard Classification	Details	Source(s)
GHS Pictogram		[1]
Signal Word	Warning	[1][2][3][4]
Hazard Statements	H302: Harmful if swallowed.H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.	[1][2][4][5][6]
Precautionary Statements	P261: Avoid breathing dust.P264: Wash skin thoroughly after handling.P280: Wear protective gloves/eye protection/face protection.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[1][2][4]

The presence of the hydrochloride salt and the amine functional group necessitates careful handling to prevent adverse health effects. The hazard statements clearly indicate risks upon ingestion, skin/eye contact, and inhalation.[1][2][4]

Personal Protective Equipment (PPE) and Immediate Safety

The identified hazards directly inform the minimum required PPE. Adherence to these standards is the first line of defense against accidental exposure during waste handling.

• Eye Protection: ANSI-approved safety glasses with side shields or chemical splash goggles are mandatory.[7] This is a direct countermeasure to the H319 "Causes serious eye irritation" hazard.[1][5][6]

• Hand Protection: Chemically resistant gloves, such as nitrile, are required to prevent skin contact.[7][8] This addresses the H315 "Causes skin irritation" classification.[1][5][6] Always inspect gloves for tears or degradation before use and wash hands thoroughly after removal.[9]

• Body Protection: A standard laboratory coat, fully buttoned, must be worn to protect against incidental splashes.[10] Ensure that legs and feet are fully covered with long pants and closed-toe shoes.[7][8]

• Respiratory Protection: All handling of the solid material, especially when there is a risk of generating dust, should be conducted within a certified chemical fume hood to mitigate the risk of respiratory tract irritation (H335).[7][8]

Waste Characterization, Segregation, and Container Management

Based on its hazard profile, (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride must be disposed of as hazardous chemical waste .[11][12] It is illegal and unsafe to dispose of this substance in regular trash or via sewer systems.[12][13]

Core Principles:

• Waste Segregation: Never mix this waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[3] Incompatible materials, such as strong bases (which could neutralize the hydrochloride and release the free amine) and strong oxidizing agents, must be kept separate to prevent hazardous reactions.[2][14]

• Container Selection: Waste containers must be robust, chemically compatible, and have a secure, leak-proof lid.[11][13] For solid waste, a high-density polyethylene (HDPE) container is a suitable choice.

• Labeling: Proper labeling is a critical regulatory requirement under the Resource Conservation and Recovery Act (RCRA).[11] The waste container label must, at a minimum, include:

  • The words "Hazardous Waste".[15][16]

  • The full, unabbreviated chemical name: "(1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride".

  • The associated hazard warnings (e.g., "Irritant," "Harmful if Swallowed") or GHS pictograms.[16]

Step-by-Step Disposal Protocols

Follow the appropriate procedure based on the form of the waste.

Protocol 4.1: Disposal of Unused or Expired Solid Product

• Container: Whenever possible, leave the unused product in its original, clearly labeled container.[13][17] Do not deface the manufacturer's label.

• Labeling: Affix a completed hazardous waste tag to the container as required by your institution.

• Storage: Place the container in a designated Satellite Accumulation Area (SAA).[15][16] This area must be at or near the point of generation and under the control of laboratory personnel.[11]

• Pickup: Arrange for waste collection through your institution's EHS or a licensed hazardous waste disposal contractor.[12][18]

Protocol 4.2: Disposal of Contaminated Labware and Spill Debris

• Collection: Gather all contaminated solid waste, such as gloves, weigh boats, and absorbent materials used for spill cleanup, into a dedicated solid hazardous waste container.

• Container: Use a clearly labeled container, such as a plastic-lined pail or a designated solid waste bin.[17] Never use biohazard bags, as these are typically autoclaved and not incinerated, which is inappropriate for chemical waste.[19]

• Labeling: The container must be labeled with "Hazardous Waste" and a list of its chemical contents.

• Storage & Pickup: Keep the container sealed when not in use and store it in the SAA. Arrange for pickup via your EHS department.

Protocol 4.3: Decontamination and Disposal of Empty Containers

• Initial Rinse (Crucial Step): The first rinse of a container that held a hazardous chemical is considered acutely hazardous waste.[13]

  • Rinse the container with a suitable solvent (e.g., water or methanol).

  • Pour this first rinseate into a designated liquid hazardous waste container labeled "Aqueous Hazardous Waste" or "Halogenated/Non-Halogenated Solvent Waste," as appropriate.

• Subsequent Rinses: Perform two additional rinses (triple-rinse method).[12][19] While some guidelines may permit the disposal of the second and third rinses down the drain, the most prudent and universally compliant practice is to collect all three rinses as hazardous waste.

• Container Disposal: Once triple-rinsed and air-dried, the container is considered decontaminated. Completely deface or remove the original chemical label.[12] It can now be disposed of as regular laboratory glass or plastic waste.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for directing (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride into the correct waste stream.

Sources

• 1. (1S,3R)-Methyl 3-aminocyclopentanecarboxylate hydrochloride | 180323-49-3 [sigmaaldrich.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. fishersci.se [fishersci.se]
• 5. Substance Information - ECHA [echa.europa.eu]
• 6. Substance Information - ECHA [echa.europa.eu]
• 7. ehs.washington.edu [ehs.washington.edu]
• 8. chemistry.ucmerced.edu [chemistry.ucmerced.edu]
• 9. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. cdc.gov [cdc.gov]
• 11. danielshealth.com [danielshealth.com]
• 12. vumc.org [vumc.org]
• 13. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 14. diplomatacomercial.com [diplomatacomercial.com]
• 15. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 16. medlabmag.com [medlabmag.com]
• 17. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 18. agilent.com [agilent.com]
• 19. otago.ac.nz [otago.ac.nz]

A Researcher's Guide to the Safe Handling of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride

As a key building block in pharmaceutical synthesis, (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride demands careful and informed handling to ensure the safety of laboratory personnel and the integrity of research outcomes.[1][2] This guide provides essential, immediate safety and logistical information, from personal protective equipment (PPE) to disposal protocols, grounded in established safety standards.

Understanding the Hazard Profile

(1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride is classified with the following hazard statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

The signal word for this chemical is "Warning" and it is associated with the GHS07 pictogram, indicating that it is an irritant.[3] A thorough understanding of these hazards is the foundation of a safe handling protocol.

Personal Protective Equipment (PPE): Your First Line of Defense

The Occupational Safety and Health Administration (OSHA) mandates that employers provide appropriate PPE for employees working with hazardous materials.[4] For (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride, the following PPE is essential:

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield.	To prevent eye irritation from splashes or airborne particles.[5]
Hand Protection	Nitrile or other chemically resistant gloves.	To prevent skin irritation upon contact.[5][6]
Body Protection	A standard laboratory coat.	To protect skin and clothing from accidental spills.[5]
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood.	To avoid inhalation of dust or vapors that may cause respiratory irritation.[5][7]

This tiered approach to PPE ensures comprehensive protection against the primary routes of exposure.

Operational Plan: A Step-by-Step Handling Protocol

A well-defined operational plan is a critical component of laboratory safety, as outlined in OSHA's Laboratory Standard.[8][9][10] The following workflow is designed to minimize exposure and ensure safe handling of (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride.

Caption: A generalized workflow for the disposal of waste containing (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride.

Key Disposal Principles:

• Segregation: Do not mix this waste with other waste streams unless compatible.

• Neutralization: For acidic waste solutions containing the hydrochloride salt, neutralization with a base like sodium bicarbonate can be performed to create a less hazardous salt and water solution. [6]Always add base slowly and monitor the pH. [6]* Containerization: Use properly labeled, leak-proof containers for all waste. [11]* Professional Disposal: All chemical waste must be disposed of through your institution's environmental health and safety office or a licensed hazardous waste contractor. [11][12] By adhering to these guidelines, researchers can confidently and safely handle (1S,3R)-methyl 3-aminocyclopentanecarboxylate hydrochloride, fostering a secure and productive research environment.

References

• Laboratory Safety Guidance. Occupational Safety and Health Administration (OSHA). [Link]

• OSHA Standards to Know Before Starting Your Lab. USA Lab. [Link]

• OSHA Standards for Biological Laboratories. Administration for Strategic Preparedness and Response (ASPR). [Link]

• The Laboratory Standard | Office of Clinical and Research Safety. The University of Tennessee Health Science Center. [Link]

• The OSHA Laboratory Standard. Lab Manager. [Link]

• Ensuring Safety Starts with Quality: Why It Matters in Pharmaceutical Intermediates. Sandoo Pharmaceuticals. [Link]

• Chemical Safety. Colorado Emergency Preparedness Partnership (CEPP). [Link]

• Occupational Health Guidelines for Chemical Hazards (81-123). National Institute for Occupational Safety and Health (NIOSH), Centers for Disease Control and Prevention (CDC). [Link]

• NIOSH Pocket Guide to Chemical Hazards. Centers for Disease Control and Prevention (CDC). [Link]

• Chemical Safety in the Workplace. National Institute for Occupational Safety and Health (NIOSH), Centers for Disease Control and Prevention (CDC). [Link]

• How to dispose of hydrochloric acid. Lab Alley. [Link]

• NIOSH Pocket Guide to Chemical Hazards (2005-149) 3rd printing. National Institute for Occupational Safety and Health (NIOSH), Centers for Disease Control and Prevention (CDC). [Link]

• Hazardous Chemical Waste Disposal Section 7. University of Toronto Scarborough. [Link]

• How to Store and Dispose of Extremely Hazardous Chemical Waste. UC San Diego Blink. [Link]

• Optimizing Drug Intermediates For Enhanced Drug Efficacy And Safety. IFL Science. [Link]

• Chemical Waste Disposal Guidelines. Wesleyan University. [Link]

• Chemical Intermediates in Pharmaceuticals: Key Role in Drug Development. Mlunias. [Link]

• Safety Data Sheet. Fisher Scientific. [Link]

• How Should Hydrochloric Acid Be Disposed Of Safely? - Chemistry For Everyone. YouTube. [Link]

Sources

• 1. csnvchem.com [csnvchem.com]
• 2. mlunias.com [mlunias.com]
• 3. (1S,3R)-Methyl 3-aminocyclopentanecarboxylate hydrochloride | 180323-49-3 [sigmaaldrich.com]
• 4. lighthouselabservices.com [lighthouselabservices.com]
• 5. fishersci.se [fishersci.se]
• 6. laballey.com [laballey.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. osha.gov [osha.gov]
• 9. The Laboratory Standard | Office of Clinical and Research Safety [vumc.org]
• 10. The OSHA Laboratory Standard | Lab Manager [labmanager.com]
• 11. utsc.utoronto.ca [utsc.utoronto.ca]
• 12. youtube.com [youtube.com]